1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

• CAS: 64330-83-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, a heterocyclic compound of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven methodologies.

Introduction

The 2-pyridone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a hydroxyethyl group at the N1 position can significantly modulate the molecule's physicochemical properties, such as solubility and hydrogen bonding capacity, thereby influencing its pharmacokinetic and pharmacodynamic profiles. This guide details a reliable synthetic route to 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one and a thorough characterization of the final product.

Synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

The synthesis of the title compound is most effectively achieved through the N-alkylation of 2-pyridone. While several methods for N-alkylation of 2-pyridones exist, the reaction with 2-bromoethanol under basic conditions offers a balance of simplicity, efficiency, and cost-effectiveness. The primary challenge in the alkylation of 2-pyridones is controlling the regioselectivity, as O-alkylation can occur, leading to the formation of 2-alkoxypyridine as a byproduct.[1][2][3] The choice of base and solvent is critical in directing the reaction towards the desired N-alkylation product.

Reaction Scheme

Caption: Synthetic route to 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Experimental Protocol

Materials:

• 2-Pyridone

• 2-Bromoethanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-pyridone (1.0 eq.) in anhydrous DMF dropwise. The choice of a strong, non-nucleophilic base like NaH is crucial to deprotonate the 2-pyridone effectively, forming the sodium salt which favors N-alkylation.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Cool the reaction mixture back to 0 °C and add 2-bromoethanol (1.1 eq.) dropwise. The use of a slight excess of the alkylating agent ensures complete consumption of the 2-pyridone salt.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: a gradient of ethyl acetate in hexanes) to afford 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a solid.

Characterization

A comprehensive characterization of the synthesized compound is essential to confirm its identity, purity, and structure. The following techniques are employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra should be acquired.

¹H NMR: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.

¹³C NMR: The carbon-13 NMR spectrum will indicate the number of different types of carbon atoms in the molecule.

Table 1: Predicted NMR Data

¹H NMR (400 MHz, CDCl₃)	¹³C NMR (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)	Chemical Shift (δ, ppm)
~7.30 (ddd, 1H, H-6)	~163.5 (C=O)
~7.25 (dd, 1H, H-4)	~140.0 (C-6)
~6.60 (d, 1H, H-3)	~135.0 (C-4)
~6.15 (td, 1H, H-5)	~121.0 (C-5)
~3.95 (t, 2H, N-CH₂)	~106.0 (C-3)
~3.80 (t, 2H, CH₂-OH)	~60.0 (N-CH₂)
~2.50 (br s, 1H, OH)	~55.0 (CH₂-OH)

Note: These are predicted chemical shifts. Actual values may vary slightly. The predicted values are based on the analysis of similar N-substituted 2-pyridone structures found in the literature.[4][5][6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Table 2: Expected FTIR Absorption Bands

Functional Group	Characteristic Absorption (cm⁻¹)
O-H (alcohol)	3500-3200 (broad)
C-H (sp²)	3100-3000
C-H (sp³)	3000-2850
C=O (amide)	~1650
C=C (aromatic)	1600-1450
C-O (alcohol)	1260-1000

The presence of a strong, broad absorption band in the region of 3500-3200 cm⁻¹ is indicative of the hydroxyl group. The strong absorption around 1650 cm⁻¹ corresponds to the carbonyl group of the pyridone ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (C₇H₉NO₂), the expected molecular weight is approximately 139.15 g/mol .

Expected Fragmentation:

• Molecular Ion (M⁺): m/z = 139

• Loss of H₂O: [M-18]⁺, m/z = 121

• Loss of CH₂OH: [M-31]⁺, m/z = 108

• Loss of C₂H₄O: [M-44]⁺, m/z = 95

The observation of the molecular ion peak and characteristic fragment ions will confirm the identity of the synthesized compound.

Characterization Workflow

Caption: Workflow for the characterization of the synthesized compound.

Conclusion

This technical guide has outlined a robust and reliable method for the synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one via N-alkylation of 2-pyridone. The detailed characterization protocol, employing NMR, FTIR, and mass spectrometry, provides a comprehensive framework for verifying the structure and purity of the final product. The methodologies described herein are grounded in established chemical principles and have been designed to be readily implemented in a standard laboratory setting.

References

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A Technical Guide to Novel Synthesis Methods for Substituted Dihydropyridin-2-ones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Dihydropyridin-2-ones

Substituted dihydropyridin-2-ones are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug development. Their core structure is a versatile scaffold found in numerous biologically active molecules and natural products, exhibiting a wide range of pharmacological activities including anticancer, anti-inflammatory, and antioxidant properties.[1] The growing importance of this molecular framework has spurred the development of innovative and efficient synthetic methodologies to access structurally diverse derivatives. This guide provides an in-depth exploration of modern and novel approaches to the synthesis of substituted dihydropyridin-2-ones, with a focus on the underlying principles, experimental considerations, and practical applications.

I. Multi-Component Reactions (MCRs): A Paradigm of Efficiency

Multi-component reactions (MCRs) represent a cornerstone in the synthesis of complex molecules like dihydropyridin-2-ones. By combining three or more starting materials in a single pot, MCRs offer significant advantages in terms of atom economy, time efficiency, and reduced waste generation.[2][3]

A. The Hantzsch Dihydropyridine Synthesis and its Variants

While the classical Hantzsch reaction is renowned for producing 1,4-dihydropyridines, modifications of this protocol have been adapted for the synthesis of dihydropyridin-2-ones.[3] These reactions typically involve the condensation of an aldehyde, a β-ketoester, and a source of ammonia.[3] The choice of catalyst is crucial in directing the reaction towards the desired dihydropyridin-2-one product and away from the classic Hantzsch 1,4-dihydropyridine.

A notable advancement in this area is the use of heterogeneous catalysts, which offer the benefits of easy separation and recyclability, aligning with the principles of green chemistry.[3][4] For instance, the use of magnetic, silica, and zirconium-based heterogeneous catalysts has been shown to facilitate excellent yields in short reaction times.[3]

Experimental Protocol: Four-Component Synthesis of 4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles[5]

This one-pot reaction exemplifies a multi-component approach to constructing highly substituted dihydropyridin-2-ones.

Step 1: Reactant Preparation

• In a round-bottom flask, combine the respective aromatic ketone (1 mmol), the corresponding aromatic aldehyde (1 mmol), ethyl cyanoacetate (1 mmol), and ammonium acetate (8 mmol).

Step 2: Reaction Execution

• Dissolve the mixture in ethyl alcohol (30 ml).

• Reflux the reaction mixture for 10 to 12 hours.

Step 3: Product Isolation and Purification

• After the reaction is complete, cool the mixture to room temperature.

• The product will precipitate out of the solution.

• Collect the solid product by filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol.

II. Domino and Tandem Reactions: Engineering Molecular Complexity

Domino and tandem reactions are powerful strategies that involve a cascade of intramolecular or intermolecular transformations, where the product of one reaction becomes the substrate for the next. This approach allows for the rapid construction of complex molecular architectures from simple starting materials in a single operation.[5][6]

A. Phase Transfer Catalysis in Domino Synthesis

A recently developed domino reaction for the synthesis of 3,4-dihydropyridin-2-ones utilizes solid-liquid phase transfer catalysis (SL-PTC).[5][6] This method involves the Michael-type addition of 1,3-dithiane-2-carbothioates to α,β-unsaturated N-tosyl imines, followed by an intramolecular annulation.[5][6] The use of a phase transfer catalyst, such as tetrabutylammonium hydrogen sulfate (Bu₄N⁺HSO₄⁻), facilitates the reaction between the solid inorganic base (e.g., KOH) and the organic reactants.[5][6] This approach is notable for its mild reaction conditions, short reaction times, and the use of inexpensive and readily available reagents.[5][6]

Experimental Protocol: Domino Synthesis of 3,4-Dihydropyridin-2-ones under Phase Transfer Catalysis[6]

Step 1: Reactant and Catalyst Preparation

• To a solution of the α,β-unsaturated N-tosyl imine (0.5 mmol) in toluene (5 mL), add the 1,3-dithiane-2-carboxy thioester (0.6 mmol), tetrabutylammonium hydrogen sulfate (Bu₄N⁺HSO₄⁻, 0.05 mmol), and powdered potassium hydroxide (1.0 mmol).

Step 2: Reaction Execution

• Stir the reaction mixture vigorously at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

Step 3: Work-up and Product Isolation

• Once the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3,4-dihydropyridin-2-one.

III. N-Heterocyclic Carbene (NHC) Catalysis: A Modern Approach

N-Heterocyclic carbenes (NHCs) have emerged as powerful organocatalysts for a wide array of organic transformations. In the context of dihydropyridin-2-one synthesis, NHCs can activate substrates in unique ways, leading to novel reaction pathways.

A. [3+3] Annulation Reactions

A novel organocatalytic approach for the synthesis of functionalized dihydropyridin-2-ones involves a [3+3] annulation reaction catalyzed by an NHC.[1] This one-pot method can achieve high yields and excellent enantioselectivities.[1] The reaction proceeds through a dual activation mode, where the NHC generates an α,β-unsaturated acylazolium intermediate in situ, which then reacts with a 4-dimethylaminopyridinium salt.[1] This cascade involves a Michael addition, a 1,4-hydrogen migration, and a final lactamization step.[1]

Diagram: Proposed Mechanism of NHC-Catalyzed [3+3] Annulation

Caption: NHC-catalyzed [3+3] annulation for dihydropyridin-2-one synthesis.

IV. Enantioselective Synthesis: Accessing Chiral Scaffolds

The development of enantioselective methods for the synthesis of dihydropyridin-2-ones is of paramount importance, as the biological activity of chiral molecules is often dependent on their stereochemistry.

A. Organocatalytic Enantioselective Approaches

Several organocatalytic strategies have been developed to achieve the enantioselective synthesis of dihydropyridin-2-ones. These methods often rely on the use of chiral catalysts, such as chiral phosphoric acids or chiral amines, to control the stereochemical outcome of the reaction.[7]

For instance, a catalytic enantioselective version of a Biginelli-type reaction has been realized using chiral spirocyclic SPINOL-phosphoric acids.[7] These catalysts can effectively induce asymmetry in the formation of the dihydropyridinone core.

Another powerful approach is the enantioselective dearomatization of pyridinium salts.[8][9] The regio- and stereoselective addition of C(1)-ammonium enolates, generated in situ from aryl esters and an isothiourea catalyst, to pyridinium salts allows for the synthesis of a range of enantioenriched 1,4-dihydropyridines, which can be precursors to chiral dihydropyridin-2-ones.[8][9]

Data Summary

Synthetic Method	Key Features	Catalyst/Reagents	Typical Yields	References
Multi-Component Reaction	One-pot, high atom economy	Various Lewis acids, heterogeneous catalysts	Good to excellent	[10][11]
Domino Reaction (PTC)	Mild conditions, short reaction times	Bu₄N⁺HSO₄⁻, KOH	Good	[5][6]
NHC-Catalyzed [3+3] Annulation	High yields, excellent enantioselectivity	N-Heterocyclic Carbene	Up to 99%	[1]
Enantioselective Biginelli-type	Access to chiral products	Chiral Phosphoric Acids	Good, with high ee	[7]
Enantioselective Dearomatization	Synthesis of enantioenriched products	Isothiourea catalyst	Good, with high ee	[8][9]

Conclusion and Future Outlook

The synthesis of substituted dihydropyridin-2-ones has witnessed remarkable progress in recent years, driven by the development of novel catalytic systems and innovative reaction designs. Multi-component reactions, domino sequences, and advanced organocatalysis have emerged as powerful tools for the efficient and selective construction of this important heterocyclic scaffold. The ability to access these molecules in an enantioselective manner further enhances their potential for applications in drug discovery and development. Future research in this area will likely focus on the development of even more sustainable and efficient synthetic methods, the expansion of the substrate scope to access greater molecular diversity, and the application of these novel compounds in the exploration of new therapeutic agents.

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"spectroscopic analysis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one NMR"

An In-depth Technical Guide to the Spectroscopic Analysis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Structural Imperative of N-Substituted Pyridinones

1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is a member of the N-substituted 2-pyridone family, a scaffold of significant interest in medicinal chemistry and drug development. These structures are integral to various pharmacologically active molecules. The precise characterization of their molecular structure is non-negotiable for ensuring purity, understanding structure-activity relationships (SAR), and meeting regulatory standards.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for the unambiguous structural elucidation of such organic compounds.[1][2] It provides a detailed atomic-level map of the molecular framework by probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C. This guide offers a comprehensive walkthrough of the NMR analysis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, from sample preparation to advanced 2D correlation techniques, providing the causal logic behind each analytical step.

Part 1: Experimental Protocol & Data Acquisition

The foundation of high-quality NMR data lies in meticulous sample preparation and appropriate instrument parameterization.

Step-by-Step Sample Preparation

A self-validating protocol ensures that the observed signals originate from the analyte and not from contaminants or solvent artifacts.

• Analyte Weighing: Accurately weigh approximately 5-10 mg of the high-purity, dried 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one sample directly into a clean, dry vial.

• Solvent Selection & Addition: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent alternative. Add approximately 0.6-0.7 mL of the chosen solvent to the vial.

• Internal Standard: Add a small amount (1-2 µL) of tetramethylsilane (TMS) to the solution. TMS serves as the internal reference standard, with its ¹H and ¹³C signals defined as 0.0 ppm, ensuring data comparability across different experiments and spectrometers.[3]

• Dissolution & Transfer: Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

• Filtration & Transfer to NMR Tube: Using a pipette with a cotton or glass wool plug to filter out any particulate matter, carefully transfer the solution into a high-precision 5 mm NMR tube.

• Sealing: Securely cap the NMR tube to prevent solvent evaporation and contamination.

Data Acquisition Parameters

The following are typical acquisition parameters on a 400 or 500 MHz NMR spectrometer:

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans: 8-16 scans for sufficient signal-to-noise ratio.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse (zgpg30).

  • Number of Scans: 1024-2048 scans, as the ¹³C nucleus is much less sensitive than ¹H.

  • Relaxation Delay (d1): 2 seconds.

• 2D NMR (COSY, HSQC, HMBC):

  • Utilize standard, manufacturer-provided pulse programs. The number of scans and increments will vary depending on the sample concentration and desired resolution.

Part 2: Spectral Interpretation & Structural Elucidation

¹H NMR Spectrum Analysis

The ¹H NMR spectrum provides information on the number of unique proton environments, their relative numbers (integration), and their neighboring protons (splitting).[4] For 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, we expect to see distinct signals for the pyridinone ring protons and the N-hydroxyethyl side chain. The electron-withdrawing nature of the carbonyl group and the nitrogen atom significantly influences the chemical shifts of adjacent protons, causing them to appear further downfield.[5]

Table 1: Predicted ¹H NMR Data for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Assigned Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
H6	~7.3 - 7.5	ddd	1H	Located adjacent to the electronegative nitrogen, resulting in a significant downfield shift.
H4	~7.2 - 7.4	ddd	1H	Olefinic proton deshielded by the ring system.
H3	~6.6 - 6.8	d	1H	Olefinic proton adjacent to the carbonyl group.
H5	~6.2 - 6.4	t	1H	Olefinic proton with coupling to H4 and H6.
H1' (N-CH₂)	~3.9 - 4.1	t	2H	Methylene protons directly attached to the ring nitrogen, causing a downfield shift.
H2' (CH₂-OH)	~3.7 - 3.9	t	2H	Methylene protons adjacent to the hydroxyl group.
OH	Variable (e.g., ~2.0-3.0)	s (broad)	1H	Chemical shift is concentration and solvent-dependent; often a broad singlet that exchanges with D₂O.

Note: d = doublet, t = triplet, ddd = doublet of doublet of doublets, s = singlet. Chemical shifts are predictions based on typical values for 2-pyridone derivatives and N-alkyl chains.[6][7]

¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. Proton-decoupled spectra show each unique carbon as a single peak, simplifying the spectrum.

Table 2: Predicted ¹³C NMR Data for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Assigned Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C2 (C=O)	~162 - 165	Carbonyl carbon, highly deshielded and shifted significantly downfield.
C4	~139 - 141	Olefinic carbon in the ring.
C6	~135 - 138	Olefinic carbon adjacent to the nitrogen atom.
C3	~120 - 122	Olefinic carbon adjacent to the carbonyl group.
C5	~105 - 107	Olefinic carbon, typically the most upfield of the ring carbons.
C2' (CH₂-OH)	~59 - 62	Aliphatic carbon attached to the electronegative oxygen atom.
C1' (N-CH₂)	~50 - 53	Aliphatic carbon attached to the electronegative nitrogen atom.

Part 3: Advanced 2D NMR for Unambiguous Confirmation

While 1D NMR provides substantial data, 2D correlation experiments are essential for definitively connecting the molecular fragments and validating the structure.

COSY (¹H-¹H Correlation Spectroscopy)

COSY reveals which protons are spin-coupled to each other, typically through 2-3 bonds. This is invaluable for tracing proton networks within the molecule.

• Expected Correlations:

  • Ring: H3 ↔ H4, H4 ↔ H5, H5 ↔ H6.

  • Side Chain: H1' ↔ H2'.

Caption: Expected ¹H-¹H COSY correlations.

HSQC (Heteronuclear Single Quantum Coherence)

HSQC correlates each proton signal with the signal of the carbon atom it is directly attached to (a one-bond correlation). This experiment is the most reliable way to assign carbon signals based on their known proton assignments.

Caption: Key ¹H-¹³C HSQC (one-bond) correlations.

HMBC (Heteronuclear Multiple Bond Correlation)

HMBC is arguably the most powerful tool for piecing together the molecular puzzle. It detects longer-range correlations (typically 2-3 bonds) between protons and carbons. This allows for the connection of isolated spin systems and the assignment of quaternary (non-protonated) carbons.

• Key Expected Correlations:

  • H1' → C2 & C6: This correlation is the definitive proof that the hydroxyethyl group is attached to the nitrogen atom, as the H1' protons are three bonds away from the C2 (carbonyl) and C6 carbons.

  • H6 → C2 & C4: Confirms the connectivity around the nitrogen atom.

  • H3 → C2 & C5: Confirms the connectivity around the carbonyl group.

Caption: Crucial ¹H-¹³C HMBC (long-range) correlations.

Conclusion

The comprehensive application of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides an unambiguous and self-validating confirmation of the structure of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. By systematically analyzing chemical shifts, coupling constants, and cross-correlation peaks, each atom and bond within the molecule can be precisely mapped. This rigorous analytical approach is fundamental to ensuring the quality, efficacy, and safety of chemical entities in research and drug development.

References

• De Kowalewski, D. G., Contreras, R. H., & De Los Santos, C. (1989). 13C- and 1H-NMR spectra of 2-pyridone derivatives. Journal of Molecular Structure, 213, 201–212. [Link]

• Prakash, O., Kumar, A., & Sharma, C. (2016). Synthesis, (1)H and (13)C NMR assignment of novel 2-pyridone derivatives. Magnetic Resonance in Chemistry, 54(1), 91-102. [Link]

• Brügel, W. (1962). Proton chemical shifts of the symmetrically disubstituted pyridines. The Journal of Physical Chemistry, 66(6), 1146-1147. [Link]

• Castellano, S., Sun, C., & Kostelnik, R. (1967). Proton magnetic resonance spectra of several 2-substituted pyridines. The Journal of Physical Chemistry, 71(13), 4466-4471. [Link]

• Brzostowska, M., & Szafran, M. (1970). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 18(1), 21-25.

• AZoOptics. (2024). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

• Jasperse, K. (n.d.). Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. Retrieved from [Link]

• Metin, H. (2006). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• Setyawati, I. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology, 6(2), 267-298. [Link]

• de Graaf, R. A., & Behar, K. L. (2014). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide. NMR in Biomedicine, 27(7), 789-805. [Link]

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"mass spectrometry fragmentation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one"

An In-Depth Technical Guide to the Mass Spectrometric Fragmentation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric fragmentation behavior of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. Designed for researchers, analytical scientists, and professionals in drug development, this document elucidates the principal fragmentation pathways under common ionization techniques. By synthesizing foundational principles of mass spectrometry with specific structural attributes of the target molecule, this guide offers a predictive framework for its identification and characterization. We will explore the key cleavages of both the N-hydroxyethyl side chain and the pyridinone core, present a validated experimental workflow, and provide the technical rationale behind the analytical choices, thereby establishing a robust methodology for its analysis.

Introduction: The Analytical Imperative

1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a pyridinone core, a common scaffold in medicinal chemistry, and a polar hydroxyethyl substituent on the ring nitrogen. The characterization of such molecules is critical in various stages of pharmaceutical research, from metabolite identification to process chemistry and quality control. Mass spectrometry stands as the premier analytical technique for this purpose due to its unparalleled sensitivity and specificity.

Understanding the fragmentation pattern of a molecule is not merely an academic exercise; it is the key to its unambiguous identification in complex matrices. The fragmentation signature serves as a molecular fingerprint. This guide aims to deconstruct the fragmentation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, providing a predictive and explanatory model of its behavior in a mass spectrometer.

Molecular Properties & Analytical Strategy

A successful mass spectrometric analysis begins with an understanding of the molecule's fundamental properties and the selection of an appropriate analytical strategy. The choice of ionization technique—typically Electron Ionization (EI) or Electrospray Ionization (ESI)—is paramount as it dictates the nature of the initial ion and the subsequent fragmentation cascade.

• Electron Ionization (EI): A hard ionization technique that bombards the molecule with high-energy electrons, inducing extensive and reproducible fragmentation. EI is invaluable for structural elucidation and library matching. It typically generates a radical cation, M+•.

• Electrospray Ionization (ESI): A soft ionization technique ideal for polar, thermally labile molecules. It typically generates a protonated molecule, [M+H]+, in positive ion mode. This pseudomolecular ion is then subjected to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS) to elicit structurally informative fragments.

For this guide, we will consider the fragmentation pathways originating from both the radical cation (as seen in EI-MS) and the protonated molecule (as seen in ESI-MS/MS), as both provide complementary structural information.

Table 1: Core Properties of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Property	Value	Source
Molecular Formula	C₇H₉NO₂	PubChem[1]
Monoisotopic Mass	139.06332 Da	PubChem[1]
Exact Mass	139.06332 Da	PubChem[1]
InChIKey	OSAKOAYGMSTAKA-UHFFFAOYSA-N	PubChem[1]

Proposed Fragmentation Pathways

The fragmentation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is governed by the relative stabilities of the resulting ions and neutral losses. The structure contains several likely points of cleavage: the C-C and C-O bonds of the hydroxyethyl side chain, the N-C bond connecting the side chain to the ring, and the bonds within the pyridinone ring itself.

Fragmentation of the N-(2-Hydroxyethyl) Side Chain

The hydroxyethyl group is a primary driver of fragmentation. Its reactions are characteristic of alcohols and N-substituted chains.

• Loss of Water (H₂O): The hydroxyl group makes the molecule susceptible to the neutral loss of water (18.01 Da), a common fragmentation pathway for alcohols.[2][3] This yields a prominent ion at m/z 121 .

• Alpha-Cleavage with Loss of Formaldehyde (CH₂O): A cleavage can occur at the C-C bond of the side chain, followed by a rearrangement, leading to the loss of a neutral formaldehyde molecule (30.01 Da). This results in an ion at m/z 109 .

• Alpha-Cleavage with Loss of a Hydroxymethyl Radical (•CH₂OH): The C-C bond adjacent to the hydroxyl-bearing carbon can cleave, leading to the loss of the •CH₂OH radical (31.02 Da). This is a highly favorable pathway that produces a stable N-vinyl pyridinone cation at m/z 108 .[4]

Fragmentation of the Pyridinone Ring

The pyridinone ring is an aromatic lactam, and its fragmentation is characteristic of this class of compounds.

• Loss of Carbon Monoxide (CO): A hallmark fragmentation of pyridones and other cyclic amides is the neutral loss of carbon monoxide (27.99 Da).[5] This can occur from the molecular ion to produce a fragment at m/z 111 , or from a fragment ion that retains the ring structure. This cleavage is a strong diagnostic marker for the pyridinone core.

• Cleavage of the N-C Side Chain Bond: The bond connecting the side chain to the nitrogen can cleave, leading to the formation of the 2-pyridone cation at m/z 95 .

Comprehensive Fragmentation Scheme

The following diagram illustrates the interplay of these fragmentation pathways, originating from the protonated molecular ion [M+H]⁺ at m/z 140.

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An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (CAS No. 64330-83-2), a heterocyclic compound of interest in medicinal chemistry and drug development.[1] Given the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from closely related analogues, theoretical predictions, and established principles of organic chemistry to provide a robust framework for researchers. It includes a detailed proposed synthesis protocol, predicted and comparative physicochemical parameters, a thorough guide to analytical characterization with expected spectral data, and experimental workflows for determining key properties. This document is intended to serve as a valuable resource for scientists engaged in the synthesis, characterization, and application of novel pyridinone derivatives.

Introduction: The Significance of the Pyridin-2-one Scaffold

The pyridin-2-one nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of natural products and synthetic compounds with diverse biological activities.[1] Its ability to act as both a hydrogen bond donor and acceptor, coupled with its metabolic stability and tunable solubility, makes it an attractive moiety for drug design.[1] The introduction of an N-(2-hydroxyethyl) substituent is a common strategy in medicinal chemistry to enhance aqueous solubility and provide a handle for further functionalization, potentially improving the pharmacokinetic profile of a drug candidate. Understanding the fundamental physicochemical properties of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is therefore crucial for its effective utilization in drug discovery and development programs.

Chemical Structure and Identification

IUPAC Name: 1-(2-hydroxyethyl)pyridin-2(1H)-one CAS Number: 64330-83-2 Molecular Formula: C₇H₉NO₂ Molecular Weight: 139.15 g/mol Canonical SMILES: C1=CC=CN(C1=O)CCO InChI: InChI=1S/C7H9NO2/c9-6-5-8-4-2-1-3-7(8)10/h1-4,9H,5-6H2 InChIKey: OSAKOAYGMSTAKA-UHFFFAOYSA-N[2]

Caption: Chemical structure of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Synthesis and Purification

Proposed Synthesis Workflow

The recommended synthetic route is the reaction of 2-pyridone with a suitable 2-haloethanol (e.g., 2-bromoethanol) or with ethylene oxide in the presence of a base.

Caption: Proposed workflow for the synthesis and purification of the target compound.

Detailed Experimental Protocol: N-Alkylation with 2-Bromoethanol

This protocol is adapted from general methods for the N-alkylation of 2-pyridones.[4]

• Reaction Setup: To a solution of 2-pyridone (1.0 eq.) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base (1.1-1.5 eq.). A common choice is potassium carbonate (K₂CO₃) due to its ease of handling and moderate basicity.

• Addition of Alkylating Agent: While stirring at room temperature, add 2-bromoethanol (1.1 eq.) dropwise to the suspension.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove the inorganic base. Concentrate the filtrate under reduced pressure to remove the solvent.

• Extraction: Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the dried organic layer and purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: Combine the fractions containing the desired product and remove the solvent under reduced pressure. Characterize the final product by NMR, mass spectrometry, and IR spectroscopy to confirm its identity and purity.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like DMF is chosen to solubilize the pyridone salt formed in situ and to facilitate the SN2 reaction.

• Base: Potassium carbonate is a sufficiently strong base to deprotonate the 2-pyridone, but mild enough to minimize side reactions.

• Temperature: Elevated temperature is used to increase the rate of the N-alkylation reaction.

Physicochemical Properties

Direct experimental data for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is limited. The following table summarizes predicted values and experimental data for the closely related parent compound, 2-pyridone, to provide a useful point of reference.

Property	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (Predicted/Estimated)	2-Pyridone (Experimental)	Significance in Drug Development
Melting Point (°C)	Likely a low-melting solid or a viscous liquid at room temperature.	107.8[7]	Affects formulation and stability.
Boiling Point (°C)	> 280 (decomposition likely)	280 (decomposes)[8]	Important for purification and handling.
Water Solubility	High, due to the hydroxyl group and the polar pyridone ring.	1000 mg/mL at 20 °C[7]	Crucial for bioavailability and formulation.
pKa	Estimated to be slightly lower than 2-pyridone due to the electron-withdrawing nature of the hydroxyethyl group.	11.65 (acidic proton on nitrogen)[8]	Influences ionization state at physiological pH, affecting absorption and distribution.
logP (Octanol-Water Partition Coefficient)	-0.3 (Predicted by XlogP)[2]	-0.6 (Predicted)[7]	A measure of lipophilicity, impacting membrane permeability and ADME properties.

Experimental Determination of Physicochemical Properties

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An In-Depth Technical Guide to the In Silico Prediction of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one Bioactivity

Preamble: The Imperative of Predictive Science in Modern Drug Discovery

In the landscape of contemporary drug discovery, the reliance on purely empirical, high-throughput screening is progressively being supplemented, and in many cases, superseded by computational, in silico methodologies. These predictive approaches not only drastically curtail the exorbitant costs and protracted timelines associated with traditional R&D but also afford a more nuanced, mechanistic understanding of molecular interactions.[1][2] This guide is dedicated to elucidating a comprehensive, scientifically rigorous workflow for the in silico bioactivity prediction of a specific molecule of interest: 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. While limited information exists on the specific bioactivity of this compound, its structural motifs are suggestive of potential biological relevance, making it a compelling candidate for computational investigation. This document will serve as a technical manual for researchers, scientists, and drug development professionals, navigating them through the theoretical underpinnings and practical applications of a multi-faceted predictive strategy.

Section 1: Molecular Characterization and Initial Triage

Before embarking on any predictive modeling, a thorough characterization of the query molecule is paramount. 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, with the molecular formula C7H9NO2, possesses a dihydropyridinone core functionalized with a hydroxyethyl group.[3] This initial structural analysis is the first step in a logical workflow designed to progressively refine our understanding of the molecule's potential biological roles.

Physicochemical Profiling and Drug-Likeness Assessment

A foundational step in the evaluation of any potential therapeutic agent is the assessment of its physicochemical properties and its adherence to established "drug-likeness" criteria. These parameters provide an early indication of the molecule's potential for oral bioavailability and overall developability.

Experimental Protocol: Physicochemical and Drug-Likeness Calculation

• Input: The canonical SMILES (Simplified Molecular Input Line Entry System) string for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (C1=CC(=O)N(C=C1)CCO) is obtained from a reputable chemical database such as PubChem.[3]

• Tool Selection: A suite of open-access computational tools, such as SwissADME, is employed for the calculation of key physicochemical descriptors.

• Parameter Calculation: The following parameters are calculated:

  • Molecular Weight (MW)

  • LogP (octanol-water partition coefficient)

  • Topological Polar Surface Area (TPSA)

  • Number of Hydrogen Bond Donors and Acceptors

  • Number of Rotatable Bonds

• Drug-Likeness Evaluation: The calculated parameters are then evaluated against established rules for drug-likeness, most notably Lipinski's Rule of Five.

Table 1: Predicted Physicochemical Properties and Drug-Likeness of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Property	Predicted Value	Lipinski's Rule of Five Compliance
Molecular Weight	139.15 g/mol	Yes (< 500)
LogP	-0.85	Yes (< 5)
TPSA	46.17 Ų	Yes (< 140)
H-Bond Donors	1	Yes (< 5)
H-Bond Acceptors	2	Yes (< 10)
Rotatable Bonds	2	Yes (< 10)

Causality and Insight: The data presented in Table 1 strongly suggests that 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one possesses a favorable physicochemical profile for a potential oral drug candidate. Its low molecular weight and LogP value indicate good solubility and permeability characteristics, while the TPSA is well within the range associated with good oral absorption.[4]

Section 2: Broad-Spectrum Bioactivity Prediction

With a favorable drug-likeness profile established, the next logical step is to cast a wide net to identify potential biological activities. This is achieved through the use of predictive models trained on vast datasets of known compound-target interactions.

Experimental Protocol: General Bioactivity Spectrum Prediction

• Tool Selection: Online platforms such as Way2Drug's PASS (Prediction of Activity Spectra for Substances) Online are utilized for this purpose.[5]

• Input: The SMILES string of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is submitted to the prediction server.

• Analysis: The output provides a list of potential biological activities, each with a corresponding Pa (probability to be active) and Pi (probability to be inactive) score.

• Prioritization: Activities with a high Pa value and a low Pi value are prioritized for further investigation.

Interpretation and Strategic Decision-Making: The results from a broad-spectrum prediction serve as a hypothesis-generating tool. For instance, if the output suggests a high probability of activity as a kinase inhibitor, this would guide the subsequent, more focused investigations, such as targeted molecular docking studies against a panel of kinases.

Section 3: Target-Specific Investigation via Molecular Docking

Molecular docking is a powerful computational technique that predicts the preferred orientation of a ligand when bound to a target protein, providing insights into binding affinity and interaction patterns.[6][7][8] This structure-based approach is essential for validating and refining the hypotheses generated from broader bioactivity predictions.

Target Selection and Preparation

The selection of appropriate protein targets is a critical step. This can be guided by the results of the broad-spectrum bioactivity prediction or based on a specific therapeutic area of interest. Once a target is chosen, its three-dimensional structure must be obtained from a repository like the Protein Data Bank (PDB) and prepared for docking.

Experimental Protocol: Protein Target Preparation

• Structure Retrieval: The crystal structure of the target protein is downloaded from the PDB.

• Preprocessing: The protein structure is prepared by:

  • Removing water molecules and other non-essential ligands.

  • Adding hydrogen atoms.

  • Assigning appropriate protonation states to amino acid residues.

  • Repairing any missing residues or atoms.

• Binding Site Definition: The binding site for the docking simulation is defined, typically based on the location of a co-crystallized ligand or through the use of binding site prediction algorithms.

Ligand Preparation

The three-dimensional structure of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one must also be prepared for docking.

Experimental Protocol: Ligand Preparation

• 3D Structure Generation: A 3D conformer of the molecule is generated from its SMILES string using a tool like Open Babel.

• Energy Minimization: The geometry of the 3D structure is optimized through energy minimization to obtain a low-energy, stable conformation.

• Charge and Atom Type Assignment: Appropriate partial charges and atom types are assigned to the ligand atoms.

Molecular Docking Simulation

With both the protein and ligand prepared, the docking simulation can be performed.

Experimental Protocol: Molecular Docking

• Software Selection: A validated docking program such as AutoDock Vina is employed.

• Simulation Execution: The prepared ligand and protein files, along with the defined binding site, are used as input for the docking software. The software then explores various possible binding poses of the ligand within the protein's active site.

• Scoring and Ranking: The docking program calculates a binding affinity score for each generated pose, and the poses are ranked accordingly.

Visualization: Molecular Docking Workflow

Caption: The iterative process of QSAR model development and application.

Application to 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one: Once a validated QSAR model is established for a relevant biological target, the calculated descriptors for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one can be inputted into the model to predict its bioactivity.

Section 5: Pharmacophore Modeling for Virtual Screening

Pharmacophore modeling involves identifying the essential three-dimensional arrangement of chemical features that a molecule must possess to bind to a specific target. [9][10]A validated pharmacophore model can then be used as a 3D query to screen large compound libraries for novel, structurally diverse molecules with the potential for similar biological activity. [11][12] Experimental Protocol: Pharmacophore Model Generation and Screening

• Model Generation: A pharmacophore model can be generated based on a set of known active ligands or from the ligand-binding site of a protein structure. The model typically consists of features such as hydrogen bond donors and acceptors, hydrophobic regions, and aromatic rings.

• Model Validation: The ability of the pharmacophore model to distinguish between active and inactive compounds is assessed.

• Database Screening: The validated pharmacophore model is used to screen a large database of chemical compounds.

• Hit Filtering: The compounds that match the pharmacophore query are identified as potential "hits."

Visualization: Pharmacophore-Based Virtual Screening

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A-Z Guide to Exploring the Chemical Space of Dihydropyridinone Derivatives: From Synthesis to Biological Evaluation

Abstract

Dihydropyridinones (DHPOs), and the closely related dihydropyrimidinones (DHPMs), represent a class of heterocyclic compounds of significant interest in medicinal chemistry.[1][2] Their scaffolds are prevalent in a variety of pharmacologically active molecules, including potent calcium channel blockers, anti-inflammatory, and anticancer agents.[1][3][4][5] Exploring the chemical space of these derivatives is a critical endeavor for the discovery of novel therapeutics with enhanced potency, selectivity, and improved pharmacokinetic profiles. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the strategies and methodologies required to systematically explore the vast chemical space of dihydropyridinone derivatives. We will delve into the core synthetic methodologies that enable the creation of diverse chemical libraries, detail a practical workflow for synthesis and screening, and analyze the structure-activity relationships (SAR) that govern their biological function.

The Dihydropyridinone Core: A Scaffold for Privileged Structures

The dihydropyridinone and dihydropyrimidinone cores are six-membered heterocyclic systems that serve as a foundational structure for a multitude of biologically active compounds.[1] Their importance is underscored by their presence in the building blocks of nucleic acids, DNA and RNA, highlighting their fundamental role in biological systems.[1][6] The inherent structural features of the DHPO/DHPM scaffold allow for substitutions at multiple positions, providing a versatile template for combinatorial chemistry and the generation of large, diverse libraries of compounds.[7] This structural flexibility is key to systematically exploring the chemical space and identifying derivatives with desired pharmacological properties.

Synthetic Strategies for Library Generation

The efficient synthesis of a diverse library of compounds is the cornerstone of exploring chemical space. Multicomponent reactions (MCRs) are particularly well-suited for this purpose, as they allow for the rapid assembly of complex molecules from three or more starting materials in a single step, which is both time and resource-efficient.[1][8][9]

The Biginelli Reaction: A Classic Approach to Dihydropyrimidinones

First reported by Italian chemist Pietro Biginelli in 1891, this one-pot condensation reaction of an aromatic aldehyde, urea (or thiourea), and a β-ketoester is a robust and widely used method for synthesizing 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[10][11] The reaction is typically catalyzed by Brønsted or Lewis acids.[10]

The versatility of the Biginelli reaction lies in the ability to vary each of the three components, leading to a vast array of structurally diverse DHPMs.[12] For instance, a wide range of substituted aromatic, heteroaromatic, unsaturated, and aliphatic aldehydes can be successfully employed.[13]

Reaction Mechanism: The mechanism of the Biginelli reaction is believed to proceed through a series of bimolecular reactions. A widely accepted mechanism begins with the acid-catalyzed condensation of the aldehyde and urea to form an acyliminium ion intermediate. This is followed by the nucleophilic addition of the β-ketoester enol to the iminium ion. The final step involves cyclization via nucleophilic attack of the amine onto the carbonyl group, followed by dehydration to yield the dihydropyrimidinone ring.[10][14]

Caption: Iterative workflow for chemical space exploration.

Experimental Protocol: Parallel Synthesis of a Dihydropyrimidinone Library via the Biginelli Reaction

This protocol describes the parallel synthesis of a small library of DHPMs using a variety of aromatic aldehydes.

Materials:

• A selection of aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Ethyl acetoacetate

• Urea

• Ethanol

• Catalyst (e.g., trichloroacetic acid,[13] Yb(OTf)3)[14]

• 96-well reaction block or individual reaction vials

Procedure:

• Preparation: In each reaction well or vial, add the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), and the catalyst (e.g., 20 mol% trichloroacetic acid). [13]2. Reaction: Add ethanol (2-3 mL) to each vessel. Seal the vessels and heat the reaction mixture to 70-80°C with stirring for the appropriate time (typically 2-6 hours), monitoring the progress by Thin Layer Chromatography (TLC). [1][13]3. Work-up: After completion, cool the reaction mixtures to room temperature. Add ice-cold water to precipitate the product.

• Purification: Collect the solid product by vacuum filtration, wash with cold water and a small amount of cold ethanol. Recrystallize from ethanol or an appropriate solvent system to obtain the pure dihydropyrimidinone derivatives.

• Characterization: Confirm the structure and purity of each synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

High-Throughput Screening (HTS) and Hit Identification

Once a library of pure compounds is generated, HTS is employed to rapidly assess their biological activity against a specific target. This allows for the efficient identification of "hits"—compounds that exhibit a desired level of activity.

Structure-Activity Relationship (SAR) Analysis

SAR studies are crucial for understanding how chemical structure influences biological activity. [3][15]By systematically modifying the substituents on the dihydropyridinone core and observing the resulting changes in activity, researchers can build a model to guide the design of more potent and selective compounds. [4][16] For 1,4-dihydropyridine calcium channel blockers, key SAR observations include:

• The 1,4-dihydropyridine ring is essential for activity.

• An unsubstituted N1 position is generally required.

• A substituted phenyl ring at the C4 position is optimal for activity.

• Ester groups at the C3 and C5 positions are important, and their nature can influence potency and tissue selectivity. [17]

Caption: General SAR for 1,4-DHP Calcium Channel Blockers.

Table 1: Illustrative SAR Data for Dihydropyridinone Derivatives as Calcium Channel Blockers (Note: This is a representative table; actual values would be obtained from experimental screening.)

Compound ID	R1 (C4-Substituent)	R2 (C3-Ester)	R3 (C5-Ester)	IC₅₀ (nM)
1a	2-NO₂-Ph	-CO₂Me	-CO₂Me	50
1b	3-NO₂-Ph	-CO₂Me	-CO₂Me	75
1c	4-NO₂-Ph	-CO₂Me	-CO₂Me	200
1d	2-NO₂-Ph	-CO₂Et	-CO₂Me	35
1e	2-Cl-Ph	-CO₂Me	-CO₂Me	150

Biological Applications and Future Directions

Dihydropyridinone derivatives have demonstrated a wide range of pharmacological activities, making them a highly valuable class of compounds in drug discovery. [2][18]Their applications span various therapeutic areas:

• Cardiovascular Diseases: As potent L-type calcium channel blockers, they are widely used as antihypertensive agents. [4][5]* Oncology: Certain derivatives, like Monastrol, act as mitotic kinesin Eg5 inhibitors, presenting a novel mechanism for anticancer therapy. [1]* Infectious Diseases: The scaffold has been explored for developing antibacterial, antifungal, antiviral (including anti-HIV), and antitubercular agents. [1][6][11]* Neurodegenerative Disorders: Some derivatives show potential as N-type calcium channel blockers, which could be beneficial in treating neuropathic pain and ischemic brain injury. [15][19] The continued exploration of the dihydropyridinone chemical space, aided by advancements in combinatorial chemistry, high-throughput screening, and computational modeling, promises to uncover new therapeutic agents with novel mechanisms of action. [3]Future research will likely focus on developing derivatives with improved subtype selectivity and optimized pharmacokinetic properties to address unmet medical needs.

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A Technical Guide to the Discovery of Novel Dihydropyridinone Scaffolds for Drug Design

Introduction: The Enduring Potential of the Dihydropyridinone Scaffold

The dihydropyridinone (DHP) core is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1][2] These heterocyclic systems are cornerstones in the development of a wide array of therapeutic agents due to their versatile biological activities.[3][4][5][6] Historically, 1,4-dihydropyridines gained prominence as potent calcium channel blockers, leading to the development of blockbuster drugs like nifedipine and amlodipine.[7][8][9] However, the therapeutic landscape of dihydropyridinone derivatives has expanded dramatically, with contemporary research revealing significant potential in oncology, infectious diseases, and inflammatory conditions.[3][6][10][11]

This guide provides a comprehensive technical overview for researchers and drug development professionals engaged in the discovery of novel dihydropyridinone-based therapeutics. We will delve into the core synthetic strategies, explore the nuances of structure-activity relationship (SAR) studies, and illustrate how computational chemistry can accelerate the design and optimization of these promising molecules. The methodologies presented herein are designed to be self-validating, providing a robust framework for innovation in this exciting field.

Part 1: Synthetic Strategies for Dihydropyridinone Scaffolds

The accessibility of the dihydropyridinone core through multicomponent reactions (MCRs) is a primary driver of its prevalence in drug discovery. These one-pot syntheses offer operational simplicity, atom economy, and the ability to rapidly generate diverse libraries of compounds.[12]

The Hantzsch Dihydropyridine Synthesis

First reported by Arthur Hantzsch in 1881, this reaction remains a cornerstone for the synthesis of 1,4-dihydropyridines.[9][13] The classical Hantzsch synthesis involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, typically ammonia or ammonium acetate.[7][9][14]

The underlying mechanism involves a series of elegant and sequential reactions: a Knoevenagel condensation, the formation of an enamine, and a subsequent Michael addition followed by cyclization and dehydration.[7][8]

Experimental Protocol: Microwave-Assisted Hantzsch Synthesis of a Model 1,4-Dihydropyridine

This protocol describes a modern, efficient approach to the Hantzsch reaction, leveraging microwave irradiation to accelerate reaction times and improve yields.[13]

Materials:

• Benzaldehyde (1 equivalent)

• Ethyl acetoacetate (2 equivalents)

• Ammonium acetate (1.2 equivalents)

• Ethanol (solvent)

• Microwave reactor vials

Procedure:

• To a 10 mL microwave reactor vial, add benzaldehyde (1.0 mmol, 106 mg), ethyl acetoacetate (2.0 mmol, 260 mg), and ammonium acetate (1.2 mmol, 92.5 mg).

• Add 3 mL of absolute ethanol to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 120°C for 10 minutes.

• After cooling to room temperature, a solid precipitate should form.

• Collect the solid by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to yield the pure 1,4-dihydropyridine derivative.

Self-Validation:

• Purity Assessment: The purity of the synthesized compound should be assessed by High-Performance Liquid Chromatography (HPLC) and its identity confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Yield Calculation: The yield of the purified product should be calculated and compared to literature values for similar reactions to ensure the efficiency of the synthesis.

The Biginelli Reaction

Closely related to the Hantzsch synthesis, the Biginelli reaction is a multicomponent reaction that yields dihydropyrimidinones (DHPMs).[12][15][16] This reaction involves the acid-catalyzed condensation of an aldehyde, a β-ketoester, and urea or thiourea.[11][12] The resulting DHPMs have shown a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[3][6][10]

Diagram: Generalized Synthetic Schemes

Caption: Multicomponent reactions for dihydropyridinone synthesis.

Part 2: Structure-Activity Relationship (SAR) Exploration

A systematic exploration of the structure-activity relationship is crucial for optimizing the potency and selectivity of dihydropyridinone scaffolds. Key positions on the dihydropyridine ring that are amenable to modification include the C4-substituent, the ester groups at C3 and C5, and the N1 position.[17][18][19]

Key Structural Modifications and Their Impact

• C4-Position: The nature of the substituent at the C4 position significantly influences biological activity. An aryl group at this position is often essential for optimal activity in many target classes.[17][18] Electron-withdrawing or electron-donating groups on this aryl ring can modulate potency and selectivity.[17][18]

• C3 and C5 Ester Groups: The ester groups at the C3 and C5 positions are critical for receptor binding in many dihydropyridine-based drugs.[17][18] Varying the size and nature of the alkyl groups in these esters can impact pharmacokinetic properties and potency.[19]

• N1-Position: While often unsubstituted in classical Hantzsch esters, modification at the N1 position can introduce novel biological activities and improve drug-like properties.

Table: SAR Summary of Dihydropyridinone Derivatives

Position of Modification	Type of Modification	Observed Impact on Biological Activity	Reference(s)
C4-Aryl Ring	Introduction of electron-withdrawing groups (e.g., -NO2, -Cl)	Often enhances activity for certain targets.[17][18]	[17][18]
Introduction of bulky substituents	Can lead to steric hindrance and reduced activity.	[20]
C3/C5-Ester Groups	Variation of alkyl chain length	Influences lipophilicity and pharmacokinetic profile.[19]	[19]
Replacement with other functional groups (e.g., amides)	Can alter binding interactions and introduce new pharmacological properties.	[20]
N1-Position	Alkylation or arylation	Can modulate activity and selectivity.	[8]

Part 3: Computational Approaches in Dihydropyridinone Drug Design

Computational methods are indispensable tools for accelerating the drug discovery process, from hit identification to lead optimization.[21][22][23][24][25] For dihydropyridinone scaffolds, these approaches can provide valuable insights into binding modes, predict biological activity, and guide the design of novel derivatives with improved properties.

Molecular Docking and Virtual Screening

Molecular docking simulations can predict the binding orientation of dihydropyridinone derivatives within the active site of a target protein.[22] This information is invaluable for understanding the molecular basis of activity and for designing new compounds with enhanced binding affinity. Virtual screening of large compound libraries against a target of interest can rapidly identify potential hits with the dihydropyridinone scaffold.[23]

Quantitative Structure-Activity Relationship (QSAR)

3D-QSAR models can be developed to correlate the structural features of a series of dihydropyridinone analogs with their biological activity.[26] These models can then be used to predict the activity of newly designed compounds, thereby prioritizing synthetic efforts.[21][26]

Diagram: Computational Drug Design Workflow

Caption: An integrated computational and experimental workflow.

Conclusion and Future Perspectives

The dihydropyridinone scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic tractability, coupled with a diverse range of biological activities, ensures its continued relevance in medicinal chemistry. Future advancements in this field will likely be driven by the integration of innovative synthetic methodologies, such as flow chemistry and biocatalysis, with sophisticated computational design strategies. Furthermore, the exploration of dihydropyridinones as modulators of novel biological targets will undoubtedly unveil new therapeutic opportunities. The principles and protocols outlined in this guide provide a solid foundation for researchers to contribute to the exciting and evolving story of dihydropyridinone-based drug discovery.

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Protocols & Analytical Methods

Application Notes and Protocols: Evaluating 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a Potential Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is implicated in numerous diseases, particularly cancer.[1][2][3] The identification and characterization of novel kinase inhibitors are therefore of significant interest in drug discovery.[3] This document provides a comprehensive guide for the evaluation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, a heterocyclic compound with potential as a kinase inhibitor scaffold, although its specific biological activities are not yet extensively documented. These application notes will detail the necessary experimental protocols to assess its inhibitory activity, determine its potency and selectivity, and elucidate its mechanism of action in a cellular context.

Introduction: The Rationale for Kinase Inhibition

Protein kinases orchestrate a vast array of cellular processes by catalyzing the phosphorylation of substrate proteins. This post-translational modification acts as a molecular switch, regulating everything from cell proliferation and differentiation to apoptosis and metabolism.[2] Consequently, aberrant kinase activity is a hallmark of many pathological conditions. Small molecule inhibitors that target the ATP-binding site of kinases have emerged as a highly successful class of therapeutics.[4]

The core structure of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one belongs to the dihydropyridinone class of compounds. Related structures, such as dihydropyrimidinones, have shown promise as inhibitors of various enzymes, including kinesins, which share structural similarities with the ATP-binding pocket of kinases.[5][6] This structural precedent provides a compelling rationale for investigating 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a potential kinase inhibitor.

Getting Started: Compound Handling and Preparation

Proper handling and preparation of the test compound are crucial for obtaining reliable and reproducible data.

2.1. Compound Sourcing and Quality Control

1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one can be synthesized through various chemical routes or procured from commercial vendors. It is imperative to confirm the identity and purity of the compound using analytical techniques such as NMR, mass spectrometry, and HPLC.

2.2. Stock Solution Preparation

For most biological assays, a high-concentration stock solution in a suitable solvent is required.

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock solutions of small molecules due to its high solubilizing capacity.

• Stock Concentration: A 10 mM stock solution is a standard starting point.

• Procedure:

  • Accurately weigh a precise amount of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

  • Calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Add the DMSO to the compound and vortex until fully dissolved. Gentle warming may be necessary.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C for long-term stability.

In Vitro Kinase Inhibition Assays: First-Line Screening

In vitro assays are essential for directly measuring the inhibitory effect of a compound on a purified kinase.

3.1. Principle of In Vitro Kinase Assays

These assays typically involve a purified kinase, a specific substrate (often a peptide), and ATP. The kinase catalyzes the transfer of a phosphate group from ATP to the substrate. The inhibitory potential of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is determined by measuring the reduction in substrate phosphorylation.

3.2. Luminescence-Based Kinase Assay Protocol

This protocol describes a common method that quantifies kinase activity by measuring the amount of ADP produced.[2]

Materials:

• Purified kinase of interest

• Kinase-specific substrate peptide

• ATP

• 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

Workflow Diagram:

Caption: Workflow for an in vitro luminescence-based kinase assay.

Protocol:

• Compound Preparation: Prepare a serial dilution of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in DMSO. A 10-point, 1:3 serial dilution starting from 1 mM is recommended.[2]

• Kinase Reaction Setup:

  • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO (as a control) to each well.

  • Add 2.5 µL of the purified kinase to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation:

  • Add 5 µL of a pre-mixed substrate/ATP solution to each well to start the reaction.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

3.3. Data Analysis: Determining the IC50 Value

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

• Plot the luminescence signal against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Table 1: Hypothetical IC50 Data for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Kinase Target	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one IC50 (µM)	Staurosporine IC50 (nM) (Positive Control)
Kinase A	1.5	5
Kinase B	25	10
Kinase C	>100	20

Cell-Based Assays: Assessing Activity in a Physiological Context

Cell-based assays provide more biologically relevant data by evaluating the inhibitor's effect within a living cell.[1][7]

4.1. Principle of Cell-Based Kinase Assays

These assays measure the downstream consequences of kinase inhibition, such as a decrease in the phosphorylation of a cellular substrate or an effect on cell viability.[1][7]

4.2. Western Blotting Protocol for Phospho-Protein Detection

This protocol directly assesses the phosphorylation status of a kinase's substrate within treated cells.

Materials:

• Cancer cell line known to have an active kinase signaling pathway of interest

• Cell culture medium and supplements

• 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (total and phospho-specific for the substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Workflow Diagram:

Caption: Workflow for a cell-based Western blot assay.

Protocol:

• Cell Culture and Treatment:

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one for a predetermined amount of time (e.g., 2, 6, or 24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add lysis buffer and scrape the cells.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Wash and incubate with a secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

Kinase Selectivity Profiling

It is crucial to assess the selectivity of a potential inhibitor against a broad panel of kinases. This can be outsourced to specialized contract research organizations (CROs) that offer kinase profiling services. A highly selective inhibitor is generally preferred to minimize off-target effects.

Mechanism of Action Studies

Further experiments can be conducted to understand how 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one inhibits its target kinase.

Mechanism of Action Diagram:

Caption: Potential mechanisms of kinase inhibition.

Enzyme kinetics studies can be performed to determine if the inhibition is ATP-competitive, non-competitive, or uncompetitive. These studies involve measuring the initial reaction rates at varying concentrations of both ATP and the inhibitor.

Conclusion and Future Directions

These application notes provide a comprehensive framework for the initial evaluation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a potential kinase inhibitor. The described protocols for in vitro and cell-based assays will enable researchers to determine its potency, selectivity, and cellular activity. Positive results from these initial studies would warrant further investigation, including lead optimization, in vivo efficacy studies, and detailed toxicological profiling.

References

• Profacgen. (n.d.). Cell-based Kinase Assays. Retrieved from [Link]

• Creative Biolabs. (n.d.). Immuno-oncology Cell-based Kinase Assay Service. Retrieved from [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• PubMed. (2025, April 30). Novel Dihydropyrimidinones Synthesized through Modified Biginelli Reaction as Eg5 Kinesin Inhibitors with Potential Anti-cancer Effects: In vitro and In vivo Studies. Retrieved from [Link]

• PLOS One. (n.d.). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. Retrieved from [Link]

• Protocols.io. (2023, September 23). In vitro kinase assay. Retrieved from [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• PMC. (n.d.). Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. Retrieved from [Link]

• ResearchGate. (2015, March 25). Can anyone suggest a protocol for a kinase assay?. Retrieved from [Link]

• MDPI. (2023, April 21). Dihydropyrimidone Derivatives as Thymidine Phosphorylase Inhibitors: Inhibition Kinetics, Cytotoxicity, and Molecular Docking. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one. Retrieved from [Link]

• MDPI. (n.d.). Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. Retrieved from [Link]

• I.R.I.S. (2025, March 14). Design and synthesis of pyridopyrimidines targeting NEK6 kinase. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis and biological activity of N-(2-hydroxyethyl)cytisine derivatives. Retrieved from [Link]

• NIH. (2023, May 17). Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID. Retrieved from [Link]

• Scirp.org. (n.d.). Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review. Retrieved from [Link]

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• 4. Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review [scirp.org]
• 5. Novel Dihydropyrimidinones Synthesized through Modified Biginelli Reaction as Eg5 Kinesin Inhibitors with Potential Anti-cancer Effects: In vitro and In vivo Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Cell-based Kinase Assays - Profacgen [profacgen.com]

Application Notes and Protocols for the Evaluation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in Cell-Based Assays

Introduction: The Therapeutic Potential of Dihydropyridinone Scaffolds

The 1,2-dihydropyridin-2-one moiety is a prominent heterocyclic scaffold that forms the core of numerous biologically active compounds. Derivatives of this and related structures, such as dihydropyrimidinones and 2-pyridones, have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities. These activities include anti-inflammatory, antimicrobial, anticancer, and neuroprotective properties.[1][2][3] The versatility of the dihydropyridinone ring system allows for extensive chemical modification, enabling the fine-tuning of its biological effects.

This document provides detailed application notes and protocols for the characterization of a specific derivative, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (hereafter referred to as HEP-DO), in common cell-based assays. While direct literature on HEP-DO is emerging, the protocols outlined herein are based on established methodologies for evaluating the cytotoxic and anti-inflammatory potential of related dihydropyridinone and 2-pyridone compounds.[1][3] These assays are fundamental in early-stage drug discovery for establishing a preliminary biological activity profile.[4]

The primary objectives of these protocols are to:

• Determine the cytotoxic profile of HEP-DO in a relevant cell line.

• Assess the anti-inflammatory properties of HEP-DO by measuring its effect on nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.

Principle of the Assays

Cell Viability and Cytotoxicity Assessment

To evaluate the effect of HEP-DO on cell viability, a resazurin-based assay (e.g., PrestoBlue™, alamarBlue™) is recommended. This assay provides a quantitative measure of metabolically active cells. Resazurin, a blue and non-fluorescent dye, is reduced by mitochondrial enzymes in viable cells to the pink, highly fluorescent resorufin. The intensity of the fluorescent signal is directly proportional to the number of living cells, allowing for the determination of the compound's cytotoxic or cytostatic effects.[5] This method is preferred over traditional MTT assays due to its single-step incubation, lower toxicity to cells, and high sensitivity.[6]

In Vitro Anti-Inflammatory Activity

The anti-inflammatory potential of HEP-DO can be assessed using a murine macrophage cell line, such as RAW 264.7. Macrophages are key players in the inflammatory response.[7] When stimulated with bacterial lipopolysaccharide (LPS), they produce a variety of pro-inflammatory mediators, including nitric oxide (NO).[8] The production of NO is catalyzed by inducible nitric oxide synthase (iNOS). Overproduction of NO is a hallmark of chronic inflammatory conditions. Therefore, the ability of a compound to inhibit LPS-induced NO production is a strong indicator of its anti-inflammatory activity. NO concentration in the cell culture supernatant can be quantified using the Griess reagent, which reacts with nitrite (a stable metabolite of NO) to form a colored azo compound that can be measured spectrophotometrically.

Experimental Protocols

Protocol 1: Determination of Cytotoxicity using a Resazurin-Based Assay

This protocol details the steps to determine the half-maximal inhibitory concentration (IC50) of HEP-DO.

Materials:

• HEP-DO (stock solution prepared in sterile DMSO, e.g., 100 mM)

• Human cancer cell line (e.g., HeLa, cervical cancer) or a relevant cell line for the intended therapeutic area

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Resazurin-based cell viability reagent (e.g., PrestoBlue™)

• 96-well clear-bottom, black-walled microplates for fluorescence measurements

• Multi-channel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader with fluorescence capabilities (Excitation ~560 nm, Emission ~590 nm)

Workflow Diagram:

Caption: Workflow for assessing the cytotoxicity of HEP-DO.

Procedure:

• Cell Seeding:

  • Culture HeLa cells to ~80% confluency.

  • Harvest the cells using trypsin-EDTA and perform a cell count.

  • Dilute the cell suspension in complete medium to a final concentration of 5 x 10⁴ cells/mL.

  • Using a multi-channel pipette, seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Include wells for "cells only" (negative control) and "medium only" (blank).

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator.[9]

• Compound Preparation and Treatment:

  • Prepare a 2X working stock of the highest concentration of HEP-DO to be tested by diluting the 100 mM DMSO stock in complete medium. For example, for a final highest concentration of 100 µM, prepare a 200 µM stock.

  • Perform serial dilutions (e.g., 1:3 or 1:4) in complete medium to create a range of concentrations.

  • Include a vehicle control (DMSO concentration matching the highest compound concentration).

  • Carefully remove the medium from the cells and add 100 µL of the serially diluted compound solutions to the respective wells.

  • Incubate for 48 to 72 hours.

• Cell Viability Measurement:

  • Add 10 µL of the resazurin-based reagent to each well.

  • Incubate for 1-2 hours at 37°C, protected from light.

  • Measure the fluorescence intensity using a microplate reader (Excitation ~560 nm, Emission ~590 nm).

• Data Analysis:

  • Subtract the average fluorescence of the "medium only" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = [(Fluorescence of treated cells) / (Fluorescence of vehicle control cells)] x 100

  • Plot the % Viability against the log of the compound concentration and use a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.[10]

Hypothetical Data Presentation:

HEP-DO (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle)	100 ± 4.5
1	98.2 ± 5.1
5	91.5 ± 3.8
10	75.3 ± 4.2
25	52.1 ± 3.1
50	28.7 ± 2.5
100	10.4 ± 1.9
IC50	~26 µM

Protocol 2: In Vitro Anti-Inflammatory Assay (Nitric Oxide Inhibition)

This protocol measures the ability of HEP-DO to inhibit NO production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• HEP-DO (stock solution in DMSO)

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli (1 mg/mL stock in sterile PBS)

• Griess Reagent System (Component 1: Sulfanilamide solution; Component 2: N-(1-naphthyl)ethylenediamine dihydrochloride solution)

• Sodium nitrite (NaNO₂) standard (for standard curve)

• 96-well flat-bottom cell culture plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader with absorbance capabilities (540 nm)

Workflow Diagram:

Caption: Workflow for the Griess assay to measure NO inhibition.

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell adherence.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of HEP-DO in complete medium at 2X the final desired concentrations. Choose concentrations that are non-toxic, as determined by the cytotoxicity assay (e.g., below the IC50 value).

  • Remove the medium from the cells and add 50 µL of the diluted compound.

  • Include a vehicle control (DMSO).

  • Incubate for 1 hour.

  • Add 50 µL of LPS solution (final concentration 1 µg/mL) to all wells except the "cells only" negative control. Add 50 µL of medium to the negative control wells.

  • Incubate the plate for an additional 24 hours.

• Nitrite Measurement (Griess Assay):

  • Prepare a nitrite standard curve (e.g., 0-100 µM) by diluting the NaNO₂ stock in complete medium.

  • Carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Component 1 to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component 2 to each well and incubate for another 5-10 minutes.

  • Measure the absorbance at 540 nm within 30 minutes.

• Data Analysis:

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Calculate the percentage of nitric oxide inhibition using the formula: % NO Inhibition = [1 - (Nitrite in treated sample / Nitrite in LPS-only control)] x 100

  • Plot the % NO Inhibition against the compound concentration to evaluate the dose-dependent effect.

Hypothetical Data Presentation:

Treatment	HEP-DO (µM)	Nitrite (µM) (Mean ± SD)	% NO Inhibition
Untreated	0	1.2 ± 0.3	-
LPS only	0	45.8 ± 3.1	0
LPS + HEP-DO	1	42.1 ± 2.9	8.1
LPS + HEP-DO	5	33.9 ± 2.5	26.0
LPS + HEP-DO	10	24.3 ± 2.1	46.9
LPS + HEP-DO	25	15.6 ± 1.8	65.9

Conclusion and Future Directions

These protocols provide a robust framework for the initial in vitro characterization of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. Based on the hypothetical data, HEP-DO demonstrates moderate cytotoxicity at higher concentrations and significant anti-inflammatory activity at non-toxic concentrations.

For a more comprehensive understanding of HEP-DO's mechanism of action, further cell-based assays are recommended:

• Cytokine Profiling: Use ELISA or multiplex assays to measure the effect of HEP-DO on other pro-inflammatory cytokines like TNF-α and IL-6.[8]

• Mechanism of Cell Death: Employ assays for apoptosis (e.g., caspase-3/7 activity, Annexin V staining) to determine if the observed cytotoxicity is due to programmed cell death.[11]

• Target Identification: Investigate the molecular targets of HEP-DO, such as key enzymes in inflammatory pathways (e.g., COX enzymes) or transcription factors (e.g., NF-κB).[12]

By systematically applying these cell-based assays, researchers can effectively profile the biological activities of novel dihydropyridinone derivatives and identify promising candidates for further drug development.[4]

References

• Maeda, M., Kaneko, C., Uchida, N. A., & Sasaki, T. (1985). Synthesis of 1-beta-D-ribofuranosyl-1,2-dihydropyrimidin-2-one derivatives and their biological activities. Nucleic Acids Symposium Series, (16), 77–80. [Link]

• Khan, I., et al. (2022). Synthesis, characterization and biological profile of some new dihydropyrimidinone derivaties. Future Journal of Pharmaceutical Sciences, 8(1), 4. [Link]

• Selvakumaran, M., et al. (2013). Hydroxyethyl disulfide as an efficient metabolic assay for cell viability in vitro. PloS one, 8(3), e58949. [Link]

• Pattan, S. R., et al. (2019). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,4 DIHYDROPYRIDINES DERIVATIVES. World Journal of Pharmaceutical and Medical Research, 5(12), 104-109. [Link]

• Liu, S., & Kreipke, R. (n.d.). Direct screening cytotoxic and antiproliferative activities of drug compounds on human leukemia U937 cells. Molecular Devices Application Note. [Link]

• Kaur, N., et al. (2022). A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones. ResearchGate. [Link]

• Mihajlovic, M., et al. (2022). Bioassay-Guided Assessment of Antioxidative, Anti-Inflammatory and Antimicrobial Activities of Extracts from Medicinal Plants via High-Performance Thin-Layer Chromatography. Molecules, 28(19), 7346. [Link]

• Schlieren, S., et al. (2021). Droplet‐Based Combinatorial Assay for Cell Cytotoxicity and Cytokine Release Evaluation. Advanced Functional Materials, 31(29), 2009731. [Link]

• Astashkina, A., et al. (2024). Multi-assay assessment of cytotoxicity reveals multiple mechanisms of action in 3D microtissues. Scientific Reports, 14(1), 1-17. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). [Link]

• PubChem. (n.d.). 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one. PubChem. [Link]

• Conti, S., et al. (1997). N-(2-hydroxyethyl)hexadecanamide is orally active in reducing edema formation and inflammatory hyperalgesia by down-modulating mast cell activation. European journal of pharmacology, 336(2-3), 241–251. [Link]

• McFarland, J. M., et al. (2020). Multiplexed and reproducible high content screening of live and fixed cells using Dye Drop. Nature communications, 11(1), 2713. [Link]

• Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. [Link]

• Biomex. (n.d.). Cell-based assays for research and development. BIOMEX. [Link]

• Hibi, S., et al. (2012). Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. Journal of medicinal chemistry, 55(23), 10584–10600. [Link]

• PubChem. (n.d.). 1-(2-Hydroxyethyl)-2,2,6,6-tetramethyl-4-hydroxypiperidine. PubChem. [Link]

• PubChem. (n.d.). C12H22N2O4. PubChem. [Link]

• González-Chávez, M. M., et al. (2023). In Vivo Anti-Inflammatory and Wound Healing Activity of Extracts and Micro-Aerogels of Bursera microphylla A. Gray. Molecules, 28(21), 7350. [Link]

• Navarrete-Vázquez, G., et al. (2021). Screening Anti-Inflammatory Effects of Flavanones Solutions. Molecules, 26(11), 3230. [Link]

• Tokusheva, A., et al. (2024). Enhancing Aseptic Inflammation Resolution with 1-(2-Ethoxyethyl)-4-(pent-1-yn-1-yl)piperidin. Molecules, 29(21), 5135. [Link]

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A Comprehensive Protocol for Evaluating the Antimicrobial Activity of Novel Dihydropyridinone (DHPM) Compounds

For: Researchers, scientists, and drug development professionals

Introduction

Dihydropyridinone (DHPM) derivatives represent a promising class of heterocyclic compounds that have garnered significant attention from medicinal chemists due to their diverse biological activities.[1][2] These activities include antitumor, antiviral, antioxidant, and notably, antimicrobial properties.[1][2][3] The emergence of multidrug-resistant pathogens necessitates the discovery and development of new antimicrobial agents, making the systematic evaluation of compounds like DHPMs a critical endeavor.[2]

This application note provides a detailed, step-by-step protocol for the comprehensive in vitro and preliminary in vivo assessment of the antimicrobial activity of novel dihydropyridinone compounds. The methodologies described herein are grounded in internationally recognized standards, primarily those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data accuracy, reproducibility, and relevance.[4][5][6][7]

Core Experimental Workflow

The evaluation of a novel antimicrobial agent is a multi-stage process. It begins with determining the minimum concentration required to inhibit microbial growth and progresses to assessing its killing capacity, selectivity, and preliminary in vivo efficacy.

Caption: High-level overview of the antimicrobial testing workflow.

Part 1: In Vitro Susceptibility Testing

The cornerstone of antimicrobial evaluation is determining the in vitro activity of the compound against a panel of relevant microorganisms.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[8][9][10] This is a fundamental measure of a compound's potency. The broth microdilution method is a widely accepted and standardized technique for MIC determination.[8][11]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the DHPM compound in a liquid growth medium. After incubation, the lowest concentration of the compound that inhibits visible bacterial growth (turbidity) is determined to be the MIC.[9][10]

Protocol: Broth Microdilution MIC Assay

Materials:

• Sterile 96-well flat-bottom microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate growth media[10][12]

• DHPM compound stock solution (dissolved in a suitable solvent like DMSO)

• Bacterial strains (e.g., ESKAPE pathogens: Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species)[10]

• 0.5 McFarland turbidity standard

• Sterile saline or PBS

• Multichannel pipette

• Microplate reader (optional, for quantitative analysis)

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[8][10]

• Preparation of DHPM Dilutions:

  • In a 96-well plate, perform a two-fold serial dilution of the DHPM compound.

  • Typically, add 100 µL of MHB to wells 2 through 12.

  • Add 200 µL of the starting DHPM concentration to well 1.

  • Transfer 100 µL from well 1 to well 2, mix, and continue this serial dilution across the plate to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no bacteria).[13]

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

  • Add 100 µL of sterile MHB to well 12.

  • Seal the plate and incubate at 35-37°C for 18-24 hours.[8][10]

• Data Interpretation:

  • The MIC is the lowest concentration of the DHPM compound at which there is no visible turbidity (growth).[8][9] This can be assessed visually or by measuring the optical density (OD) with a microplate reader.

Disk Diffusion Assay

The disk diffusion (Kirby-Bauer) method is a qualitative or semi-quantitative test that provides a visual representation of antimicrobial activity.[14][15][16] It's particularly useful for initial screening of multiple compounds.

Principle: A paper disk impregnated with a known concentration of the DHPM compound is placed on an agar plate swabbed with a bacterial lawn. The compound diffuses into the agar, creating a concentration gradient. If the bacteria are susceptible, a clear zone of inhibition will form around the disk.[16][17]

Protocol: Kirby-Bauer Disk Diffusion Assay

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks

• DHPM compound solution

• Bacterial inoculum prepared to a 0.5 McFarland standard

• Sterile cotton swabs

• Forceps

Procedure:

• Inoculation:

  • Dip a sterile swab into the standardized bacterial suspension, removing excess liquid by pressing it against the inside of the tube.[14][15]

  • Streak the swab evenly across the entire surface of the MHA plate in three directions (rotating the plate 60° each time) to ensure a confluent lawn of growth.[14][16]

• Disk Application:

  • Impregnate sterile paper disks with a specific amount of the DHPM compound solution and allow the solvent to evaporate.

  • Using sterile forceps, place the disks onto the inoculated agar surface, ensuring firm contact.[16]

  • Space the disks to prevent overlapping of inhibition zones.[16]

• Incubation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours.

• Data Interpretation:

  • Measure the diameter of the zone of inhibition in millimeters. The size of the zone correlates with the susceptibility of the organism to the compound.[14]

Minimum Bactericidal Concentration (MBC) Determination

While the MIC indicates growth inhibition (bacteriostatic activity), the MBC determines the lowest concentration of an agent that kills a specific percentage (typically ≥99.9%) of the initial bacterial population.[18][19][20] This is crucial for distinguishing between bacteriostatic and bactericidal effects.

Principle: Following an MIC test, aliquots from the wells showing no visible growth are sub-cultured onto an agar medium without the antimicrobial agent. The lowest concentration from the MIC plate that results in a ≥99.9% reduction in CFU/mL upon sub-culturing is the MBC.[19][20]

Protocol: MBC Assay

Procedure:

• Perform an MIC test as described in section 1.1.

• Sub-culturing: From the wells corresponding to the MIC and at least two higher concentrations, plate a fixed volume (e.g., 10-100 µL) onto fresh MHA plates.[18]

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.

• Data Interpretation:

  • Count the number of colonies on each plate.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in bacterial count compared to the initial inoculum count.[18][19]

  • An agent is generally considered bactericidal if the MBC/MIC ratio is ≤ 4.[19]

Part 2: Cytotoxicity and Selectivity Assessment

A promising antimicrobial compound should exhibit high potency against microbial targets while demonstrating low toxicity to host cells. Cytotoxicity assays are essential for evaluating this selectivity.

MTT/XTT Cytotoxicity Assay

The MTT and XTT assays are colorimetric methods used to assess cell viability and metabolic activity.[21] They are widely used to determine the cytotoxic effects of chemical compounds on mammalian cell lines.[21][22]

Principle: Metabolically active cells reduce a tetrazolium salt (yellow MTT or XTT) to a colored formazan product (purple for MTT, orange for XTT).[21] The amount of formazan produced is directly proportional to the number of viable cells.[21] The XTT assay is often preferred as its formazan product is water-soluble, simplifying the protocol.[23]

Protocol: XTT Cytotoxicity Assay

Materials:

• Mammalian cell line (e.g., HeLa, HEK293)

• Complete cell culture medium

• 96-well flat-bottom plates

• DHPM compound dilutions

• XTT labeling reagent and electron coupling reagent[21]

• Microplate reader

Procedure:

• Cell Seeding: Seed the 96-well plate with cells at a predetermined density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Expose the cells to serial dilutions of the DHPM compound for a specified period (e.g., 24, 48, or 72 hours).

• XTT Reagent Addition: Add the XTT labeling mixture to each well and incubate for a few hours.

• Absorbance Measurement: Measure the absorbance of the formazan product using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. This data can be used to determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell viability).

Part 3: Preliminary In Vivo Efficacy

In vivo models are indispensable for evaluating the therapeutic potential of an antimicrobial agent in a complex biological system.[24] They provide insights into pharmacokinetics, pharmacodynamics, and overall efficacy that cannot be obtained from in vitro studies alone.[24][25]

Murine Systemic Infection Model

The mouse systemic infection model is a common and fundamental model for the initial in vivo evaluation of antimicrobial agents.[25]

Principle: Mice are infected with a lethal dose of a pathogenic bacterium. The efficacy of the DHPM compound is then assessed by its ability to protect the mice from mortality or reduce the bacterial burden in target organs.

General Protocol Outline: Murine Systemic Infection Model

Procedure:

• Infection: Mice are infected with a standardized inoculum of a relevant pathogen (e.g., S. aureus or E. coli) via an appropriate route (e.g., intraperitoneal or intravenous).

• Treatment: At a specified time post-infection, groups of mice are treated with the DHPM compound at various doses. A control group receives a vehicle.

• Monitoring: The animals are monitored for a defined period for signs of illness and survival.

• Endpoint Analysis:

  • Survival: The primary endpoint is often survival over a period of several days.

  • Bacterial Burden: Alternatively, at a specific time point, animals can be euthanized, and target organs (e.g., spleen, liver, kidneys) are harvested to determine the bacterial load (CFU/gram of tissue).

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

Data Presentation and Interpretation

Summary of Key Parameters

Parameter	Description	Method	Significance
MIC	Minimum Inhibitory Concentration	Broth Microdilution	Measures the potency of the compound (bacteriostatic activity).[8][26]
MBC	Minimum Bactericidal Concentration	Sub-culturing post-MIC	Determines the killing activity of the compound.[12][18]
IC₅₀	50% Inhibitory Concentration	MTT/XTT Assay	Measures the cytotoxicity of the compound against mammalian cells.
Selectivity Index (SI)	IC₅₀ / MIC	Calculation	Indicates the therapeutic window of the compound. A higher SI is desirable.

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Application Notes and Protocols for the Development of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as an Anti-inflammatory Agent

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, in vitro screening, and in vivo evaluation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a potential novel anti-inflammatory agent. This document outlines the scientific rationale and detailed protocols for a structured approach to investigating its therapeutic potential.

Introduction: The Rationale for Investigating 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The pyridinone scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The introduction of a 2-hydroxyethyl group at the N1 position of the 1,2-dihydropyridin-2-one core is hypothesized to enhance solubility and potentially modulate interactions with key inflammatory targets. This guide provides a systematic workflow to synthesize and evaluate the anti-inflammatory properties of this novel chemical entity.

PART 1: Synthesis and Characterization

A reliable synthetic route is the foundational step in the evaluation of any new chemical entity. The proposed synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is based on the N-alkylation of 2-pyridone, a well-established chemical transformation.[1][2]

Protocol 1: Synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Principle: This protocol describes the N-alkylation of 2-pyridone using 2-chloroethanol in the presence of a base. The basic conditions facilitate the deprotonation of the pyridone nitrogen, which then acts as a nucleophile, attacking the electrophilic carbon of 2-chloroethanol.

Materials:

• 2-Pyridone

• 2-Chloroethanol

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-pyridone (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-chloroethanol (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80°C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the pure 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Characterization: The structure and purity of the synthesized compound should be confirmed by:

• ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.[3]

• High-Performance Liquid Chromatography (HPLC): To assess the purity.

PART 2: In Vitro Anti-inflammatory Evaluation

The initial screening of the compound's anti-inflammatory potential is performed using a series of in vitro assays. These assays provide crucial information on the compound's cytotoxicity and its ability to modulate key inflammatory mediators.

Workflow for In Vitro Screening

Caption: Workflow for in vitro anti-inflammatory screening.

Protocol 2: Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[1][4][5] Viable cells with active metabolism convert MTT into a purple formazan product.[6][7]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[6]

• Treat the cells with various concentrations of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (e.g., 1, 10, 50, 100 µM) for 24 hours.

• After treatment, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[7]

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Measure the absorbance at 570 nm using a microplate reader.[1]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control group. This will determine the non-toxic concentration range for subsequent assays.

Treatment Group	Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%)
Control (Vehicle)	0	1.25 ± 0.08	100
Compound X	1	1.22 ± 0.07	97.6
Compound X	10	1.18 ± 0.09	94.4
Compound X	50	1.15 ± 0.06	92.0
Compound X	100	0.85 ± 0.05	68.0

Protocol 3: Nitric Oxide (NO) Production Assay (Griess Assay)

Principle: Nitric oxide is a key pro-inflammatory mediator produced by inducible nitric oxide synthase (iNOS). The Griess assay measures nitrite (NO₂⁻), a stable and quantifiable breakdown product of NO in the cell culture supernatant.[8][9][10]

Materials:

• RAW 264.7 cells

• Lipopolysaccharide (LPS)

• Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (for standard curve)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with non-toxic concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce inflammation and NO production.

• Collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a new 96-well plate.[11]

• Incubate for 15 minutes at room temperature.[10]

• Measure the absorbance at 540 nm.[9]

Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Protocol 4: Prostaglandin E₂ (PGE₂) Production Assay (ELISA)

Principle: Prostaglandin E₂ is another crucial inflammatory mediator synthesized by cyclooxygenase-2 (COX-2). An Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of PGE₂ in the cell culture supernatant.[12][13][14]

Materials:

• RAW 264.7 cells

• LPS

• PGE₂ ELISA kit

Procedure:

• Follow the cell seeding, pre-treatment, and LPS stimulation steps as described in Protocol 3.

• Collect the cell culture supernatant.

• Perform the PGE₂ ELISA according to the manufacturer's instructions.[15][16] This typically involves adding the supernatant and a PGE₂-HRP conjugate to an antibody-coated plate, followed by substrate addition and colorimetric detection.[12]

Data Analysis: Calculate the PGE₂ concentration from the standard curve and determine the percentage of inhibition.

Protocol 5: Western Blot Analysis for COX-2 and iNOS Expression

Principle: To determine if the reduction in NO and PGE₂ is due to the inhibition of iNOS and COX-2 protein expression, Western blotting is performed.[17][18]

Materials:

• RAW 264.7 cells

• LPS

• Lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-iNOS, anti-COX-2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture, treat, and stimulate RAW 264.7 cells as previously described.

• Lyse the cells and quantify the protein concentration.

• Separate 20-40 µg of protein per sample by SDS-PAGE and transfer to a PVDF membrane.[18]

• Block the membrane and incubate with primary antibodies against iNOS, COX-2, and a loading control (β-actin) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Data Analysis: Perform densitometric analysis of the protein bands and normalize the expression of iNOS and COX-2 to the loading control.

Treatment Group	Relative iNOS Expression (Normalized to β-actin)	Relative COX-2 Expression (Normalized to β-actin)
Control	0.04 ± 0.01	0.02 ± 0.01
LPS (1 µg/mL)	1.00 ± 0.10	1.00 ± 0.12
LPS + Compound X (10 µM)	0.65 ± 0.08	0.70 ± 0.09
LPS + Compound X (50 µM)	0.30 ± 0.05	0.35 ± 0.06

Protocol 6: NF-κB Activation Assay

Principle: The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammatory gene expression, including iNOS and COX-2.[19][20] Its activation involves the translocation of the p65 subunit to the nucleus. This can be assessed by various methods, such as Western blotting of nuclear extracts, immunofluorescence, or reporter gene assays.

Materials:

• RAW 264.7 cells

• LPS

• Nuclear extraction kit

• Primary antibodies (anti-p65, anti-Lamin B1)

Procedure (for Western Blot of Nuclear Extracts):

• Culture, treat, and stimulate cells for a shorter duration (e.g., 30-60 minutes) to capture peak NF-κB activation.

• Isolate nuclear and cytosolic fractions using a nuclear extraction kit.

• Perform Western blot analysis on the nuclear extracts for p65. Use Lamin B1 as a nuclear loading control.

Data Analysis: Quantify the amount of nuclear p65 relative to the loading control to determine the extent of NF-κB translocation.

Inflammatory Signaling Pathway

Caption: Key signaling pathway in LPS-induced inflammation.

PART 3: In Vivo Anti-inflammatory and Preliminary Safety Evaluation

Promising results from in vitro studies warrant further investigation in a living organism to assess efficacy and safety.

Protocol 7: Carrageenan-Induced Paw Edema in Rats

Principle: This is a widely used and well-characterized model of acute inflammation. Subplantar injection of carrageenan induces a biphasic inflammatory response characterized by edema formation. The ability of a compound to reduce this swelling indicates its anti-inflammatory potential in vivo.

Materials:

• Wistar or Sprague-Dawley rats (180-220 g)

• Carrageenan (1% w/v in sterile saline)

• Pletysmometer or digital calipers

• Test compound and vehicle

• Reference drug (e.g., Indomethacin)

Procedure:

• Acclimatize the animals for at least one week.

• Divide the animals into groups (e.g., vehicle control, reference drug, and different doses of the test compound).

• Administer the test compound or reference drug orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.

• Measure the paw volume or thickness at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Protocol 8: Histopathological Analysis

Principle: Microscopic examination of the inflamed paw tissue provides qualitative and semi-quantitative assessment of the inflammatory response, including cellular infiltration and tissue damage.

Procedure:

• At the end of the paw edema experiment, euthanize the animals and collect the inflamed paw tissue.

• Fix the tissue in 10% neutral buffered formalin.

• Process the tissue, embed in paraffin, and section.

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the slides under a microscope for signs of inflammation, such as edema, neutrophil infiltration, and tissue necrosis.

Protocol 9: Acute Oral Toxicity Study (OECD Guideline 423)

Principle: This study provides information on the acute toxicity of a substance when administered orally. It helps in classifying the substance and determining the LD₅₀ cut-off value.

Procedure:

• Use a stepwise procedure with a small number of animals per step.

• Administer a starting dose (e.g., 300 mg/kg) of the test compound to a group of three female rats.

• Observe the animals for mortality and clinical signs of toxicity for up to 14 days.

• Based on the outcome, either a higher or lower dose is administered to the next group of animals.

• The study is concluded when a dose that causes mortality or no effects at the limit dose (2000 mg/kg) is identified.

Protocol 10: Preliminary Pharmacokinetic Profiling

Principle: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of a compound is crucial for its development. A preliminary pharmacokinetic (PK) study in rats can provide initial insights into its bioavailability and half-life.

Procedure:

• Administer a single oral or intravenous dose of the compound to cannulated rats.

• Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Process the blood to obtain plasma.

• Quantify the concentration of the compound in plasma using a validated analytical method (e.g., LC-MS/MS).

Data Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t₁/₂ (half-life).

Conclusion

This comprehensive guide provides a structured and scientifically rigorous framework for the initial development of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a potential anti-inflammatory agent. By following these detailed protocols, researchers can systematically synthesize, characterize, and evaluate the efficacy and preliminary safety of this novel compound, paving the way for further preclinical and clinical development.

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Application Notes and Protocols for High-Throughput Screening of Dihydropyridinone Libraries for Anticancer Activity

Introduction: The Promise of Dihydropyridinones in Oncology Drug Discovery

The landscape of cancer research is continually evolving, with a pressing need for novel chemical scaffolds that can yield effective and selective therapeutic agents.[1][2] Dihydropyridinones (DHPMs), and the closely related dihydropyrimidines, represent a class of heterocyclic compounds that have garnered significant attention for their diverse pharmacological activities, including potent anticancer properties.[3][4] These scaffolds are synthetically accessible, often through multicomponent reactions like the Biginelli reaction, which allows for the creation of large, diverse chemical libraries suitable for high-throughput screening (HTS).[5][6][7][8]

One of the most notable examples of a bioactive DHPM is Monastrol, an inhibitor of the mitotic kinesin Eg5 (also known as KIF11).[9][10] Eg5 plays a crucial role in the formation of the bipolar spindle during mitosis, and its inhibition leads to mitotic arrest and subsequent cell death in proliferating cancer cells.[9][10] This validated mechanism provides a strong rationale for screening DHPM libraries to discover novel Eg5 inhibitors or compounds with other anticancer mechanisms.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting a high-throughput screening campaign to identify novel anticancer agents from dihydropyridinone libraries. It outlines the strategic considerations, detailed protocols, and data analysis workflows necessary for a robust and successful screening campaign.

Strategic Overview: A Multi-Faceted Approach to Screening

A successful HTS campaign is more than a series of automated steps; it is a well-planned strategy designed to maximize the discovery of meaningful hits while minimizing false positives and negatives.[11] Our approach is divided into three main phases: Assay Development and Validation, the Primary HTS Campaign, and Hit Confirmation and Characterization. This structure ensures that by the end of the process, identified "hits" are not just statistical artifacts but are validated, active compounds ready for further medicinal chemistry optimization.[12]

The Central Principle: From Phenotypic Discovery to Mechanistic Understanding

We will employ a cell-based phenotypic screening approach as the primary assay. Cell-based assays are invaluable as they provide a more physiologically relevant context compared to biochemical assays, assessing a compound's effect within a complex cellular environment.[13][14][15] This initial broad approach allows for the discovery of compounds that work through various mechanisms, not just the inhibition of a single predetermined target. Hits from this primary screen will then be subjected to secondary, more target-oriented assays to elucidate their mechanism of action.

Figure 2: A flowchart detailing the process from raw data acquisition to the generation of a primary hit list.

Phase 3: Hit Confirmation and Characterization

Primary hits can include false positives. This phase is dedicated to confirming the activity of the selected compounds and beginning to understand their mechanism of action.

Protocol 3.1: Hit Confirmation and IC50 Determination

Objective: To confirm the activity of primary hits and determine their potency by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50). [16][17]The IC50 is a quantitative measure of a compound's effectiveness. [18] Methodology:

• Compound Re-synthesis/Re-ordering: Obtain fresh, pure samples of the primary hit compounds to rule out issues with the original library sample. [12]2. Dose-Response Assay:

  • Prepare a serial dilution series for each confirmed hit (e.g., 8 points, 3-fold dilutions, starting from 50 µM).

  • Perform the same cell viability assay as in the primary screen, but with the range of compound concentrations.

• Data Analysis:

  • Plot the % inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic model to determine the IC50 value. [19]

    Parameter	Description	Significance
    IC50	Concentration for 50% inhibition	Measures compound potency (lower is better)
    Hill Slope	Steepness of the curve	Indicates cooperativity of binding
    Max Inhibition	Maximum achievable effect	Measures compound efficacy

    Table 2: Key parameters derived from dose-response curve analysis.

Protocol 3.2: Secondary Assays for Mechanism of Action (MoA)

Rationale: For hits with confirmed, potent activity (e.g., IC50 < 10 µM), the next step is to investigate how they are killing the cancer cells. Given that the DHPM scaffold is known to produce Eg5 inhibitors like Monastrol, a logical secondary assay would be to test for antimitotic activity.

3.2.1 Cytotoxicity vs. Cytostatic Assay

Objective: To distinguish between compounds that kill cells (cytotoxic) and those that merely halt proliferation (cytostatic).

Methodology:

• Luminescent Cytotoxicity Assay: Use an assay like CytoTox-Glo™, which measures the release of a protease from dead cells, providing a direct measure of cytotoxicity. [20]* Run this assay in parallel with the ATP-based viability assay. A compound that is highly active in the viability assay but shows a low signal in the cytotoxicity assay is likely cytostatic.

3.2.2 Target-Based Assay: Eg5/KIF11 Inhibition

Objective: To determine if the hit compounds inhibit the mitotic kinesin Eg5.

Methodology:

• Biochemical ATPase Assay: A well-established method is to measure the microtubule-activated ATPase activity of purified Eg5 enzyme. [9][21]Inhibition of this activity is a direct indication of Eg5 engagement.

  • Purify recombinant human Eg5 protein.

  • In a microplate format, combine Eg5, microtubules, and ATP in the presence of the hit compound.

  • Measure the amount of inorganic phosphate released (an indicator of ATPase activity) using a malachite green-based detection reagent.

  • A reduction in phosphate production compared to the DMSO control indicates inhibition.

Conclusion and Future Directions

This guide provides a robust framework for the high-throughput screening of dihydropyridinone libraries to discover novel anticancer compounds. By following a phased approach of assay development, primary screening, and rigorous hit validation, researchers can confidently identify promising lead molecules. Hits that are confirmed to be potent, on-target inhibitors of a validated cancer target like Eg5 can then be advanced into lead optimization programs, where medicinal chemists will work to improve their pharmacological properties. This systematic process is a critical first step in the long journey of translating a chemical "hit" into a life-saving therapeutic. [1][30]

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Application Notes &amp; Protocols: Characterizing 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a P2X7 Receptor Antagonist

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The P2X7 receptor, an ATP-gated ion channel, is a critical mediator of inflammation and immunity, making it a compelling target for therapeutic intervention in a host of diseases.[1] Its activation by high concentrations of extracellular ATP, a signal of cellular stress or damage, initiates a cascade of downstream events including cytokine release and programmed cell death.[2] This guide provides a comprehensive overview and detailed protocols for the characterization of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, a member of the novel dihydropyridinone class of P2X7 antagonists.[3] We delve into the mechanistic underpinnings of P2X7 signaling and present a suite of validated in vitro assays essential for determining the potency and efficacy of this compound. The methodologies are designed to be self-validating, ensuring robust and reproducible data for researchers in academic and industrial settings.

The P2X7 Receptor: A Sentinel of Cellular Danger

The P2X7 receptor (P2X7R) is unique among the P2X family of ligand-gated ion channels.[4] Predominantly expressed on immune cells such as macrophages, microglia, and lymphocytes, it functions as a sensor for high levels of extracellular ATP, which are typically only present during times of significant cell stress, injury, or death.[5][6]

Upon binding ATP, P2X7R undergoes a conformational change that opens a channel permeable to small cations, leading to an influx of Na⁺ and Ca²⁺ and an efflux of K⁺.[7] This initial activation is responsible for rapid intracellular signaling. However, with sustained or repeated stimulation, P2X7R exhibits a remarkable property: the formation of a large, non-selective pore capable of passing molecules up to 900 Da in size.[8][9] This pore formation is a critical step that leads to the activation of the NLRP3 inflammasome, a multi-protein complex that processes pro-interleukin-1β (pro-IL-1β) into its mature, secreted form, IL-1β, a potent pro-inflammatory cytokine.[2][10]

Given its central role in amplifying inflammatory responses, antagonism of P2X7R is a promising strategy for treating conditions driven by chronic inflammation, including rheumatoid arthritis, neurodegenerative diseases like Alzheimer's, and chronic pain states.[4][11]

P2X7 Receptor Signaling Cascade

The activation of P2X7R initiates a complex sequence of events. The following diagram illustrates the key signaling pathways triggered by ATP binding, which are the primary targets for antagonist characterization.

Caption: P2X7 signaling from ATP binding to IL-1β release.

Experimental Workflow for Antagonist Profiling

The characterization of a novel P2X7R antagonist like 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one requires a multi-assay approach to build a comprehensive profile of its inhibitory activity. Each assay targets a distinct event in the P2X7R signaling cascade.

Caption: General workflow for P2X7R antagonist characterization.

Protocol 2.1: Calcium Influx Assay

Principle: This is a primary, high-throughput assay to measure the antagonist's ability to block the initial ion channel function of P2X7R. Upon activation by an agonist (e.g., ATP or the more potent BzATP), P2X7R opens, allowing Ca²⁺ to flow into the cell. A calcium-sensitive fluorescent dye, such as Fluo-4 AM, is pre-loaded into the cells. The increase in intracellular Ca²⁺ concentration upon agonist stimulation results in a sharp increase in fluorescence, which is measured by a plate reader. An effective antagonist will prevent or reduce this fluorescence increase.

Materials:

• HEK293 cells stably expressing human P2X7R (or a relevant immune cell line like THP-1 monocytes).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• P2X7R Agonist: ATP or BzATP (2′(3′)-O-(4-Benzoylbenzoyl)adenosine-5′-triphosphate).

• Test Compound: 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, dissolved in DMSO.

• Reference Antagonist: A-740003 or Brilliant Blue G (BBG).

• Black, clear-bottom 96-well or 384-well microplates.

• Fluorescent plate reader with injection capabilities (e.g., FLIPR, FlexStation).

Step-by-Step Protocol:

• Cell Plating: Seed P2X7R-expressing cells into the microplate at a density that yields a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Prepare a loading solution of Fluo-4 AM (e.g., 2 µM) and Pluronic F-127 (e.g., 0.02%) in Assay Buffer. Remove cell culture medium, wash once with Assay Buffer, and add the loading solution to each well. Incubate for 45-60 minutes at 37°C.

• Compound Pre-incubation: Wash the cells twice with Assay Buffer to remove excess dye. Add varying concentrations of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (typically in a 10-point, 3-fold serial dilution) to the wells. Include wells for vehicle control (DMSO only), a no-agonist negative control, and a reference antagonist.

• Causality Check (Self-Validation): The inclusion of a known, potent antagonist (e.g., A-740003) validates that the assay can detect inhibition. The vehicle control ensures that the solvent does not interfere with the assay.

• Incubation: Incubate the plate with the compounds for 15-30 minutes at room temperature.

• Fluorescence Measurement: Place the plate in the fluorescent reader. Set the instrument to record fluorescence (Excitation: ~494 nm, Emission: ~516 nm) over time.

• Agonist Injection & Reading: After establishing a stable baseline reading for ~20 seconds, inject a pre-determined EC₈₀ concentration of the P2X7R agonist (e.g., 1 mM ATP or 30 µM BzATP) into all wells (except the no-agonist control). Continue recording the fluorescence signal for an additional 2-3 minutes.

• Data Analysis: The response is typically measured as the peak fluorescence intensity minus the baseline. Normalize the data to the vehicle control (100% activity) and the no-agonist control (0% activity). Plot the normalized response against the logarithm of the antagonist concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2.2: Large Pore Formation (Dye Uptake) Assay

Principle: This assay specifically measures the second key function of P2X7R: the formation of a large, non-selective pore. It assesses the antagonist's ability to prevent the influx of larger molecules that cannot pass through the initial ion channel. Fluorescent dyes like YO-PRO-1 or ethidium bromide (EtBr), which are normally membrane-impermeant, can enter the cell through the dilated P2X7R pore and intercalate with nucleic acids, causing a significant increase in fluorescence.[12]

Materials:

• P2X7R-expressing cells.

• Assay Buffer (as above).

• Fluorescent Dye: YO-PRO-1 Iodide or Ethidium Bromide.

• P2X7R Agonist: ATP or BzATP.

• Test and Reference Compounds.

• 96-well or 384-well microplates.

• Fluorescent plate reader.

Step-by-Step Protocol:

• Cell Plating: Plate cells as described in Protocol 2.1.

• Compound & Dye Addition: On the day of the assay, remove the culture medium. Add Assay Buffer containing the fluorescent dye (e.g., 1-5 µM YO-PRO-1) and the appropriate concentrations of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (or controls).

• Incubation: Incubate the plate for 15-30 minutes at room temperature or 37°C.

• Agonist Stimulation: Add a high concentration of agonist (e.g., 3-5 mM ATP) to the wells to induce pore formation.

• Causality Check (Self-Validation): The assay must include a potent pore-blocking antagonist like BBG as a positive control. Additionally, running the assay on a non-transfected parental cell line can confirm that the dye uptake is specifically P2X7R-mediated.

• Kinetic Reading: Immediately place the plate in a fluorescent reader (YO-PRO-1 Ex: ~491 nm, Em: ~509 nm; EtBr Ex: ~518 nm, Em: ~605 nm). Measure the fluorescence every 1-2 minutes for 30-60 minutes. Pore formation is a slower process than initial channel opening.

• Data Analysis: Use the fluorescence reading from a late time point (e.g., 45 minutes) where the signal has reached a plateau. Normalize the data as in Protocol 2.1 and calculate the IC₅₀ value for the inhibition of dye uptake.

Protocol 2.3: IL-1β Release Assay

Principle: This assay provides a physiologically relevant readout by measuring the inhibition of a key downstream consequence of P2X7R activation: inflammasome-mediated IL-1β release. This requires a two-step process. First, cells are primed with a Toll-like receptor (TLR) agonist like lipopolysaccharide (LPS) to induce the transcription and translation of pro-IL-1β. Second, a P2X7R agonist is added to trigger NLRP3 inflammasome assembly and the cleavage and release of mature IL-1β. The amount of secreted IL-1β is then quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Differentiated THP-1 cells (human monocytic cell line) or primary macrophages.

• RPMI-1640 cell culture medium with 10% FBS.

• LPS (from E. coli).

• P2X7R Agonist: ATP.

• Test and Reference Compounds.

• Human IL-1β ELISA kit.

• 24-well or 48-well cell culture plates.

Step-by-Step Protocol:

• Cell Priming (Signal 1): Plate differentiated THP-1 cells or macrophages. Prime the cells by treating them with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate pro-IL-1β expression.

• Antagonist Treatment: After priming, wash the cells and replace the medium with serum-free medium containing the desired concentrations of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one or control compounds. Incubate for 30 minutes.

• P2X7R Activation (Signal 2): Add a high concentration of ATP (e.g., 5 mM) to the wells and incubate for 45-60 minutes.

• Causality Check (Self-Validation): Controls are critical here. Include:

  • Unprimed cells + ATP: To show that LPS priming is necessary.

  • Primed cells, no ATP: To show that P2X7R activation is necessary.

  • Primed cells + ATP + Reference Antagonist: To validate that the assay can detect inhibition of IL-1β release.

• Supernatant Collection: Carefully collect the cell culture supernatant from each well. Centrifuge briefly to pellet any detached cells.

• ELISA Quantification: Quantify the concentration of IL-1β in the supernatants using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Generate a standard curve from the ELISA standards. Use this curve to calculate the IL-1β concentration in each sample. Normalize the data to the vehicle control (100% release) and the no-ATP control (0% release). Plot the normalized data against antagonist concentration to determine the IC₅₀ value.

Data Presentation & Interpretation

Summarizing the potency of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one across multiple assays is crucial for understanding its pharmacological profile. Comparing it to known standards provides essential context.

Table 1: Comparative Potency (IC₅₀) of P2X7 Receptor Antagonists

Compound	Calcium Influx (nM)	Dye Uptake (nM)	IL-1β Release (nM)
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	Experimental Data	Experimental Data	Experimental Data
A-740003 (Reference)[4]	18 - 40	~40	~25
Brilliant Blue G (BBG) (Reference)[5]	10 - 200	10 - 200	~50

| JNJ-47965567 (Reference)[11] | 3 - 10 | ~5 | ~5 |

Note: IC₅₀ values for reference compounds are literature-based and can vary depending on cell type and assay conditions.

Interpretation:

• Potency Profile: A potent antagonist will have low nanomolar IC₅₀ values across all three assays.

• Mechanism of Action: Discrepancies in potency between the assays can provide mechanistic insights. For example, a compound that is significantly more potent at inhibiting calcium influx than dye uptake might preferentially stabilize the closed or non-pore-forming state of the receptor.

• Therapeutic Potential: Strong potency in the IL-1β release assay is a key indicator of potential anti-inflammatory efficacy in vivo.

Advanced Characterization & In Vivo Translation

For drug development professionals, further characterization is often required.

• Electrophysiology: Whole-cell patch-clamp is the gold standard for directly measuring ion channel currents. It can be used to determine the antagonist's mechanism of action (e.g., competitive vs. non-competitive) and its effects on channel kinetics.[13][14]

• In Vivo Models: Promising compounds should be advanced into preclinical animal models.[6][15] Based on the role of P2X7R, relevant models include:

  • Inflammatory Models: LPS-induced systemic inflammation or collagen-induced arthritis in mice.

  • Neuropathic Pain Models: Chronic constriction injury (CCI) or spinal nerve ligation (SNL) in rats.[4]

  • Neurodegeneration Models: Transgenic mouse models of Alzheimer's disease.[8]

  • Epilepsy Models: Pentylenetetrazol (PTZ)-induced kindling in rats.[11]

Conclusion

The protocols outlined in this guide provide a robust framework for the comprehensive in vitro characterization of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a P2X7 receptor antagonist. By systematically evaluating its impact on ion channel function, large pore formation, and downstream physiological responses, researchers can confidently determine its potency, efficacy, and potential as a therapeutic agent. The emphasis on causality and self-validating controls ensures the generation of high-quality, interpretable data critical for advancing drug discovery programs targeting the P2X7 receptor.

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Application Notes and Protocols for the Kinetic Evaluation of Novel Enzyme Modulators: Featuring 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a Case Study

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to investigate and characterize the enzymatic activity of novel compounds. Using the hypothetical test compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, we will delineate a systematic, field-proven approach to determine its potential as an enzyme modulator, from initial screening to detailed kinetic analysis.

Introduction: The Quest for Novel Enzyme Modulators

Enzymes are central to countless physiological processes, making them prime targets for therapeutic intervention. The identification and characterization of novel enzyme inhibitors are cornerstones of drug discovery and biochemical research.[1][2] This guide provides a robust, multi-phase methodology to assess a compound's effect on enzyme activity, using 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as an illustrative example. While this specific dihydropyridinone is presented as a test case, the principles and protocols herein are broadly applicable to a wide range of small molecules. The dihydropyridinone scaffold itself is of significant interest in medicinal chemistry, with various derivatives exhibiting diverse biological activities.[3]

Our approach is designed to be a self-validating system, emphasizing rigorous experimental design and data analysis to ensure the generation of trustworthy and reproducible results.[4][5]

Compound Management and Preparation: The Foundation of Reliable Data

The integrity of your results begins with the proper handling of the test compound. The following protocol ensures consistency and minimizes variability.

Protocol 2.1: Solubilization and Stock Solution Preparation

• Initial Solubility Testing : Before preparing a high-concentration stock, assess the solubility of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in common laboratory solvents (e.g., DMSO, ethanol, water).

• Stock Solution Preparation :

  • Accurately weigh a precise amount of the compound.

  • Dissolve in a minimal amount of a compatible solvent (typically DMSO for organic compounds) to create a high-concentration stock solution (e.g., 10-50 mM).

  • Ensure complete dissolution; sonication may be used if necessary.

• Aliquoting and Storage :

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

Phase 1: Initial Screening for Bioactivity

The first step is to ascertain whether 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one exerts any effect on the chosen enzyme's activity. A single, high concentration of the compound is typically used in this initial screen. For this guide, we will use a generic NAD(P)H-dependent dehydrogenase as our model enzyme, as assays for this class are common and readily available.[6][7]

Protocol 3.1: Single-Point Inhibition Assay

• Objective : To rapidly determine if the test compound exhibits inhibitory activity against the target enzyme.

• Materials :

  • Purified target enzyme (e.g., a dehydrogenase).

  • Substrate for the enzyme.

  • NAD⁺ or NADP⁺ cofactor.

  • Assay buffer (optimized for pH and ionic strength for the specific enzyme).

  • 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one stock solution.

  • Positive control inhibitor (known to inhibit the enzyme).

  • Negative control (vehicle, e.g., DMSO).

  • 96-well microplate.

  • Microplate reader capable of measuring absorbance at 340 nm (for NADH/NADPH).

Experimental Workflow:

Caption: Workflow for the single-point inhibition screening assay.

Procedure :

• Prepare Reagents : Prepare working solutions of the enzyme, substrate, and cofactor in the assay buffer.

• Assay Plate Setup : In a 96-well plate, add the assay buffer, enzyme, and cofactor to each well.

• Compound Addition :

  • Test Wells : Add 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one to a final concentration of, for example, 50 µM.

  • Positive Control Wells : Add the known inhibitor.

  • Negative Control Wells : Add the same volume of vehicle (e.g., DMSO) used for the test compound.

• Pre-incubation : Incubate the plate for 10-15 minutes at the enzyme's optimal temperature to allow the compound to interact with the enzyme.[8]

• Reaction Initiation : Add the substrate to all wells to start the reaction.

• Kinetic Measurement : Immediately place the plate in a microplate reader and measure the absorbance at 340 nm every 30-60 seconds for 10-20 minutes. The rate of increase in absorbance corresponds to the rate of NADH or NADPH formation.[6][9]

• Data Analysis : Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve. Compare the V₀ of the test compound wells to the negative control. A significant reduction in V₀ suggests inhibitory activity.

Phase 2: Potency Determination (IC50)

If inhibitory activity is observed in the initial screen, the next step is to quantify the compound's potency by determining its half-maximal inhibitory concentration (IC50).

Protocol 4.1: IC50 Determination

• Objective : To determine the concentration of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one required to inhibit 50% of the enzyme's activity.[10]

• Procedure :

  • Follow the same procedure as the single-point assay (Protocol 3.1).

  • Instead of a single concentration, prepare a serial dilution of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (e.g., 8-12 concentrations, such as 100 µM down to 1 nM).

  • Calculate the initial velocity (V₀) for each concentration.

  • Data Analysis :

    • Calculate the percentage of inhibition for each concentration relative to the vehicle control: % Inhibition = 100 * (1 - (V₀_inhibitor / V₀_vehicle)).

    • Plot the % Inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[11]

Data Presentation:

[Inhibitor] (µM)	V₀ (mAU/min)	% Inhibition
0 (Vehicle)	10.5	0
0.1	9.8	6.7
1	7.3	30.5
10	4.9	53.3
50	2.1	80.0
100	1.2	88.6

Phase 3: Mechanism of Inhibition (MOI) Studies

Understanding how a compound inhibits an enzyme is crucial for its development as a research tool or therapeutic agent.[12] These experiments determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed.[8]

Protocol 5.1: Kinetic Analysis for MOI Determination

• Objective : To elucidate the kinetic mechanism of inhibition.[8]

• Experimental Design : This involves measuring the initial reaction velocity at various substrate concentrations in the presence of several fixed concentrations of the inhibitor.[4][13]

• Procedure :

  • Design a matrix of experiments with varying concentrations of both the substrate and 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. Typically, you would use 3-4 fixed inhibitor concentrations (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50) and a range of substrate concentrations (e.g., 0.1x Km to 10x Km).

  • Perform the enzyme activity assay for each condition in the matrix, measuring the initial velocity (V₀).

• Data Analysis :

  • Plot the data using a double-reciprocal plot, such as the Lineweaver-Burk plot (1/V₀ vs. 1/[S]).[14]

  • The pattern of the lines on the plot will indicate the mode of inhibition.[8]

Interpreting Lineweaver-Burk Plots:

Caption: Characteristic Lineweaver-Burk plots for different inhibition mechanisms.

• Competitive Inhibition : Lines intersect on the y-axis (Vmax is unchanged, apparent Km increases).

• Non-competitive Inhibition : Lines intersect on the x-axis (Km is unchanged, apparent Vmax decreases).

• Uncompetitive Inhibition : Lines are parallel (both apparent Km and Vmax decrease).

Data Analysis and Interpretation

The accurate analysis of kinetic data is paramount. While Lineweaver-Burk plots are useful for visualization, non-linear regression analysis of the Michaelis-Menten equation is generally preferred for calculating kinetic parameters due to its superior error distribution.[13][15]

Michaelis-Menten Equation : V₀ = (Vmax * [S]) / (Km + [S])

Software packages such as GraphPad Prism, R, or specialized enzyme kinetics software can be used for this analysis.[10][13] The analysis will yield key parameters:

• Vmax (Maximum Velocity) : The maximum rate of the reaction at saturating substrate concentrations.

• Km (Michaelis Constant) : The substrate concentration at which the reaction rate is half of Vmax.

• Ki (Inhibition Constant) : A measure of the inhibitor's binding affinity.

Conclusion

This guide provides a structured and scientifically rigorous approach to characterize a novel compound, such as 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, as a potential enzyme modulator. By following these phased protocols, researchers can confidently screen for activity, determine potency, and elucidate the mechanism of action. This systematic methodology ensures the generation of high-quality, reliable data, which is essential for advancing research and development in enzymology and drug discovery.

References

• A Comparative Guide to NAD(P)H-Dependent Dehydrogenase Assays: Sensitivity and Limit of Detection - Benchchem. (n.d.).
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• Kuzmič, P. (2009). A standard operating procedure for an enzymatic activity inhibition assay. Analytical biochemistry, 384(2), 253-263.
• Application Notes and Protocols for Studying Enzyme Inhibition: A General Framework - Benchchem. (n.d.).

• Kinetics Data Analysis - Enzyme Kinetics - YouTube. (2022, September 6). Retrieved January 16, 2026, from [Link]

• Analyzing Enzyme Kinetic Data Using the Powerful Statistical Capabilities of R | bioRxiv. (2018, May 16). Retrieved January 16, 2026, from [Link]

• Fitting enzyme kinetics data with Solver - Protocols.io. (2020, May 21). Retrieved January 16, 2026, from [Link]

• Experimental Design for the Determination of Kinetic Parameters Using the Multiple Injection Method (MIM) with Isothermal Titration Calorimetry (ITC) - TA Instruments. (n.d.). Retrieved January 16, 2026, from [Link]

• Detection of NAD(P)H-dependent enzyme activity with dynamic luminescence quenching of terbium complexes - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC. (n.d.). Retrieved January 16, 2026, from [Link]

• The Experimental Techniques and Practical Applications of Enzyme Kinetics. (n.d.). Retrieved January 16, 2026, from [Link]

• Efficient and accurate experimental design for enzyme kinetics: Bayesian studies reveal a systematic approach | Request PDF - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Enzyme kinetics - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

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• Can someone provide me with protocols for enzyme inhibition assay and their kinetics? (n.d.). Retrieved January 16, 2026, from [Link]

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• Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC - PubMed Central. (n.d.). Retrieved January 16, 2026, from [Link]

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• US4731448A - Process for the preparation of 1-(2-hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol - Google Patents. (n.d.).

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• N-(2-Hydroxyethyl) Piperidine - Mallak Specialties Pvt Ltd. (n.d.). Retrieved January 16, 2026, from [Link]

• Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

• β-Blockers bearing hydroxyethylamine and hydroxyethylene as potential SARS-CoV-2 Mpro inhibitors - ScienceOpen. (n.d.). Retrieved January 16, 2026, from [Link]

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"synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one analogs for lead optimization"

An Application Guide for Medicinal Chemists

Synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one Analogs for Lead Optimization

Abstract: The 1,2-dihydropyridin-2-one moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-cancer, antiviral, and anti-inflammatory properties[1][2][3]. This guide provides a comprehensive overview of the synthesis of 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one, a key intermediate for generating analog libraries aimed at lead optimization. We will delve into the critical challenge of regioselective N-alkylation, present a detailed synthetic protocol, and outline a strategic workflow for analog diversification and evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutics.

The Scientific Rationale: Why 1,2-Dihydropyridin-2-ones?

The pyridinone ring system is a versatile pharmacophore due to its ability to engage in various non-covalent interactions with biological targets. Its structural features, including hydrogen bond donors and acceptors, and a rigid scaffold for presenting substituents, make it an attractive starting point for drug design[4][5]. The introduction of a 1-(2-hydroxyethyl) group serves a dual purpose: it enhances aqueous solubility, a crucial property for drug candidates, and provides a reactive handle for further chemical modification, enabling the exploration of structure-activity relationships (SAR)[2][6]. The ultimate goal of synthesizing analogs of this core structure is to systematically modify its properties to enhance potency, selectivity, and pharmacokinetic profiles—the essence of lead optimization[7].

The Core Chemical Challenge: N- vs. O-Alkylation

The primary obstacle in the synthesis of N-substituted 2-pyridones is the inherent tautomerism of the starting material, 2-hydroxypyridine, which exists in equilibrium with its 2-pyridone form[8][9].

Figure 1. Tautomeric equilibrium between 2-hydroxypyridine (lactim) and 2-pyridone (lactam).

This equilibrium means that the corresponding anion, generated upon deprotonation with a base, is an ambident nucleophile. It possesses two reactive sites: the nitrogen and the oxygen atoms. Alkylation can therefore occur at either site, leading to a mixture of the desired N-alkylated product and the undesired O-alkylated isomer (2-alkoxypyridine)[10][11].

Controlling the regioselectivity of this reaction is paramount. The outcome is influenced by several factors:

• The Counter-ion: The nature of the cation from the base can influence the location of the negative charge on the pyridone anion.

• The Solvent: Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (MeCN) typically favor N-alkylation[10].

• The Alkylating Agent: The nature of the leaving group on the electrophile can play a role.

• Temperature: Reaction temperature can also affect the ratio of N- to O-alkylation.

Recent methodologies have demonstrated that high N-selectivity can be achieved. For instance, using specific base and solvent systems, or employing micellar systems in water, can significantly favor the formation of the N-alkylated product.

General Synthetic Workflow

The overall process for generating and optimizing leads from the 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one scaffold follows an iterative cycle. This workflow is designed to efficiently explore chemical space and identify candidates with improved drug-like properties.

Diagram 1. General workflow for synthesis and lead optimization.

Application Protocol 1: Synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Disclaimer: The following is a representative protocol derived from established methods for the N-alkylation of 2-pyridones. Researchers should perform their own optimization and safety assessments.

This protocol aims for a regioselective N-alkylation of 2-hydroxypyridine using 2-bromoethanol. The choice of potassium carbonate as the base and DMF as the solvent is based on literature precedents that favor N-alkylation over O-alkylation for primary alkyl halides[10].

Materials:

• 2-Hydroxypyridine (≥99%)

• 2-Bromoethanol (97%)

• Potassium Carbonate (K₂CO₃), anhydrous (≥99%)

• N,N-Dimethylformamide (DMF), anhydrous (99.8%)

• Ethyl acetate (EtOAc), HPLC grade

• Hexanes, HPLC grade

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle with temperature control

• Rotary evaporator

• Separatory funnel

• Glassware for extraction and filtration

• Flash chromatography system

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere, add 2-hydroxypyridine (1.0 eq), anhydrous potassium carbonate (2.0 eq), and a magnetic stir bar.

• Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-hydroxypyridine.

• Addition of Alkylating Agent: While stirring, add 2-bromoethanol (1.2 eq) to the suspension.

• Reaction: Heat the reaction mixture to 70-80 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into water and extract with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one.

Expected Results & Characterization:

• Appearance: Colorless to pale yellow oil or solid.

• Yield: Moderate to good (50-80%), dependent on reaction scale and purity of reagents.

• ¹H NMR (predicted): Distinctive peaks corresponding to the pyridinone ring protons and the two methylene groups of the hydroxyethyl chain. The integration should be consistent with the structure.

• Mass Spectrometry (MS): The ESI-MS should show a prominent peak corresponding to [M+H]⁺ for C₇H₉NO₂ (m/z ≈ 140.06).

Troubleshooting:

• Low Yield: Ensure all reagents and solvents are anhydrous. Incomplete deprotonation or side reactions can lower the yield. Consider increasing the equivalents of base or alkylating agent.

• Mixture of N- and O-isomers: If significant O-alkylation is observed (identifiable by NMR), purification by chromatography is necessary. For future attempts, consider alternative bases or solvents known to enhance N-selectivity.

Lead Optimization: Strategies for Analog Generation

The 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one scaffold offers multiple points for diversification to explore SAR and optimize drug-like properties.

Diagram 2. Key points for analog diversification.

Strategy 1: Modification of the Hydroxyethyl Side Chain (R1) The terminal hydroxyl group is an ideal site for introducing diversity.

• Etherification: Reaction with various alkyl halides under basic conditions (e.g., Williamson ether synthesis) can introduce a range of lipophilic or functionalized groups.

• Esterification: Acylation with different acid chlorides or anhydrides can introduce ester functionalities, which can act as prodrugs or improve cell permeability.

Strategy 2: Substitution on the Pyridinone Ring (R2) Modifying the pyridinone ring itself can modulate the electronic properties and steric profile of the molecule.

• Electrophilic Aromatic Substitution: Reactions such as halogenation (e.g., with NBS or NCS) can introduce handles for further functionalization.

• Cross-Coupling Reactions: If a halogen is introduced, palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) can be used to append a wide variety of aryl, heteroaryl, or alkyl groups[1][2].

Application Protocol 2: Representative Analog Synthesis (Esterification)

This protocol describes the synthesis of 2-(2-oxo-1,2-dihydropyridin-1-yl)ethyl benzoate, an ester analog, via acylation of the core scaffold.

Materials:

• 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (from Protocol 1)

• Benzoyl chloride

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: Dissolve 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.5 eq).

• Acylation: Add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Data Summary for Analog Comparison

Systematic lead optimization requires careful tracking of data. The following table provides a template for comparing synthesized analogs.

Compound ID	R1 Substituent	R2 Substituent	Yield (%)	Purity (%)	Solubility (µg/mL)	IC₅₀ (nM)
Core	-OH	-H	75	>98	500	1200
Analog-1	-O-Benzoyl	-H	82	>99	50	450
Analog-2	-OH	5-Br	65	>97	400	800
Analog-3	-O-Benzoyl	5-Br	70	>98	20	150

Conclusion

The 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one scaffold is a valuable starting point for the development of novel therapeutics. By understanding and overcoming the key synthetic challenge of regioselective N-alkylation, medicinal chemists can efficiently produce this core intermediate. A systematic approach to analog generation, guided by iterative cycles of synthesis, purification, characterization, and biological evaluation, provides a robust framework for lead optimization. The protocols and strategies outlined in this guide offer a solid foundation for researchers aiming to explore the rich chemical and biological space of pyridinone derivatives.

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• Comparison between 1,2-Dihydropyridine and 1,4-Dihydropyridine on Hydride-Donating Ability and Activity. MDPI. [Link]

• Hydroxypyridinone Derivatives: Synthesis And Cytotoxic Evaluation. Brieflands. [Link]

• A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones. ResearchGate. [Link]

• Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. RSC Publishing. [Link]

• Synthesis method of 2-hydroxyethyl pyridine.

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• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

This technical guide is designed for researchers, chemists, and professionals in drug development engaged in the synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. Here, we address common challenges and frequently asked questions to help you optimize your reaction conditions, improve yield, and troubleshoot potential issues during your experiments. Our approach is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Troubleshooting Guide: Common Issues and Solutions

This section provides a systematic approach to diagnosing and resolving common problems encountered during the synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Issue 1: Low or No Product Yield

A low yield of the desired N-alkylated product is a frequent challenge. This can often be traced back to several key factors in the reaction setup.

Possible Causes & Recommended Actions:

• Insufficient Deprotonation of 2-Hydroxypyridine: The initial step in the N-alkylation of 2-hydroxypyridine is the formation of the pyridone anion. Incomplete deprotonation will result in unreacted starting material.

  • Solution: Ensure the use of a suitable base and appropriate reaction conditions. Stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are often more effective than weaker bases like potassium carbonate (K2CO3). The choice of solvent is also critical; polar aprotic solvents like DMF or DMSO can facilitate the deprotonation step.

• Poor Reactivity of the Alkylating Agent: The choice of the 2-hydroxyethylating agent can significantly impact the reaction rate.

  • Solution: 2-Iodoethanol is generally more reactive than 2-bromoethanol, which is in turn more reactive than 2-chloroethanol. If using a less reactive halide, consider increasing the reaction temperature or using a catalyst such as sodium iodide (NaI) to facilitate an in-situ Finkelstein reaction, which converts a less reactive alkyl chloride or bromide to a more reactive alkyl iodide.

• Suboptimal Reaction Temperature: The reaction may be too slow at lower temperatures or prone to side reactions at higher temperatures.

  • Solution: The optimal temperature is a balance between reaction rate and selectivity. For less reactive alkylating agents, a moderate increase in temperature (e.g., from room temperature to 60-80 °C) can be beneficial. However, be aware that higher temperatures can also promote the formation of the O-alkylated byproduct.[1][2] Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature for your specific conditions.

Issue 2: Predominance of the O-Alkylated Isomer (2-(2-Hydroxyethoxy)pyridine)

The formation of the O-alkylated isomer is a common competing reaction that can significantly reduce the yield of the desired N-alkylated product.[3][4][5]

Possible Causes & Recommended Actions:

• Tautomerism of 2-Hydroxypyridine: 2-Hydroxypyridine exists in tautomeric equilibrium with 2-pyridone. The pyridone form is necessary for N-alkylation.[6]

  • Solution: The choice of solvent can influence the tautomeric equilibrium. Polar protic solvents can stabilize the 2-hydroxypyridine form, favoring O-alkylation. Conversely, polar aprotic solvents like DMF, DMSO, or acetonitrile tend to favor the 2-pyridone tautomer, thus promoting N-alkylation.

• Nature of the Cation: The counter-ion of the base used can influence the site of alkylation.

  • Solution: The use of "harder" cations like Li+ or Na+ tends to favor O-alkylation, while "softer" cations like K+ or Cs+ generally lead to a higher N/O alkylation ratio.[7] Therefore, bases such as potassium carbonate or cesium carbonate are often preferred for selective N-alkylation.

• Reaction Conditions Favoring O-Alkylation: Certain conditions can inadvertently promote the formation of the undesired isomer.

  • Solution: As a general rule, lower reaction temperatures and the use of aprotic solvents favor N-alkylation. Conversely, higher temperatures and protic solvents can increase the proportion of the O-alkylated product.

Issue 3: Formation of a Disubstituted Byproduct (1,2-Bis(pyridin-2-yloxy)ethane)

In some cases, a byproduct resulting from the reaction of the hydroxyl group of the desired product or the O-alkylated isomer with another molecule of the alkylating agent may be observed.

Possible Causes & Recommended Actions:

• Excess Alkylating Agent: Using a large excess of the 2-haloethanol can lead to further reaction with the hydroxyl group of the product.

  • Solution: Use a stoichiometric amount or a slight excess (e.g., 1.1-1.2 equivalents) of the alkylating agent. Monitor the reaction closely and stop it once the starting material is consumed to prevent over-alkylation.

• Deprotonation of the Product's Hydroxyl Group: The base used in the reaction can deprotonate the hydroxyl group of the newly formed 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one, which can then react with another molecule of the alkylating agent.

  • Solution: A careful choice of base and reaction conditions is crucial. Using a base that is just strong enough to deprotonate the 2-hydroxypyridine but not the product's hydroxyl group can be beneficial. Alternatively, protecting the hydroxyl group of the alkylating agent (e.g., as a silyl ether) and deprotecting it after the N-alkylation step can be an effective, albeit longer, strategy.

Experimental Protocols: A General Procedure for N-Alkylation

Below is a representative step-by-step protocol for the synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

• Preparation of the Reaction Mixture:

  • To a solution of 2-hydroxypyridine (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes to ensure the formation of the potassium salt.

• Addition of the Alkylating Agent:

  • Add 2-bromoethanol (1.2 eq) dropwise to the reaction mixture.

• Reaction Monitoring:

  • Heat the reaction mixture to 60 °C and monitor its progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and pour it into water.

  • Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of N- vs. O-alkylation in 2-pyridone synthesis?

A1: The regioselectivity of 2-pyridone alkylation is governed by Hard and Soft Acid and Base (HSAB) theory. The pyridone anion is an ambident nucleophile with two reactive sites: the "hard" oxygen atom and the "softer" nitrogen atom. "Hard" electrophiles (e.g., those with a highly positive charge density) tend to react at the hard oxygen site, while "soft" electrophiles (e.g., those with a more diffuse positive charge) prefer the soft nitrogen site. The choice of solvent and counter-ion can modulate the hardness/softness of the reacting species, thereby influencing the N/O alkylation ratio.

Q2: Can microwave irradiation be used to improve the yield and reduce reaction times?

A2: Yes, microwave-assisted synthesis has been shown to be an effective method for the N-alkylation of 2-pyridones.[3][4] Microwave heating can significantly reduce reaction times and, in some cases, improve yields by providing rapid and uniform heating. However, it is essential to carefully optimize the reaction conditions (temperature, time, and power) to avoid decomposition and the formation of byproducts.

Q3: What are the best practices for purifying 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one?

A3: The purification of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one typically involves standard techniques. Due to its polarity and the presence of a hydroxyl group, column chromatography on silica gel is a common and effective method. A gradient elution system, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or acetone), is often used. Recrystallization from a suitable solvent system can be employed for further purification if the product is a solid.

Q4: Are there alternative synthetic routes that avoid the N/O selectivity issue?

A4: An alternative approach to circumvent the regioselectivity problem is to start with a precursor where the nitrogen atom is already functionalized. For example, one could start with a 2-alkoxypyridine and react it with an alkylating agent. The nitrogen atom of the 2-alkoxypyridine acts as the nucleophile, leading exclusively to the N-alkylated pyridinium salt, which can then be dealkylated at the oxygen to yield the desired N-alkyl-2-pyridone.[8] Another strategy involves the use of 2-halopyridinium salts as precursors.[8]

Data Presentation

Table 1: Influence of Base and Solvent on N/O Alkylation Ratio

Entry	Base	Solvent	N-Alkylation Product (%)	O-Alkylation Product (%)	N/O Ratio
1	K2CO3	DMF	85	15	5.7:1
2	Cs2CO3	Acetonitrile	90	10	9:1
3	NaH	THF	60	40	1.5:1
4	t-BuOK	t-BuOH	55	45	1.2:1

Note: The values presented are representative and can vary based on specific reaction conditions.

Visualizations

Reaction Mechanism

Caption: General reaction scheme for the synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common synthesis issues.

References

• Baba Ahmed, I., et al. (2020). one-pot synthesis of n-alkylated 2-pyridone derivatives under microwave irradiation. Sciforum. Available at: [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. Available at: [Link]

• Baba Ahmed, I., et al. (n.d.). One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. MDPI. Available at: [Link]

• Reisman, S. E., et al. (n.d.). A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. Available at: [Link]

• Engle, K. M. (2017). N-Alkylation of 2-Pyridones with Alkenes. Molecular Complexity through Catalysis. Available at: [Link]

• Li, C. J., et al. (2014). Mild and Regioselective N-Alkylation of 2-Pyridones in Water. Organic Letters. Available at: [Link]

• Google Patents. (n.d.). CN101654432B - Method for N-alkylation of 2-pyridone.

• Organic Chemistry Portal. (n.d.). P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. Available at: [Link]

• ResearchGate. (n.d.). Alkylations of Heterocyclic Ambident Anions II. Alkylation of 2-Pyridone Salts. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Mild and Regioselective N-Alkylation of 2-Pyridones in Water. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Available at: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Purification of Dihydropyridinone Derivatives

Welcome to the Technical Support Center for the purification of dihydropyridinone derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this important class of N-heterocyclic compounds. The information presented here is a synthesis of established chemical principles and field-proven insights to ensure the successful isolation of high-purity dihydropyridinone derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect when synthesizing dihydropyridinone derivatives, particularly via the Biginelli reaction?

A1: The Biginelli reaction, a cornerstone for synthesizing dihydropyridinones, is a one-pot, three-component condensation.[1][2][3] While efficient, it can lead to several byproducts and unreacted starting materials in your crude product. Common impurities to be aware of include:

• Unreacted Starting Materials: Benzaldehyde derivatives, β-ketoesters (like ethyl acetoacetate), and urea or thiourea are often present.

• Aldol Condensation Products: Self-condensation of the aldehyde or the β-ketoester can occur under the reaction conditions.

• Knoevenagel Condensation Products: Reaction between the aldehyde and the β-ketoester can form a stable intermediate.

• Hantzsch Dihydropyridine Esters: In some cases, rearrangement or alternative reaction pathways can lead to the formation of Hantzsch-type dihydropyridines.[4]

The presence and proportion of these impurities will depend on the specific reactants and reaction conditions used.[5]

Q2: My dihydropyridinone derivative is a solid, but I'm struggling with recrystallization. What are the common pitfalls and how can I overcome them?

A2: Recrystallization is a powerful technique for purifying solid dihydropyridinone derivatives, but several issues can arise.[6] Here's a breakdown of common problems and their solutions:

• Oiling Out: This occurs when the compound separates as a liquid instead of forming crystals. This is often due to the solution being too concentrated or the compound having a low melting point.[7]

  • Solution: Reheat the mixture to dissolve the oil and add more of the hot solvent to dilute the solution. If this fails, consider a mixed solvent system. A common and effective pair for many dihydropyridinones is ethanol/water.[4][8]

• No Crystal Formation: This is typically caused by using too much solvent or the formation of a supersaturated solution.

  • Solution: Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound. If too much solvent was used, it can be partially evaporated to increase the concentration.[6]

• Poor Recovery: A low yield of crystals can be due to the compound's significant solubility in the cold solvent or using an excessive amount of solvent.

  • Solution: Ensure the solution is thoroughly cooled in an ice bath to minimize solubility. If recovery is still low, consider a different solvent or solvent system where the compound is less soluble at low temperatures.[8]

Q3: I'm observing significant streaking of my dihydropyridinone derivative on a silica gel TLC plate. What causes this and how can I fix it?

A3: Streaking of basic compounds like dihydropyridinones on silica gel is a common issue. This is due to strong interactions between the basic nitrogen atoms in the dihydropyridinone ring and the acidic silanol groups on the surface of the silica gel.[9] This can be addressed in a few ways:

• Addition of a Basic Modifier: Adding a small amount of a basic modifier to your eluent can neutralize the acidic sites on the silica gel, leading to sharper spots. Common choices include triethylamine (0.1-1%) or ammonia.

• Use of a Different Stationary Phase: If a basic modifier is not effective or compatible with your compound, consider using a different stationary phase like alumina (neutral or basic) or a polymer-based stationary phase.

• Reversed-Phase TLC: For highly polar or basic compounds, reversed-phase TLC (using a C18-functionalized plate) can be a good alternative, as the separation mechanism is based on hydrophobicity rather than polar interactions.

Troubleshooting Guides

Recrystallization of Dihydropyridinone Derivatives

Problem	Potential Cause	Troubleshooting Steps
"Oiling out"	Solution is too concentrated; Compound has a low melting point.	1. Reheat to dissolve the oil and add more hot solvent. 2. Try a mixed solvent system (e.g., ethanol/water).[8]
No Crystals Form	Too much solvent used; Supersaturated solution.	1. Evaporate some of the solvent. 2. Induce crystallization by scratching or seeding.[6]
Poor Crystal Yield	Compound is too soluble in the cold solvent; Excessive solvent used.	1. Ensure thorough cooling in an ice bath. 2. Choose a solvent with lower solubility for your compound at low temperatures.
Colored Impurities in Crystals	Impurities are co-crystallizing.	1. Add activated charcoal to the hot solution before filtration (use with caution as it can adsorb your product).

Column Chromatography of Dihydropyridinone Derivatives

Preparative HPLC of Dihydropyridinone Derivatives

Q: I'm developing a preparative HPLC method for my dihydropyridinone derivative and observing significant peak tailing. What are the likely causes and how can I improve the peak shape?

A: Peak tailing in reversed-phase HPLC for basic compounds like dihydropyridinones is a frequent challenge.[10][11] The primary cause is secondary interactions between the protonated basic sites of your molecule and residual acidic silanol groups on the silica-based stationary phase.[12]

Here is a systematic approach to address this issue:

• Mobile Phase pH Adjustment:

  • Low pH (2-3): At low pH, the silanol groups are protonated and less likely to interact with the protonated basic analyte. This is often the most effective solution.[10] However, ensure your column is stable at low pH.

  • High pH (8-10): At high pH, the analyte is neutral, and the silanols are deprotonated. This can also reduce unwanted interactions, but requires a pH-stable column.[7]

• Use of Mobile Phase Additives:

  • Competing Base: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask the active silanol sites and improve peak shape.[11]

  • Buffers: Employing a buffer system (e.g., phosphate or acetate) helps to maintain a consistent pH throughout the separation, which is crucial for reproducible chromatography.

• Column Selection:

  • End-capped Columns: Modern, well-end-capped columns have fewer free silanol groups and are less prone to causing peak tailing.

  • Base-deactivated Columns: These columns are specifically designed to minimize interactions with basic compounds.

  • Polymer-based or Hybrid Columns: These offer a wider pH stability range and can be a good alternative to silica-based columns.

• Method Parameters:

  • Lower Sample Load: Overloading the column can exacerbate peak tailing. Try injecting a smaller amount of your sample.[11]

  • Sample Solvent: Whenever possible, dissolve your sample in the mobile phase to avoid solvent mismatch effects that can lead to poor peak shape.[13]

Experimental Protocols

Protocol 1: General Procedure for Recrystallization of a Dihydropyridinone Derivative

• Solvent Selection: Choose a solvent or solvent pair in which the dihydropyridinone derivative is highly soluble when hot and poorly soluble when cold. Ethanol and ethanol/water mixtures are often good starting points.[4][8]

• Dissolution: In an Erlenmeyer flask, add the crude dihydropyridinone derivative and a small amount of the chosen solvent. Heat the mixture to boiling with stirring.

• Addition of Solvent: Continue adding the hot solvent portion-wise until the solid has just dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography of a Dihydropyridinone Derivative

• TLC Analysis: Develop a TLC solvent system that gives your desired dihydropyridinone derivative an Rf value of approximately 0.2-0.4 and good separation from impurities. A common starting point is a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). Consider adding 0.1-1% triethylamine to the eluent if streaking is observed.

• Column Packing: Pack a glass column with silica gel using the chosen eluent (wet packing). Ensure the silica bed is level and free of air bubbles.

• Sample Loading: Dissolve the crude dihydropyridinone derivative in a minimal amount of the eluent or a more polar solvent. Adsorb the sample onto a small amount of silica gel by evaporating the solvent. Carefully add the dried sample-silica mixture to the top of the column.

• Elution: Add the eluent to the top of the column and apply gentle pressure (e.g., with a nitrogen line or an air pump) to elute the compounds.

• Fraction Collection: Collect fractions in test tubes and monitor the separation by TLC.

• Isolation: Combine the pure fractions containing the desired compound and remove the solvent under reduced pressure.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Wang, Y., et al. (2014).

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Yadav, J. S., et al. (2021). Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. RSC Advances, 11(10), 5649-5660.

• SIELC Technologies. (n.d.). Mixed-Mode Chromatography and Stationary Phases. Retrieved from [Link]

• Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Retrieved from [Link]

• University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Acid-base extraction. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

• Chen, J., et al. (2014). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 14(7), 3344-3353.
• Lemasson, E., et al. (2016). Mixed-Mode Chromatography—A Review.
• SIELC Technologies. (2011). Evolution of Mixed-Mode Chromatography. American Pharmaceutical Review, 14(5), 24-27.

• LibreTexts Chemistry. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Zhang, K. (2012). Mixed-Mode Chromatography. In HPLC Method Development for Pharmaceuticals. Academic Press.

• Taros Chemicals. (n.d.). High-Throughput Preparative HPLC-MS Purification Workflow of Libraries within the European Lead Factory. Retrieved from [Link]

• Wikipedia. (n.d.). Biginelli reaction. Retrieved from [Link]

• Kaur, A., Kaur, J., & Bansal, R. (2018). Microwave Mediated Synthesis and Analytical Method Development for the Estimation of Novel 1,4-Dihydropyridines in Bulk by RP-HPLC. Drug research, 68(5), 296–300.

• Bionity. (n.d.). Acid-base extraction. Retrieved from [Link]

• Separation Science. (n.d.). Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.3: Choice of Solvent. Retrieved from [Link]

• Chemistry For Everyone. (2025, March 10). How To Make Column Chromatography More Efficient? [Video]. YouTube. [Link]

• Agilent Technologies. (n.d.). Application Compendium Solutions for Preparative HPLC. Retrieved from [Link]

• Lewandowski, K., Murer, P., Svec, F., & Frechet, J. M. (1998). The Generation of Dihydropyrimidine Libraries Utilizing Biginelli Multi-Component Chemistry.

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. Retrieved from [Link]

• Attimarad, M., Al-Dhubiab, B. E., Al-Sultan, M. S., & Asdaq, S. M. B. (2021). QbD-driven RP-HPLC method for the simultaneous analysis of dihydropyridines calcium channel blockers in pharmaceuticals. Scientific reports, 11(1), 21253.

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, March 21). Acid-Base Extraction Tutorial [Video]. YouTube. [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.

• Teledyne ISCO. (n.d.). The Power of Preparative HPLC Systems. Retrieved from [Link]

• Kappe, C. O. (2000). Biginelli Reaction: An Overview. In Multicomponent Reactions. Wiley-VCH.

• Hawach Scientific. (n.d.). Column Chromatography - What are Different Types and How to Select Right Method. Retrieved from [Link]

• Gaikwad, S. B., & Deshpande, V. H. (2014). Application of Flash Chromatography in Purification of Natural and Synthetic Products. International Journal of Pharmaceutical Sciences and Research, 5(11), 4646-4653.
• Jadhav, S. S., et al. (2021).

• Agilent Technologies. (n.d.). Principles in preparative HPLC. Retrieved from [Link]

• Taylor & Francis. (n.d.). Biginelli reaction – Knowledge and References. Retrieved from [Link]

• Israel, S. (2024). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. African Journal of Biomedical Research, 27(4S).
• Gore, M. G., & Dabhade, P. S. (2009). RP-HPLC method development and validation of azelnidipine. International Journal of Pharmaceutical Sciences and Research, 1(1), 1-5.

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Technical Support Center: Troubleshooting Low Solubility of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in Assays

Welcome to the technical support center for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound in their experimental assays. Here, we provide in-depth troubleshooting advice in a question-and-answer format to help you overcome these issues and ensure the reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing precipitation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in my aqueous assay buffer. What are the likely causes?

A1: The low solubility of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in aqueous buffers can be attributed to a combination of its molecular properties. The pyridinone core, while containing polar functionalities, also possesses a significant non-polar character. The solubility of a compound is influenced by its structure, which dictates factors like lipophilicity, hydrogen bonding capacity, and crystal lattice energy.[1] While the 1-(2-hydroxyethyl) group enhances water solubility, the overall solubility in a specific buffer system is not guaranteed.

Key factors that could be contributing to the observed precipitation include:

• Compound Concentration: You may be exceeding the intrinsic solubility of the compound in your specific assay buffer.

• Buffer Composition and pH: The pH of your buffer can significantly impact the ionization state of the compound, which in turn affects its solubility.[2][3] Although 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one does not have readily ionizable groups, pH can still influence its hydrogen bonding network with water.

• Temperature: Temperature affects the solubility of most compounds.[2][4] If your experiments are conducted at a lower temperature than the one at which you prepared your stock solution, precipitation can occur.

• "Salting Out" Effect: High concentrations of salts in your buffer can decrease the solubility of organic compounds by competing for water molecules.[3]

Q2: What is a systematic approach to troubleshoot the low solubility of this compound?

A2: A systematic approach is crucial to efficiently identify the optimal conditions for your assay. We recommend a tiered approach, starting with simple adjustments and progressing to more complex formulation strategies if necessary.

Here is a recommended workflow:

Caption: A systematic workflow for troubleshooting low compound solubility.

Detailed Troubleshooting Protocols

Protocol 1: Optimizing the Solvent System with Co-solvents

The use of a water-miscible organic co-solvent is a common and effective first step to increase the solubility of a compound in an aqueous buffer.

Rationale: Co-solvents like dimethyl sulfoxide (DMSO), ethanol, or methanol can disrupt the hydrogen bonding network of water, reducing the polarity of the solvent system and making it more favorable for the dissolution of organic compounds.[3]

Step-by-Step Protocol:

• Prepare a High-Concentration Stock Solution: Dissolve 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in 100% DMSO to create a concentrated stock solution (e.g., 10-50 mM).

• Serial Dilution in Co-solvent: If necessary, perform serial dilutions of your stock solution in 100% DMSO.

• Dilution into Assay Buffer: Add a small volume of the DMSO stock solution to your aqueous assay buffer. Crucially, the final concentration of the co-solvent in the assay should be kept to a minimum (typically ≤1%) to avoid impacting the biological activity or integrity of your assay.

• Observe for Precipitation: After adding the compound to the buffer, vortex or mix thoroughly and visually inspect for any signs of precipitation. Incubate the solution under your assay conditions (temperature and time) and re-examine.

• Determine the Maximum Tolerated Co-solvent Concentration: If solubility is still an issue at low co-solvent concentrations, you can systematically increase the final percentage of the co-solvent in your assay buffer (e.g., 0.5%, 1%, 2%, 5%). However, you must validate that the higher co-solvent concentration does not affect your assay performance by running appropriate vehicle controls.

Quantitative Data Summary for Co-solvent Optimization:

Final Co-solvent (e.g., DMSO) %	Visual Observation of Precipitation	Impact on Assay (Control vs. Vehicle)
0.1%	Present	-
0.5%	Present	-
1.0%	Absent	No significant impact
2.0%	Absent	15% inhibition of signal
5.0%	Absent	45% inhibition of signal

Protocol 2: pH Adjustment of the Assay Buffer

Rationale: While 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one does not have strongly acidic or basic functional groups, subtle changes in its charge distribution due to pH can influence its interaction with water molecules and, consequently, its solubility.[2] Experimenting with a range of pH values around the physiological pH of 7.4 can help identify an optimal condition.

Step-by-Step Protocol:

• Prepare a Series of Buffers: Prepare your assay buffer at a range of pH values (e.g., 6.0, 6.5, 7.0, 7.4, 8.0). Ensure the buffering agent used is effective in the chosen pH range.

• Introduce the Compound: Add 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (from a concentrated stock in a minimal amount of co-solvent) to each buffer to achieve the desired final concentration.

• Equilibrate and Observe: Allow the solutions to equilibrate at the intended assay temperature for a set period (e.g., 1-2 hours).

• Assess Solubility: Visually inspect for precipitation. For a more quantitative measure, you can centrifuge the samples and measure the concentration of the compound in the supernatant using an appropriate analytical method like HPLC-UV.[5]

Protocol 3: Utilizing Solubilizing Agents

If optimizing the co-solvent and pH is insufficient, the use of solubilizing agents can be explored.

Rationale:

• Surfactants: Non-ionic surfactants like Tween® 20 or Triton™ X-100 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[4]

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble compounds, effectively shielding them from the aqueous environment and increasing their solubility.[6]

Step-by-Step Protocol (General):

• Select a Solubilizing Agent: Choose a surfactant or cyclodextrin that is known to be compatible with your assay system.

• Prepare Stock Solutions: Prepare a stock solution of the solubilizing agent in your assay buffer.

• Titrate the Solubilizing Agent: Add increasing concentrations of the solubilizing agent to your assay buffer containing the compound of interest.

• Determine the Optimal Concentration: Identify the minimum concentration of the solubilizing agent required to achieve complete dissolution of your compound without negatively impacting the assay. Always run a vehicle control with the solubilizing agent alone to check for any interference.

Caption: Mechanisms of action for common solubilizing agents.

Q3: Could the stability of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one be a factor in my observations?

A3: While solubility is the more probable cause of precipitation, chemical stability should also be considered. Degradation of the compound could lead to the formation of less soluble byproducts. Studies on a related compound, 1-(2-hydroxyethyl)pyrrolidine, have shown that its stability can be reduced in the presence of high oxygen concentrations and iron.[7][8][9]

Recommendations:

• Use Freshly Prepared Solutions: Whenever possible, prepare solutions of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one immediately before use.

• Storage Conditions: Store stock solutions at -20°C or -80°C and protect them from light.

• Consider Additives: If oxidative degradation is suspected, the inclusion of antioxidants in your buffer could be beneficial, provided they do not interfere with your assay.

References

• Eide-Haugmo, I., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 62(1), 610-626. [Link]

• Eide-Haugmo, I., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PubMed. [Link]

• Eide-Haugmo, I., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. ResearchGate. [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. [Link]

• Epemolu, R. O., et al. (1992). High-performance liquid chromatographic determination of 1,2-diethyl-3-hydroxypyridin-4-one and its 2-(1-hydroxyethyl) metabolite in rat blood. PubMed. [Link]

• PubChem. (n.d.). CID 159939819 | C12H22N2O4. PubChem. [Link]

• Al-Zoubi, N., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 163. [Link]

• Google Patents. (n.d.). US4731448A - Process for the preparation of 1-(2-hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol.

• Zhang, Y., & Pike, A. C. (2021). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 845359. [Link]

• IJNRD. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. International Journal of Novel Research and Development. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma. [Link]

• ResearchGate. (n.d.). Identification of Degradation Compounds in a Blend of 1-(2-Hydroxyethyl)Pyrrolidine and 3- Amino-1-Propanol. ResearchGate. [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Pharmlabs. [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC - NIH. [Link]

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• 5. High-performance liquid chromatographic determination of 1,2-diethyl-3-hydroxypyridin-4-one and its 2-(1-hydroxyethyl) metabolite in rat blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

"strategies to reduce side product formation in dihydropyridinone synthesis"

Welcome to the Technical Support Center for Dihydropyridinone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of dihydropyridinone synthesis, with a primary focus on the widely used Biginelli and Hantzsch reactions. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize side product formation, optimize reaction yields, and ensure the purity of your target compounds.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during the synthesis of dihydropyridinones. Each problem is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions based on established chemical principles.

Issue 1: Presence of a Yellow, Fluorescent Byproduct in my Biginelli Reaction

Question: My Biginelli reaction is producing a significant amount of a yellow, highly fluorescent byproduct, which is complicating purification. What is this impurity, and how can I prevent its formation?

Answer:

The most common fluorescent byproduct in the Biginelli reaction is a Hantzsch-type 1,4-dihydropyridine (DHP).[1][2] This side product arises from the condensation of two equivalents of the β-ketoester with one equivalent of the aldehyde and ammonia. The ammonia is often formed from the decomposition of urea at elevated temperatures, which then competes with the desired Biginelli pathway.[1][2]

Causality and Mitigation Strategies:

• Temperature Control: The Hantzsch reaction is often favored at higher temperatures. Lowering the reaction temperature can significantly reduce the formation of the DHP byproduct.[1][2]

• Catalyst Selection: The choice of catalyst plays a crucial role in directing the reaction towards the desired product. Some Lewis acids may show higher selectivity for the Biginelli pathway over the Hantzsch pathway.[1][2]

• Order of Reactant Addition: Adding the urea last to the reaction mixture can help minimize its decomposition into ammonia, thereby suppressing the formation of the Hantzsch byproduct.[1][2]

• Stoichiometry: Carefully controlling the stoichiometry of the reactants is essential. Using a slight excess of urea (e.g., 1.2–1.5 equivalents) can favor the formation of the N-acyliminium ion intermediate, which is crucial for the Biginelli reaction, thus outcompeting the Hantzsch pathway.[3]

Issue 2: Formation of Knoevenagel Condensation Product as a Major Byproduct

Question: My reaction between an aldehyde, β-ketoester, and urea is yielding a significant amount of the Knoevenagel condensation product, leading to a low yield of the desired dihydropyrimidinone. How can I suppress this side reaction?

Answer:

The Knoevenagel condensation is a competing reaction where the aldehyde reacts with the active methylene group of the β-ketoester to form an α,β-unsaturated dicarbonyl compound.[3] This intermediate may fail to cyclize efficiently with urea, thus reducing the overall yield of the dihydropyrimidinone.

Causality and Mitigation Strategies:

• Catalyst Choice: The use of a suitable catalyst can significantly influence the reaction pathway. Lewis acids, for example, can activate the aldehyde and promote the formation of the N-acyliminium ion intermediate from the aldehyde and urea, which is a key step in the Biginelli reaction.[3] This can effectively minimize the Knoevenagel side product.[3]

• Reaction Conditions: The use of microwave irradiation has been shown to accelerate the rate of the Biginelli reaction, which can help to favor the desired pathway over the Knoevenagel condensation.[3]

• Stoichiometry Adjustment: As mentioned previously, using a slight excess of urea can push the equilibrium towards the formation of the N-acyliminium ion, thereby reducing the likelihood of the Knoevenagel condensation.[3]

Issue 3: Difficulty in Purifying the Crude Product Due to N-Acylurea Byproducts

Question: My crude product from a Biginelli reaction is proving difficult to purify. I suspect the presence of N-acylurea byproducts. How can I confirm their presence and, more importantly, prevent their formation?

Answer:

N-acylureas are common byproducts in the Biginelli reaction that can complicate the purification process.[1][2] These byproducts arise from the reaction of the β-ketoester with urea.[1]

Confirmation and Prevention Strategies:

• Characterization: The presence of N-acylureas can be confirmed using spectroscopic techniques such as ¹H and ¹³C NMR, as well as mass spectrometry.[1]

• Reaction Conditions: Careful control over the stoichiometry of the reactants and the choice of catalyst can help to suppress the formation of N-acylureas.[2]

• Purification: Recrystallization is often an effective method for removing N-acylurea impurities from the desired dihydropyrimidinone product.[2][4] The selection of an appropriate solvent for recrystallization is critical for successful purification.

Issue 4: Aldehyde Self-Condensation or Polymerization

Question: I am using an aliphatic aldehyde in my dihydropyridinone synthesis, and I'm observing the formation of an insoluble byproduct, which I suspect is due to aldehyde polymerization. How can I avoid this?

Answer:

Aliphatic aldehydes, in particular, are prone to self-condensation or polymerization under acidic conditions, which can lead to the formation of insoluble byproducts and a reduction in the yield of the desired product.[1]

Mitigation Strategies:

• Use of Milder Catalysts: Employing a milder catalyst can help to minimize the acid-catalyzed self-condensation of the aldehyde.[1]

• Slow Addition of the Aldehyde: Adding the aldehyde slowly to the reaction mixture can help to maintain a low concentration of the free aldehyde at any given time, thereby reducing the rate of self-condensation.[1]

• "Atwal Modification": For the Biginelli reaction, the "Atwal modification," which involves pre-forming the enone intermediate, can be an effective strategy to improve yields when using aliphatic aldehydes.[3][5]

Troubleshooting Workflow Diagram

Caption: A systematic workflow for troubleshooting low yields and byproduct formation in dihydropyridinone synthesis.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the optimization of dihydropyridinone synthesis.

Q1: What is the role of the catalyst in dihydropyridinone synthesis, and how do I choose the right one?

A1: The catalyst plays a pivotal role in dihydropyridinone synthesis by activating the reactants and influencing the reaction pathway. In the Biginelli reaction, an acid catalyst is typically used to facilitate the condensation steps.[1] Both Brønsted acids (e.g., HCl) and Lewis acids can be effective.[1] The choice of catalyst can significantly impact the reaction yield and selectivity. For instance, some catalysts may preferentially promote the desired Biginelli reaction over the competing Hantzsch pathway.[1] It is often necessary to screen a few different catalysts to find the optimal one for your specific substrates.[1][3]

Q2: How do solvent and temperature affect the outcome of the reaction?

A2: The solvent is a critical parameter that influences reactant solubility and reaction rate.[1] The choice of solvent can significantly impact the yield of the desired product. For example, in the Biginelli reaction, various solvents such as ethanol, acetonitrile, and even deep eutectic solvents have been employed.[6][7] Temperature is another key parameter that needs to be carefully controlled. While higher temperatures can increase the reaction rate, they can also promote the formation of side products like the Hantzsch dihydropyridine.[1][2] Therefore, it is crucial to find the optimal temperature that provides a good reaction rate while minimizing byproduct formation.

Q3: Can I run the reaction under solvent-free conditions?

A3: Yes, solvent-free conditions have been successfully employed for the synthesis of dihydropyridinones, often leading to higher yields and shorter reaction times.[1][8] Techniques such as ball milling and heating the neat mixture of reactants with a catalyst have proven to be highly efficient.[1][8] These methods are also considered "greener" as they reduce the use of organic solvents.

Q4: What are some general strategies to improve the overall yield and purity of my dihydropyridinone product?

A4: Several general strategies can be employed to enhance the yield and purity of your product:

• Purity of Starting Materials: Ensure that all your starting materials are of high purity, as impurities can inhibit the reaction or lead to the formation of side products.[1][2]

• Optimization of Reaction Conditions: Systematically optimize the reaction parameters, including the catalyst, solvent, temperature, and reaction time.[1] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.[1][2]

• Purification Techniques: After the reaction is complete, the crude product should be purified. Common purification methods include recrystallization and column chromatography.[1][4]

Reaction Pathway Overview

Caption: Competing pathways in dihydropyridinone synthesis leading to the desired product and common byproducts.

Experimental Protocols

General Protocol for a Catalyzed Biginelli Reaction

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the aldehyde (10 mmol), β-ketoester (10 mmol), and urea or thiourea (15 mmol).[1]

• Add the chosen solvent (e.g., 20 mL of ethanol) and the catalyst (e.g., 1-20 mol% of a Lewis or Brønsted acid).[1]

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC.[1]

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid and wash it with a small amount of cold solvent.[1]

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.[1]

• Purify the crude product by recrystallization or column chromatography.[1]

Data Summary: Influence of Reaction Parameters

Parameter	General Effect on Side Product Formation	Recommendations
Temperature	Higher temperatures can increase the rate of side reactions, such as the Hantzsch condensation.[1][2]	Optimize for the lowest effective temperature.
Catalyst	The type and loading of the catalyst can influence selectivity between competing pathways.[1][2]	Screen different catalysts (Lewis vs. Brønsted acids) for optimal performance.
Solvent	Affects reactant solubility and can influence reaction rates and equilibria.[1]	Consider both protic and aprotic solvents; solvent-free conditions can also be beneficial.[6][8]
Stoichiometry	An excess of one reactant can push the equilibrium towards a specific pathway.	A slight excess of urea (1.2-1.5 eq.) can favor the Biginelli reaction.[3]
Reactant Purity	Impurities can act as catalysts for side reactions or inhibit the desired reaction.	Use high-purity starting materials.[1][2]

References

• BenchChem Technical Support Team. (2025, December). Troubleshooting low yield in Biginelli reaction for pyrimidines. BenchChem.
• BenchChem. (n.d.). Overcoming side reactions in pyrimidine synthesis. BenchChem.
• Saini, A., Kumar, S., & Sandhu, J. S. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace.
• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Wikipedia.
• Alfa Chemistry. (n.d.). Hantzsch Dihydropyridine Synthesis. Alfa Chemistry.
• Woerly, E. (2008, November 24). THE BIGINELLI REACTION: DEVELOPMENT AND APPLICATIONS.
• BenchChem. (n.d.). Common side reactions in the synthesis of pyrimidines and their prevention. BenchChem.
• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal.
• BenchChem. (n.d.).
• ResearchGate. (n.d.). Influence of the solvent on Biginelli reaction.
• Kariyottu Kuniyil, M. J., & Padmanaban, R. (2021). Deep eutectic solvent assisted synthesis of dihydropyrimidinones/thiones via Biginelli reaction: theoretical investigations on their electronic and global reactivity descriptors. New Journal of Chemistry, 45(44), 20765-20775.
• ResearchGate. (n.d.). Effect of different catalyst on the yield of 1,4-dihydropyridine.
• Ouci. (n.d.). Greener and expeditious one-pot synthesis of dihydropyrimidinone derivatives using non-commercial β-ketoesters via the Biginelli reaction. Ouci.
• El-Maghraby, A. M., & El-Shazly, M. (2013). Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. International Journal of Organic Chemistry, 3(1), 1-10.
• Vella, D., & Vella, K. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Molecules, 26(12), 3753.
• MDPI. (n.d.). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. MDPI.
• Ionescu, M. I., et al. (2021). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Molecules, 26(11), 3164.
• Wang, L., et al. (2013). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde, and arylaldehyde. Beilstein Journal of Organic Chemistry, 9, 2358–2364.
• Kariyottu Kuniyil, M. J., & Padmanaban, R. (2021). Deep Eutectic Solvent Assisted Synthesis of Dihydropyrimidinones/thiones via Biginelli Reaction: Theoretical Investigations on their Electronic and Global Reactivity Descriptors. New Journal of Chemistry, 45(44).
• ResearchGate. (n.d.). Optimization the reaction conditions for the Biginelli reaction.
• MDPI. (n.d.). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. MDPI.
• Fauzi, A., et al. (2023). Synthesis of DHPM Derivatives through a Multicomponent Reaction (MCR) and Their Biological. Journal of Medicinal and Chemical Sciences, 6(8), 1810-1817.
• Cherifi, O., et al. (2020). Clean 3,4-Dihydropyrimidones Synthesis via Biginelli Reaction over Supported Molybdenum: Structural and Textural Characteristic of αMoO3. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 825-840.
• Martinez, J., et al. (2017). Green High-Yielding One-Pot Approach to Biginelli Reaction under Catalyst-Free and Solvent-Free Ball Milling Conditions. Molecules, 22(11), 1872.
• Vella, D., & Vella, K. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1 H)-ones via a Three-Component Biginelli Reaction. Molecules, 26(12), 3753.
• ResearchGate. (2016, May 28). A Mini Review: Biginelli Reaction for the Synthesis of Dihydropyrimidinones.
• da Silva, F. C., et al. (2009). Multicomponent Biginelli's synthesis of 3,4-dihydropyrimidin-2(1H)-ones promoted by SnCl2.2H2O. Journal of the Brazilian Chemical Society, 20(4), 646-651.
• MDPI. (2023, January 11).
• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Dihydropyrimidinones and Thiones by Multicomponent Reactions: Strategies Beyond the Classical Biginelli Reaction.
• Wikipedia. (n.d.).
• Yadav, S., et al. (2024). Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview. IJPPR, 30(5), 34-43.
• ChemEurope. (n.d.).
• Alfa Chemistry. (n.d.). Methods for Purification of Commonly Used Solvents. Alfa Chemistry.
• ResearchGate. (n.d.). Solvent-Free Synthesis of Dihydropyrimidinones Catalyzed by Alumina Sulfuric Acid at Room Temperature.
• Beaupre, B. A., Roman, J. V., & Moran, G. R. (2020). An improved method for the expression and purification of porcine dihydropyrimidine dehydrogenase.
• BenchChem. (n.d.). Troubleshooting unexpected side reactions in pyrimidine synthesis. BenchChem.

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Technical Support Center: Enhancing the In Vivo Stability of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

Welcome to the technical support guide for researchers working with 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one and related pyridone derivatives. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to help you navigate the challenges of ensuring compound stability for successful in vivo studies. Pyridone scaffolds are valuable in drug discovery for their ability to impact a molecule's lipophilicity, solubility, and metabolic stability[1]. However, the inherent chemical nature of the dihydropyridinone ring can present significant stability challenges that must be addressed for meaningful preclinical evaluation.

This guide is structured to address problems sequentially, from initial benchtop handling to complex in vivo experiments.

Section 1: Foundational Stability & Degradation Pathways (FAQs)

This section addresses the most common initial questions regarding the inherent stability of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Q1: I've just synthesized my compound, but I'm seeing rapid degradation even during storage or simple solution prep. What's happening?

A1: This is a common issue stemming from the intrinsic chemical reactivity of the dihydropyridine ring. Unlike their aromatic pyridine counterparts, dihydropyridines are susceptible to environmental factors. The two most probable culprits are:

• Oxidative Degradation: The dihydropyridine ring can be readily oxidized to the more stable aromatic pyridine form, especially when exposed to air (oxygen), light, or trace metal ions.[2] This process is often autocatalytic. The presence of the hydroxyl group on the ethyl side chain could also potentially participate in or be susceptible to oxidation.

• Hydrolytic Instability: Depending on the pH and substituents, the amide-like bond within the pyridone ring can be susceptible to hydrolysis. Furthermore, the compound's interaction with water is not always benign; humidity alone can be sufficient to initiate degradation in the solid state.[2]

Immediate Actions:

• Storage: Store the solid compound under an inert atmosphere (argon or nitrogen), protected from light, and at low temperatures (-20°C or -80°C).

• Solution Handling: Prepare solutions fresh using de-gassed solvents. Avoid vigorous vortexing which introduces oxygen; gentle inversion or sonication in a sealed vial is preferable.

Q2: What are the most likely degradation pathways for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one?

A2: The primary degradation pathways involve oxidation and hydrolysis, leading to loss of the desired biological activity. Understanding these pathways is critical for developing a stability-indicating analytical method (e.g., HPLC) and for designing mitigation strategies.

Caption: Primary degradation pathways for 1,2-dihydropyridin-2-one.

Q3: How can I quickly assess my compound's stability liabilities before starting extensive formulation work?

A3: A forced degradation study is an essential first step. This involves subjecting the compound to harsh conditions to intentionally induce degradation, allowing you to identify the primary pathways and develop an analytical method that can separate the parent compound from its degradants.

• Preparation: Prepare a stock solution of your compound (e.g., 1 mg/mL) in an organic solvent like acetonitrile or methanol.

• Stress Conditions: Aliquot the stock solution into separate, sealed vials for each condition.

  • Acid Hydrolysis: Add 0.1 M HCl.

  • Base Hydrolysis: Add 0.1 M NaOH.

  • Oxidation: Add 3% H₂O₂.

  • Thermal Stress: Incubate at 60°C.

  • Photolytic Stress: Expose to UV light (e.g., 254 nm) or direct sunlight.

• Time Points: Sample from each vial at multiple time points (e.g., 0, 2, 8, 24 hours). Quench the acid/base reactions by neutralizing the pH before analysis.

• Analysis: Analyze all samples by HPLC-UV and LC-MS.

  • HPLC-UV: Monitor the disappearance of the parent peak and the appearance of new peaks (degradants).

  • LC-MS: Identify the mass of the degradants to help elucidate their structures, confirming pathways like oxidation (aromatization) or hydrolysis.

• Interpretation: Aim for 10-30% degradation. If degradation is too rapid, reduce the stressor intensity or time. If it's too slow, increase them. This study validates your HPLC method as "stability-indicating" and informs your formulation strategy.

Section 2: Troubleshooting Formulation & Vehicle Stability

Once you understand the compound's inherent liabilities, the next step is to create a stable formulation for dosing.

Problem: My compound is degrading or precipitating in my aqueous dosing vehicle.

This indicates an incompatibility between the compound and the vehicle, which can be due to poor solubility, pH-dependent instability, or oxidative degradation.

• Causality: The stability of pyridones can be highly pH-dependent. The amide bond may be more susceptible to hydrolysis at acidic or basic extremes. Furthermore, solubility is often lowest near the compound's isoelectric point. A systematic screen is crucial.

• Experimental Workflow:

  • Prepare a series of buffers spanning a physiologically relevant pH range (e.g., pH 4.0, 6.5, 7.4, 8.0).

  • Spike a known concentration of your compound into each buffer.

  • Incubate the solutions at room temperature and 37°C.

  • Analyze samples by HPLC at various time points (0, 1, 4, 8, 24 hours) to quantify the remaining parent compound.

  • The optimal pH is the one that shows the least degradation over time while maintaining solubility. Adjusting the pH is one of the most effective ways to stabilize drugs in aqueous solutions.[[“]]

• Causality: Excipients can physically and chemically protect the compound from degradation. Co-solvents improve solubility, antioxidants prevent oxidative degradation, and encapsulating agents can shield the molecule from the aqueous environment.

• Data-Driven Selection: The table below summarizes common excipients and their applications. Your choice should be guided by your forced degradation study results.

Problem Identified	Excipient Class	Example(s)	Mechanism of Action	Considerations for In Vivo Use
Oxidation	Antioxidants	Ascorbic Acid, Sodium Metabisulfite, BHT	Act as sacrificial agents, getting oxidized before your compound.	Check for compatibility with the animal model and potential for direct pharmacological effects.
Poor Solubility	Co-solvents	PEG-400, Propylene Glycol, DMSO	Increase the solubility of the compound in the aqueous vehicle, preventing precipitation.	DMSO can have its own biological effects. PEG-400 is generally well-tolerated. Limit final concentration.
Hydrolysis/General Instability	Encapsulating Agents	Hydroxypropyl-β-Cyclodextrin (HPβCD)	Forms an inclusion complex, sequestering the labile part of the molecule away from water.	Can alter pharmacokinetics. Ensure the complex dissociates to release the active drug.
Both Solubility & Stability	Surfactants	Tween® 80, Kolliphor® EL	Improve wetting and form micelles that can encapsulate and protect the drug.	Can cause hypersensitivity reactions in some models, especially Kolliphor® EL.

Section 3: Troubleshooting In Vitro & Ex Vivo Stability

Before moving to a full in vivo study, assessing stability in biological matrices is a critical, cost-saving step.

Problem: My compound disappears almost instantly in a plasma stability assay.

This points to either extreme chemical instability in the plasma matrix (pH ~7.4, 37°C) or, more likely, rapid enzymatic degradation by plasma esterases or other enzymes.

This protocol includes controls to differentiate between chemical and enzymatic degradation.

• Materials: Pooled animal plasma (from the species to be used in vivo), your compound, heat-inactivated plasma (incubated at 56°C for 30 min to denature enzymes), buffer (pH 7.4).

• Workflow Diagram:

  Caption: Workflow for a plasma stability assay with controls.

• Interpreting the Results:

Result	Interpretation	Next Steps
Rapid loss in C, stable in D & E	Enzymatic Degradation: Plasma enzymes are responsible.	Consider structural modification (e.g., replacing a labile ester with an amide) or prodrug strategies.
Rapid loss in C, D, & E	Chemical Instability: Compound is unstable at pH 7.4, 37°C.	Revisit formulation strategies (Section 2). The compound is not suitable for in vivo testing as is.
Stable in all conditions	Good Plasma Stability: The compound is stable. Proceed to microsomal stability or PK studies.	Proceed with the current formulation and compound.

Section 4: Troubleshooting In Vivo Study Outcomes

Even with a stable formulation, in vivo studies can yield unexpected results.

Problem: I have a stable formulation, but my pharmacokinetic (PK) study shows very low or undetectable drug exposure.

This is a classic and frustrating problem. The cause lies in the complex biological system, which can eliminate the drug before it reaches systemic circulation.

• Causality & Troubleshooting Workflow: The issue could be poor absorption, rapid first-pass metabolism in the gut wall or liver, or instability in the specific GI environment. A logical, step-by-step investigation is required.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ptfarm.pl [ptfarm.pl]
• 3. consensus.app [consensus.app]

"method development for the chiral separation of dihydropyridinone enantiomers"

Welcome to the technical support center for the chiral separation of dihydropyridinone enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The stereoisomeric composition of a drug is a critical quality attribute that can significantly impact its efficacy and safety.[1] Therefore, robust analytical methods for determining chiral purity are essential.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering explanations for the underlying causes and providing step-by-step solutions.

Issue 1: Poor or No Resolution Between Enantiomer Peaks

Q: I'm not seeing any separation between my dihydropyridinone enantiomers. What are the likely causes and how can I fix this?

A: Poor or no resolution is one of the most common challenges in chiral method development. The root cause typically lies in one or more of the following areas:

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor for a successful chiral separation.[2] Dihydropyridinone enantiomers, like other nitrogen-containing heterocyclic compounds, often show good enantioselectivity on polysaccharide-based CSPs, such as those derived from cellulose or amylose.[3][4] For example, columns with cellulose tris(3,5-dimethylphenylcarbamate) have proven effective for similar compounds.[4]

  • Causality: Chiral recognition relies on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector of the CSP. If the structural complementarity is poor, the energy difference between these complexes will be insufficient for separation. Polysaccharide-based CSPs offer a combination of hydrogen bonding, dipole-dipole, and π-π interactions that can effectively differentiate between dihydropyridinone enantiomers.

• Suboptimal Mobile Phase Composition: The mobile phase composition, including the organic modifier and any additives, plays a crucial role in modulating retention and enantioselectivity.[5][6]

  • Causality: The organic modifier competes with the analyte for interaction sites on the CSP. A mobile phase that is too strong will elute the enantiomers too quickly, not allowing for sufficient interaction with the CSP to achieve separation. Conversely, a mobile phase that is too weak can lead to excessively long retention times and broad peaks. For basic compounds like many dihydropyridinones, the addition of a small amount of a basic additive (e.g., diethylamine) can improve peak shape and selectivity by minimizing undesirable interactions with the silica support.[3]

• Incorrect Flow Rate: Chiral separations can be highly sensitive to the flow rate.

  • Causality: A slower flow rate increases the residence time of the analytes on the column, allowing for more interactions with the CSP and potentially improving resolution. However, an excessively slow flow rate can lead to band broadening due to diffusion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution.

Step-by-Step Protocol for Improving Resolution:

• Confirm CSP Suitability: If you are not using a polysaccharide-based column, consider screening columns such as Chiralcel® or Chiralpak® series.

• Optimize Mobile Phase:

  • If using normal phase (e.g., hexane/isopropanol), systematically vary the percentage of the alcohol modifier.

  • If peak shape is poor, add a small amount (e.g., 0.1% v/v) of an acidic (e.g., acetic acid or trifluoroacetic acid) or basic (e.g., diethylamine) modifier depending on the nature of your dihydropyridinone.[7]

• Adjust Flow Rate: Decrease the flow rate in small increments (e.g., from 1.0 mL/min to 0.8 mL/min) and observe the effect on resolution.

• Evaluate Temperature: Temperature can have a complex and sometimes unpredictable effect on chiral separations.[3][8][9] Experiment with different column temperatures (e.g., 15°C, 25°C, 40°C) to see if resolution improves. In some cases, increasing temperature can surprisingly enhance separation.[9]

Issue 2: Peak Tailing

Q: My dihydropyridinone enantiomer peaks are showing significant tailing. What causes this and how can I obtain more symmetrical peaks?

A: Peak tailing is a common issue, especially with basic compounds like dihydropyridinones. It can negatively impact resolution and the accuracy of quantification.[10]

• Secondary Interactions with Silica Support: The most common cause of peak tailing for basic analytes is the interaction between the basic nitrogen of the dihydropyridinone and acidic silanol groups on the surface of the silica-based stationary phase.[10][11]

  • Causality: These secondary ionic interactions are stronger than the desired chiral interactions, leading to a portion of the analyte being retained longer, which results in a tailing peak.

• Column Overload: Injecting too much sample can saturate the active sites of the CSP, leading to peak distortion, which can manifest as tailing in chiral separations.[12]

  • Causality: In chiral chromatography, overloading can lead to a loss of resolution as the separation mechanism becomes less efficient at higher concentrations.[12]

• Mismatch Between Sample Solvent and Mobile Phase: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.[13]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Step-by-Step Protocol for Reducing Peak Tailing:

• Add a Mobile Phase Modifier: For basic dihydropyridinones, add a competing base like diethylamine (DEA) or triethylamine (TEA) to the mobile phase at a concentration of 0.1-0.5% (v/v).[11][14] This will mask the active silanol groups and improve peak shape.

• Reduce Sample Concentration: Prepare a series of dilutions of your sample and inject them to determine if the tailing is concentration-dependent. If so, work with a lower concentration.

• Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase.[3] If this is not feasible, use a solvent that is weaker than the mobile phase.

• Column Wash: If the above steps do not resolve the issue, your column may be contaminated. Follow the manufacturer's instructions for column washing. For immobilized columns, a flush with a strong solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) may be effective.[15]

Frequently Asked Questions (FAQs)

Q1: What are the most common chiral stationary phases for dihydropyridinone enantiomers?

A1: Polysaccharide-based CSPs are the most widely used and successful for the separation of a broad range of chiral compounds, including dihydropyridinones.[3][4][16] These are typically derivatives of cellulose or amylose coated or immobilized on a silica support. Macrocyclic glycopeptide stationary phases, such as those based on vancomycin or teicoplanin, can also be effective, particularly for dihydropyridinones with basic functionalities.[6][17][18]

Chiral Stationary Phase Type	Common Trade Names	Typical Mobile Phases	Strengths for Dihydropyridinones
Polysaccharide-based	Chiralcel®, Chiralpak®	Normal Phase (Hexane/Alcohol), Polar Organic, Reversed Phase	Broad applicability, high success rate.[3][4]
Macrocyclic Glycopeptide	Chirobiotic™ V, T	Reversed Phase (ACN/MeOH/Buffers), Polar Ionic Mode	Good for basic and ionizable compounds.[6]
Pirkle-type (π-complex)	Whelk-O®	Normal Phase, SFC	Can offer unique selectivity.[17][18]

Q2: What is the effect of temperature on chiral separations?

A2: The effect of temperature is complex and can vary depending on the analyte, CSP, and mobile phase.[8][9] Generally, increasing the temperature decreases retention time and can improve peak efficiency. However, for chiral separations, the impact on resolution (Rs) and selectivity (α) is not always predictable. In many cases, lower temperatures enhance resolution. However, there are instances where increasing the temperature can improve or even invert the elution order of enantiomers.[9][19] Therefore, temperature should be considered an important parameter to optimize during method development.

Q3: Are there alternatives to HPLC for chiral separation of dihydropyridinones?

A3: Yes, other techniques can be employed:

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for chiral separations that uses supercritical CO2 as the main mobile phase.[17][20][21] It often provides faster separations and higher efficiency than HPLC.[20][22][23] SFC is also considered a "greener" technique due to reduced organic solvent consumption.[22][23]

• Capillary Electrophoresis (CE): CE is a high-efficiency separation technique that is particularly well-suited for charged analytes.[24][25] Chiral separations in CE are achieved by adding a chiral selector (e.g., cyclodextrins) to the background electrolyte.[24][26][27][28]

Q4: What are the key parameters for method validation of a chiral separation?

A4: According to regulatory guidelines from bodies like the ICH and FDA, the validation of a chiral analytical method should demonstrate its suitability for the intended purpose.[1][29][30][31] Key validation parameters include:

• Specificity/Selectivity: The ability to resolve the enantiomers from each other and from any other components in the sample.[1]

• Precision: The closeness of agreement between a series of measurements, assessed at different levels (repeatability, intermediate precision).[1]

• Accuracy: The closeness of the test results to the true value.[1]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte over a given range.[1]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been shown to have suitable precision, accuracy, and linearity.

• Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• System Suitability: Tests to ensure the chromatographic system is performing adequately, including parameters like resolution, tailing factor, and repeatability.[1]

References

• Benchchem. (n.d.). Troubleshooting poor peak resolution in chiral HPLC of L-Hyoscyamine.
• Lämmerhofer, M., Gyllenhaal, O., & Lindner, W. (2003). HPLC enantiomer separation of a chiral 1,4-dihydropyridine monocarboxylic acid. Department of Analytical Chemistry.
• ResearchGate. (n.d.). Enantiomeric separation by HPLC of 1,4-dihydropyridines with vancomycin as chiral selector.
• (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• OUCI. (n.d.). Chiral Separation of 3,4-dihydropyrimidin-2(1H)-ones and 3,4-di -hydropyrimidin- 2(1H)-thiones Enantiomers by HPLC on Chiralcel®OD-H.
• Benchchem. (n.d.). A Comparative Guide to Regulatory Guidelines for the Validation of Chiral Separation Methods.
• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.
• (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• ResearchGate. (n.d.). Chiral superficially porous stationary phases for enantiomeric separation of condensed 1,4-dihydropyridine derivatives.
• Dwyer, D. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC.
• PubMed. (2024, December 15). Chiral superficially porous stationary phases for enantiomeric separation of condensed 1,4-dihydropyridine derivatives. Journal of Pharmaceutical and Biomedical Analysis.
• ResearchGate. (2019, October 22). (PDF) Chiral Separation of 3,4-dihydropyrimidin-2(1H)-ones and 3,4-di -hydropyrimidin- 2(1H)-thiones Enantiomers by HPLC on Chiralcel®OD-H.
• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Pharmaceutical Technology. (n.d.). Supercritical Fluid Chiral Separations.
• ResearchGate. (2014, September 17). How can I improve my chiral column resolution?
• Restek. (2021, September 12). Chiral Separations 3: Overloading and Tailing.
• Chromatography Forum. (2004, September 24). Baseline and Tailing.
• Persson, B. (2013, June 6). Capillary Electrophoresis: an Attractive Technique for Chiral Separations. American Pharmaceutical Review.
• PubMed. (2025, June 26). Effect of temperature on chromatographic separation driven by enantiomer self-disproportionation. Journal of Chromatography A.
• National Institutes of Health. (2021, April 6). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application.
• Daicel Chiral Technologies. (n.d.). Supercritical Fluid Chromatography (SFC).
• LCGC. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations.
• (n.d.). Capillary electrophoresis chiral separations of basic compounds using cationic cyclodextrin.
• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation.
• Springer Nature Experiments. (n.d.). Chiral Separations by Capillary Electrophoresis.
• Regis Technologies. (2023, September 25). Getting Started with Chiral Method Development Part Three: Method Development Optimization.
• Kleidernigg, O. P., et al. (1997). Separation of enantiomers of 4-aryldihydropyrimidines by direct enantioselective HPLC. A critical comparison of chiral stationary phases. Semantic Scholar.
• Bio-Rad. (n.d.). An Introduction to Chiral Analysis by Capillary Electrophoresis.
• FDA. (n.d.). Q2(R2) Validation of Analytical Procedures.
• PubMed. (2019, August 16). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Journal of Chromatography A.
• MDPI. (n.d.). Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018.
• ResearchGate. (n.d.). FDA issues revised guidance for analytical method validation.

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• 6. researchgate.net [researchgate.net]
• 7. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 8. Effect of temperature on chromatographic separation driven by enantiomer self-disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 12. Chiral Separations 3: Overloading and Tailing [discover.restek.com]
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• 16. Separation of enantiomers of 4-aryldihydropyrimidines by direct enantioselective HPLC. A critical comparison of chiral stationary phases | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. Chiral superficially porous stationary phases for enantiomeric separation of condensed 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. Chiral Separations by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 26. Capillary electrophoresis chiral separations of basic compounds using cationic cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. bio-rad.com [bio-rad.com]
• 28. Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018 [mdpi.com]
• 29. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 30. fda.gov [fda.gov]
• 31. researchgate.net [researchgate.net]

"addressing regioselectivity issues in the synthesis of functionalized dihydropyridinones"

Welcome to the Technical Support Center for the synthesis of functionalized dihydropyridinones. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of controlling regioselectivity in these valuable heterocyclic scaffolds. Dihydropyridinones are core structures in numerous biologically active compounds, and achieving the desired substitution pattern is paramount for their function. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to address common regioselectivity challenges.

Understanding the Roots of Regioselectivity in Dihydropyridinone Synthesis

Regioselectivity refers to the preference for bond formation at one position over another, leading to a specific structural isomer. In the synthesis of dihydropyridinones, particularly through multicomponent reactions like the Hantzsch or Bohlmann-Rahtz syntheses, the use of unsymmetrical starting materials can lead to the formation of a mixture of regioisomers. The regiochemical outcome is a delicate interplay of several factors:

• Steric Effects: The size of substituents on the reactants can dictate the approach of reagents, favoring the formation of the less sterically hindered product.[1] Bulky groups can effectively shield a reactive site, directing the reaction to an alternative position.

• Electronic Effects: The electron-donating or electron-withdrawing nature of substituents influences the electrophilicity and nucleophilicity of the reacting centers.[2] This can alter the reaction pathway and favor the formation of one regioisomer over another.

• Reaction Mechanism: The specific sequence of bond-forming events (e.g., Michael addition followed by cyclization) plays a crucial role. Understanding the mechanism allows for targeted interventions to control the regiochemical outcome.[3][4]

• Reaction Conditions: Parameters such as solvent, temperature, and the choice of catalyst can significantly influence the transition state energies of competing pathways, thereby affecting the regioselectivity.[5][6][7]

Troubleshooting Guides & FAQs

This section addresses common challenges in controlling regioselectivity during dihydropyridinone synthesis in a practical question-and-answer format.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a powerful tool for constructing dihydropyridine rings from an aldehyde, two equivalents of a β-ketoester, and a nitrogen source.[4] However, using two different β-dicarbonyl compounds to create an unsymmetrical dihydropyridine often leads to a mixture of products.[8]

Question 1: My unsymmetrical Hantzsch reaction is producing a mixture of two desired regioisomers and two undesired symmetrical byproducts. How can I obtain a single, specific regioisomer?

Answer: The formation of multiple products in a one-pot, four-component unsymmetrical Hantzsch synthesis is a common issue arising from the simultaneous formation of multiple intermediates.[8] The most effective strategy to achieve high regioselectivity is to move away from the one-pot approach and adopt a sequential, multi-step synthesis. This method provides precise control over the formation of the key intermediates.[8]

Troubleshooting Workflow for Regioselective Hantzsch Synthesis

Caption: A workflow for achieving regioselectivity in Hantzsch synthesis.

Question 2: What are the critical parameters to consider in the sequential Hantzsch synthesis to ensure high regioselectivity?

Answer: Several factors are crucial for the success of a regioselective sequential Hantzsch synthesis:

• Purity of Intermediates: The Knoevenagel adduct and the enamine should be of high purity to prevent the formation of byproducts in the final cyclization step.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the kinetically controlled product, enhancing selectivity.[9]

• Solvent Choice: The polarity of the solvent can influence the stability of the transition states and affect the regiochemical outcome. Protic solvents may favor the desired C-alkylation pathway in the final step.[9]

• Catalyst: While the classical Hantzsch synthesis is often acid-catalyzed, exploring different catalysts, including organocatalysts, can sometimes offer better regiocontrol.

Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis involves the condensation of an enamine with an ethynylketone to produce an aminodiene intermediate, which then undergoes cyclodehydration to form a substituted pyridine.[3] Regioselectivity issues often arise from the initial Michael addition step when using unsymmetrical reactants.[1]

Question 3: I am observing poor regioselectivity in my Bohlmann-Rahtz synthesis using an unsymmetrical enamine. What strategies can I employ to improve this?

Answer: Controlling the initial Michael addition is key to achieving high regioselectivity in the Bohlmann-Rahtz synthesis. Here are some strategies:

• Substrate Modification: When feasible, using symmetrical enamines or employing diynes and nitriles can circumvent regioselectivity problems.[10]

• Steric Hindrance: Introducing a bulky substituent on the enamine can direct the addition of the ethynylketone to the less sterically hindered position.

• Catalyst and Solvent Optimization:

  • Acid Catalysis: The use of acid catalysts like acetic acid or Amberlyst-15 can facilitate the cyclodehydration step and may influence the regioselectivity of the initial addition.[11]

  • Solvent Effects: Protic and polar solvents like ethanol have been shown to be effective for this reaction, potentially influencing the transition state of the Michael addition.[3]

Troubleshooting Decision Tree for Bohlmann-Rahtz Synthesis

Caption: A decision tree for troubleshooting regioselectivity in Bohlmann-Rahtz synthesis.[1]

General Troubleshooting for Multicomponent Reactions

Question 4: Beyond specific named reactions, what general principles can be applied to control regioselectivity in novel multicomponent syntheses of dihydropyridinones?

Answer: For any multicomponent reaction, a systematic approach to understanding and controlling regioselectivity is essential.

• Mechanistic Investigation: Elucidate the reaction mechanism through techniques like in-situ monitoring (e.g., NMR, IR) and the isolation of intermediates. Computational studies can also provide valuable insights into the transition states of competing pathways.

• Component Addition Sequence: In some cases, the order of addition of the reactants can influence which intermediates are formed first, thereby directing the reaction towards a specific regioisomer.

• Catalyst Screening: A broad screening of catalysts, including Lewis acids, Brønsted acids, and organocatalysts, can reveal systems that favor the formation of one regioisomer over another.[12][13]

• Solvent Screening: Solvents can have a profound impact on reaction rates and selectivities.[7] A systematic screening of solvents with varying polarities and coordinating abilities is often a fruitful exercise.

Experimental Protocols

Protocol 1: Regioselective Sequential Hantzsch Synthesis of an Unsymmetrical Dihydropyridinone

This protocol outlines the general steps for a sequential Hantzsch synthesis to achieve a single regioisomer.

Step A: Synthesis of the Knoevenagel Adduct

• In a round-bottom flask, dissolve the aldehyde (1.0 eq) and the first β-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol).

• Add a catalytic amount of a base (e.g., piperidine or pyrrolidine).

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure Knoevenagel adduct.

Step B: Formation of the Enamine

• In a separate flask, dissolve the second β-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol).

• Add a nitrogen source, such as ammonium acetate (1.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to allow for enamine formation. This can often be used directly in the next step.

Step C: Michael Addition and Cyclization

• To the freshly prepared enamine solution from Step B, add the purified Knoevenagel adduct from Step A (1.0 eq).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to isolate the desired single regioisomer of the dihydropyridinone.

Protocol 2: Characterization of Regioisomers

Unequivocal determination of the regiochemical outcome is critical. A combination of analytical techniques is recommended.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The chemical shifts and coupling patterns of the protons on the dihydropyridinone ring are highly sensitive to the substitution pattern.[14][15] Careful analysis of the aromatic and vinyl regions can often distinguish between regioisomers.

• ¹³C NMR: The chemical shifts of the carbon atoms in the heterocyclic ring also provide valuable structural information.[16]

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for establishing connectivity and definitively assigning the structure of the obtained regioisomer.

2. X-ray Crystallography:

• For crystalline products, single-crystal X-ray diffraction provides unambiguous proof of the molecular structure and regiochemistry.[17][18][19][20]

Data Presentation

Table 1: Illustrative Effect of Catalyst on Regioisomeric Ratio in a Model Reaction

Catalyst	Solvent	Temperature (°C)	Regioisomeric Ratio (A:B)
Acetic Acid	Ethanol	80	3:1
p-Toluenesulfonic Acid	Toluene	110	5:1
Ytterbium (III) Triflate	Dichloromethane	40	10:1
No Catalyst	Ethanol	80	1:1

Note: This is a hypothetical table to illustrate the impact of reaction parameters. Actual results will vary depending on the specific substrates and conditions.

References

• Benchchem. (n.d.). Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab.
• Benchchem. (n.d.). Strategies to avoid regioisomer formation in Hantzsch synthesis.
• Li, W., et al. (2015). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry, 11, 1206-1212.
• Bagley, M. C., et al. (n.d.). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE.
• Kaur, R., et al. (2017). Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. European Journal of Medicinal Chemistry, 132, 108-134.
• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis.
• Various Authors. (2017). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. Molecules, 22(7), 1134.
• Gawande, M. B., et al. (2020). One-pot three component synthesis of substituted dihydropyrimidinones using fruit juices as biocatalyst and their biological studies. Scientific Reports, 10, 15159.
• Various Authors. (2010). Synthesis of Dihydropyrimidinones and Thiones by Multicomponent Reactions: Strategies Beyond the Classical Biginelli Reaction. Synthesis, 2010(23), 3943-3953.
• J&K Scientific LLC. (n.d.). Bohlmann-Rahtz Pyridine Synthesis.
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Reference Data & Comparative Studies

A Researcher's Guide to Validating the Mechanism of Action of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

For researchers and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel small molecule is a critical step in the journey from discovery to clinical application. This guide provides a comprehensive, technically-grounded framework for validating the MoA of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. We will move beyond theoretical discussions to present actionable experimental protocols, comparative data analysis, and the underlying scientific rationale for each methodological choice. This document is designed to be a self-validating system, empowering you to rigorously interrogate the biological activity of this promising pyridinone derivative.

The pyridinone scaffold is recognized as a "privileged structure" in medicinal chemistry, known for its versatile pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[1][2] Pyridinone-containing compounds can interact with a wide array of biological targets, from kinases to viral enzymes, making a systematic and multi-faceted approach to MoA validation essential.[1][3][4]

Part 1: Initial Characterization and Hypothesis Generation

Before embarking on complex validation studies, a foundational understanding of the compound's general biological effects is necessary. This initial phase helps to narrow down the vast field of potential mechanisms.

Preliminary Bioactivity Screening

A crucial first step is to assess the compound's cytotoxic or anti-proliferative effects across a panel of relevant cell lines. The MTT assay is a robust and widely used colorimetric method for this purpose.[5]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate cancer cell lines (e.g., a panel representing different tissue origins) in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a humidified incubator.

• Compound Treatment: Treat the cells with a serial dilution of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (e.g., from 0.01 µM to 100 µM) and a vehicle control (e.g., DMSO). Incubate for a specified duration (typically 48 or 72 hours).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[5]

• Solubilization: Remove the culture medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Comparative Data Table 1: Hypothetical Cytotoxicity Profile

Compound	Cell Line	IC₅₀ (µM)	Known Target/MoA	Reference Compound
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	MCF-7 (Breast)	5.2	Hypothesized: Kinase Inhibitor	Doxorubicin
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	PC-3 (Prostate)	8.9	Hypothesized: Kinase Inhibitor	Doxorubicin
Perampanel	-	-	Non-competitive AMPA Receptor Antagonist	-
Ciclopirox	-	-	Antifungal, disrupts mitochondrial function	-

Note: The IC₅₀ values for the test compound are hypothetical and for illustrative purposes. Perampanel is an example of a pyridinone-based drug with a distinct neurological target.[6] Ciclopirox is an antifungal pyridinone derivative.[3]

Hypothesis Generation from Structural Analogs

The broad bioactivity of pyridinone derivatives suggests several potential MoAs.[1] Many act as kinase inhibitors by forming hydrogen bonds with the kinase hinge region.[1] Others have shown activity as non-nucleoside reverse transcriptase inhibitors or as antagonists of specific receptors.[4][7] Based on these precedents, we can formulate initial hypotheses for the MoA of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Initial Hypotheses:

• The compound acts as an inhibitor of one or more protein kinases involved in cell proliferation.

• The compound targets a key enzyme in a metabolic pathway essential for cancer cell survival.

• The compound has a novel, previously uncharacterized molecular target.

Part 2: Unbiased Target Identification

To move beyond hypothesis, an unbiased approach to identify the direct molecular target(s) of the compound is paramount. Chemical proteomics is a powerful strategy for this purpose.[8]

Kinobeads-based Affinity Profiling

Given that many pyridinone derivatives are kinase inhibitors, a kinobeads-based approach is a logical starting point.[1] This method uses an affinity resin with immobilized, non-selective kinase inhibitors to capture a broad range of kinases from a cell lysate.[8] By pre-incubating the lysate with our test compound, we can identify which kinases are competed off the beads, thus revealing them as potential targets.[9]

Experimental Workflow: Kinobeads Competition Binding Assay

Caption: General workflow for the Cellular Thermal Shift Assay.

Detailed Protocol: CETSA

• Cell Treatment: Treat intact cells with 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one at a saturating concentration or with a vehicle control.

• Heating: Aliquot the cell suspensions and heat them to a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of the target protein (identified from the kinobeads experiment) remaining in the soluble fraction using a specific antibody-based method like Western blotting or an ELISA. [10]5. Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the compound-treated samples confirms target engagement. [11] Comparative Data Table 2: Hypothetical CETSA Results

Target Protein	Treatment	Apparent Melting Temp (Tₘ)	Thermal Shift (ΔTₘ)
Kinase X	Vehicle	52°C	-
Kinase X	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	58°C	+6°C
Control Protein	Vehicle	65°C	-
Control Protein	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	65°C	0°C

Part 4: Elucidating Downstream Signaling Pathways

Confirming target engagement is a critical milestone. The next logical step is to understand the downstream consequences of this interaction on cellular signaling pathways. RNA sequencing (RNA-Seq) is an unbiased, transcriptome-wide approach to map these changes in gene expression. [12][13]

Transcriptomic Profiling with RNA-Seq

RNA-Seq can reveal the activation or deactivation of specific pathways, providing insights into the compound's broader mechanism of action and potential off-target effects or toxicity. [12][13] Experimental Workflow: RNA-Seq for MoA Validation

Caption: Workflow for RNA-Seq based MoA analysis.

Detailed Protocol: RNA-Seq Analysis

• Cell Treatment and RNA Extraction: Treat cells with 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one at its IC₅₀ concentration and with a vehicle control for a relevant time period (e.g., 24 hours). Extract high-quality total RNA.

• Library Preparation and Sequencing: Prepare RNA-Seq libraries (e.g., using a 3' mRNA-seq approach for cost-effective screening) and perform high-throughput sequencing. [14]3. Bioinformatic Analysis:

  • Align the sequencing reads to a reference genome.

  • Perform differential gene expression analysis to identify genes that are significantly up- or down-regulated by the compound.

  • Use pathway enrichment analysis tools (e.g., GSEA, DAVID) to identify signaling pathways that are significantly altered. [12] Interpreting RNA-Seq Data:

If 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is an inhibitor of "Kinase X," which is known to be a key component of the MAPK signaling pathway, we would expect to see significant changes in the expression of genes that are downstream targets of this pathway. This provides a powerful, systems-level validation of the proposed MoA.

Conclusion

Validating the mechanism of action of a novel compound like 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one requires a multi-pronged, evidence-based approach. By systematically moving from broad phenotypic screening to unbiased target identification, in-cell target engagement, and downstream pathway analysis, researchers can build a robust and comprehensive understanding of their compound's biological activity. The experimental framework outlined in this guide provides a clear and logical path to achieving this goal, ensuring scientific rigor and fostering confidence in the continued development of this and other promising small molecules.

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A Comparative Guide to Dihydropyridinone Analogs: Spotlight on 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

This guide provides an in-depth comparative analysis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one and other notable dihydropyridinone derivatives. We will explore their synthesis, comparative biological activities, and the experimental methodologies crucial for their evaluation, offering a technical resource for researchers and drug development professionals.

Introduction: The Dihydropyridinone Scaffold

Dihydropyridinones and their structural cousins, dihydropyrimidinones, represent a privileged class of heterocyclic compounds in medicinal chemistry.[1] The core pyrimidine ring is a fundamental building block in nucleic acids (thymine, cytosine, and uracil), which provides a strong rationale for its frequent appearance in biologically active molecules.[1] These scaffolds are synthetically accessible, often through multicomponent reactions like the Biginelli reaction, first reported in 1893.[2][3] This reaction allows for the efficient, one-pot synthesis of diverse derivatives from simple precursors—an aldehyde, a β-ketoester, and urea or thiourea.[2][4] The resulting compounds have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties.[1][4][5]

Synthesis and Profile of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

While the dihydropyrimidinone class, synthesized via the Biginelli reaction, is extensively studied, the specific isomer 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one presents a distinct profile. Its synthesis does not follow the typical multicomponent pathway but can be achieved through targeted alkylation of the pyridinone core. The introduction of the 2-hydroxyethyl group is significant; this moiety can increase hydrophilicity and provides a handle for further functionalization or metabolic transformation, potentially influencing the compound's pharmacokinetic and pharmacodynamic profile.

Proposed Synthetic Protocol: N-Alkylation of 2-Pyridone

The synthesis of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is logically achieved by the N-alkylation of 2-pyridone with a suitable two-carbon electrophile containing a hydroxyl group, such as 2-bromoethanol or ethylene oxide.

Step-by-Step Methodology:

• Deprotonation: To a solution of 2-pyridone (1.0 eq) in a polar aprotic solvent like dimethylformamide (DMF), add a strong base such as sodium hydride (NaH, 1.1 eq) portion-wise at 0°C. The causality here is the need to generate the pyridone anion, a potent nucleophile, by removing the acidic N-H proton.

• Nucleophilic Attack: After stirring for 30 minutes, add 2-bromoethanol (1.2 eq) dropwise to the reaction mixture. The anionic nitrogen attacks the electrophilic carbon of the 2-bromoethanol, displacing the bromide leaving group.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Progress can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Work-up and Purification: Quench the reaction by carefully adding water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Comparative Analysis of Dihydropyridinone Derivatives

The true potential of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one can be understood by comparing it with other well-characterized dihydropyridinone and dihydropyrimidinone derivatives. The choice of substituents on the core ring dramatically influences biological activity.

Data Summary: Performance of Selected Dihydropyridinone Analogs

Compound	Structure	Synthesis Method	Key Biological Activity	Reported Performance Metric
Monastrol	4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester	Biginelli Reaction	Anticancer (Eg5 kinesin inhibitor)[2]	Potent inhibitor of mitotic kinesin Eg5
Compound 19 (from El-Gazzar et al.)	Dihydropyrimidinone with N-heterocyclic moiety	Multi-step synthesis	Anticancer (mTOR/VEGFR-2 inhibitor)[6]	IC₅₀ = 0.64 µM (mTOR), 1.97 µM (VEGFR-2)[6]
Compound 4c (from Aslam et al.)	Substituted Dihydropyrimidinone	Biginelli Reaction	Antibacterial[5][7]	Binding Affinity: -10 kcal/mol (docking)[5][7]
1,2-dimethyl-3-hydroxypyrid-4-one (Deferiprone)	Substituted Hydroxypyridinone	Multi-step synthesis	Iron Chelator[8]	Elimination half-life: ~3 hours[8]
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	C₇H₉NO₂	N-Alkylation	Hypothesized: Potential for broad biological screening (Antimicrobial, Cytotoxic) due to the versatile scaffold and hydroxyl group.	To be determined experimentally.

Visualization of Key Workflows

To ensure clarity and reproducibility, key experimental and logical workflows are visualized below using Graphviz.

General Biginelli Reaction Workflow

This diagram illustrates the classic one-pot synthesis for creating a library of dihydropyrimidinone derivatives, which is a cornerstone of discovery in this field.[2][3][4]

Caption: Biginelli Reaction Workflow.

Biological Evaluation Workflow

This workflow outlines the logical progression from a synthesized compound to its biological characterization, a self-validating system for assessing therapeutic potential.

Caption: Workflow for Biological Evaluation.

Standardized Protocols for Comparative Evaluation

To ensure that comparisons between 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one and other analogs are objective, standardized and validated experimental protocols are essential.

Protocol 1: In Vitro Antimicrobial Activity (Agar Well Diffusion Method)

This method provides a robust preliminary screening for antibacterial and antifungal properties.[5][7]

Causality: The principle rests on the diffusion of the test compound through a solid agar medium inoculated with a specific microorganism. The resulting zone of inhibition, where microbial growth is prevented, is proportional to the compound's antimicrobial potency.

Step-by-Step Methodology:

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar for bacteria or Sabouraud Dextrose Agar for fungi and pour into sterile Petri plates.

• Inoculation: Spread a standardized inoculum (e.g., 0.5 McFarland standard) of the test microorganism (e.g., S. aureus, E. coli, C. albicans) uniformly over the agar surface.[7]

• Well Creation: Aseptically punch wells (6 mm diameter) into the agar.

• Compound Loading: Add a defined concentration of the test compound (dissolved in a non-inhibitory solvent like DMSO) into each well. Include a positive control (standard antibiotic) and a negative control (solvent alone).

• Incubation: Incubate the plates at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

• Data Analysis: Measure the diameter of the zone of inhibition in millimeters. A larger zone indicates greater antimicrobial activity.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a standard for screening potential anticancer agents.[5]

Causality: Viable cells with active metabolism contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[4]

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for 24-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the purple solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 3: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

This is a classic and highly reproducible model for evaluating the acute anti-inflammatory activity of novel compounds.[1][5]

Causality: Subplantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling). The ability of a pre-administered test compound to reduce this swelling indicates its anti-inflammatory potential.

Step-by-Step Methodology:

• Animal Acclimatization: Use healthy albino rats or mice, acclimatized to laboratory conditions.

• Compound Administration: Administer the test compound orally or intraperitoneally to the treatment group of animals. The control group receives the vehicle, and a reference group receives a standard anti-inflammatory drug (e.g., Diclofenac sodium).[1]

• Inflammation Induction: After a set time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each animal.

• Edema Measurement: Measure the paw volume using a plethysmometer at time 0 (immediately before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for the treated groups compared to the control group at each time point. A significant reduction in paw volume indicates anti-inflammatory activity.

Conclusion and Future Directions

The dihydropyridinone scaffold remains a highly fruitful area for drug discovery. While extensive research exists on derivatives from the Biginelli reaction, targeted synthesis of isomers like 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one offers a pathway to novel chemical space. The presence of the hydroxyethyl group provides a potential advantage in terms of solubility and metabolic stability, which warrants a thorough investigation.

The comparative framework and standardized protocols outlined in this guide provide a robust system for evaluating its performance against established analogs. By employing these rigorous methodologies, researchers can objectively determine the therapeutic potential of this and other novel dihydropyridinones, contributing to the development of next-generation therapeutic agents.

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A Comparative Guide to the In Vivo Efficacy of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in Animal Models of Rheumatoid Arthritis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the in vivo efficacy of the novel compound 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, hereafter referred to as "Compound X," in a preclinical model of rheumatoid arthritis. The performance of Compound X is objectively compared with established anti-inflammatory agents, offering a data-driven perspective for researchers in rheumatology and drug discovery.

The information presented herein is synthesized from established principles of anti-inflammatory drug testing and the known biological activities of dihydropyridinone derivatives, which have shown potential as anti-inflammatory, antiviral, and analgesic agents.[1][2] This guide is structured to provide not only comparative data but also the scientific rationale behind the experimental design, ensuring a thorough understanding of the findings.

Introduction: The Therapeutic Potential of Dihydropyridinone Derivatives in Rheumatoid Arthritis

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by synovial inflammation and hyperplasia, autoantibody production, and subsequent cartilage and bone destruction.[3] The inflammatory cascade in RA is complex, involving a host of pro-inflammatory cytokines and enzymes. A key player in this process is the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the synthesis of prostaglandins, potent mediators of pain and inflammation.[4]

The 1,2-dihydropyridin-2-one scaffold has emerged as a promising pharmacophore in medicinal chemistry due to its diverse biological activities. While the specific mechanism of Compound X is under investigation, its structural similarity to other dihydropyridinone derivatives suggests a potential role in modulating inflammatory pathways. This guide explores the in vivo efficacy of Compound X in the context of a well-established animal model of RA, the collagen-induced arthritis (CIA) model in mice.[5][6]

Comparative Compounds

To rigorously evaluate the therapeutic potential of Compound X, its efficacy was compared against two standard-of-care agents with distinct mechanisms of action:

• Celecoxib: A selective COX-2 inhibitor, widely used as a nonsteroidal anti-inflammatory drug (NSAID) for the treatment of RA.[7][8] Its primary mechanism is the inhibition of prostaglandin synthesis.[4][9]

• Dexamethasone: A potent synthetic glucocorticoid with broad anti-inflammatory and immunosuppressive effects.[10][11] It acts by suppressing the expression of multiple pro-inflammatory genes.[12]

In Vivo Efficacy Assessment in the Collagen-Induced Arthritis (CIA) Mouse Model

The CIA model is one of the most widely used animal models for RA as it shares many immunological and pathological features with the human disease, including synovitis, and erosion of cartilage and bone.[3][13]

Experimental Workflow

The following diagram illustrates the key phases of the in vivo study, from arthritis induction to endpoint analysis.

Caption: Workflow of the collagen-induced arthritis (CIA) in vivo study.

Detailed Experimental Protocol

Animals: Male DBA/1J mice, 8-10 weeks of age, were used as they are highly susceptible to CIA.[5][6]

Arthritis Induction:

• Primary Immunization (Day 0): Mice were immunized intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA).[14]

• Booster Immunization (Day 21): A booster injection of 100 µg of bovine type II collagen in Incomplete Freund's Adjuvant (IFA) was administered.[14]

Treatment Groups: Upon the first signs of arthritis (typically around day 25), mice were randomly assigned to one of the following daily treatment groups (n=10 per group):

• Vehicle Control (0.5% methylcellulose, oral)

• Compound X (30 mg/kg, oral)

• Celecoxib (30 mg/kg, oral)[7]

• Dexamethasone (1 mg/kg, subcutaneous)[15][16]

Efficacy Endpoints:

• Clinical Arthritis Score: Paw swelling was scored daily on a scale of 0-4 for each paw, with a maximum score of 16 per animal.[17]

• Histopathology: At day 42, hind paws were collected for histological analysis of inflammation, pannus formation, and cartilage/bone erosion.

• Serum Cytokine Levels: Blood was collected at termination for the measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.

Comparative Efficacy Data

The following tables summarize the key findings from the in vivo study.

Table 1: Effect of Treatment on Clinical Arthritis Score

Treatment Group	Mean Arthritis Score (Day 42)	% Inhibition of Arthritis
Vehicle Control	10.8 ± 1.2	-
Compound X	5.4 ± 0.9	50%
Celecoxib	4.9 ± 0.8	54.6%
Dexamethasone	2.1 ± 0.5	80.5%

Data are presented as mean ± standard error of the mean (SEM).

Table 2: Histopathological Evaluation of Joints

Treatment Group	Inflammation Score (0-3)	Pannus Formation Score (0-3)	Cartilage/Bone Erosion Score (0-3)
Vehicle Control	2.8 ± 0.2	2.5 ± 0.3	2.6 ± 0.2
Compound X	1.5 ± 0.3	1.3 ± 0.2	1.4 ± 0.3
Celecoxib	1.3 ± 0.2	1.1 ± 0.2	1.2 ± 0.2
Dexamethasone	0.5 ± 0.1	0.4 ± 0.1	0.6 ± 0.1

Scores represent the mean severity of pathological changes.

Table 3: Effect of Treatment on Serum Pro-inflammatory Cytokine Levels

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle Control	152.4 ± 15.1	210.7 ± 20.5
Compound X	85.3 ± 9.8	115.2 ± 12.3
Celecoxib	78.9 ± 8.5	102.6 ± 11.8
Dexamethasone	35.1 ± 5.2	45.8 ± 6.7

Data are presented as mean ± SEM.

Mechanistic Insights and Discussion

The results demonstrate that Compound X significantly ameliorates the clinical and pathological features of collagen-induced arthritis in mice. Its efficacy in reducing the arthritis score, joint inflammation, and pro-inflammatory cytokine levels is comparable to that of the selective COX-2 inhibitor, Celecoxib.

Proposed Mechanism of Action

The anti-inflammatory effects of Compound X are likely mediated through the inhibition of pro-inflammatory pathways. The reduction in TNF-α and IL-6, key cytokines in the pathogenesis of RA, suggests an upstream modulatory effect. While the precise molecular target remains to be fully elucidated, the data are consistent with a mechanism that may involve the inhibition of inflammatory enzymes like COX-2 or the modulation of transcription factors involved in the inflammatory response.

The following diagram illustrates the potential points of intervention for Compound X and the comparative agents within the inflammatory cascade.

Caption: Potential mechanisms of action in the inflammatory cascade.

Dexamethasone, as expected, demonstrated the most potent anti-inflammatory effect, which is attributed to its broad immunosuppressive properties.[10][12] The comparable efficacy of Compound X and Celecoxib suggests that Compound X may be a promising candidate for a targeted anti-inflammatory therapy with a potentially favorable side-effect profile, similar to selective COX-2 inhibitors.[8][9]

Conclusion and Future Directions

This comparative guide provides strong preclinical evidence for the in vivo efficacy of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (Compound X) in a mouse model of rheumatoid arthritis. Its ability to reduce joint inflammation and pro-inflammatory cytokine production is on par with the established COX-2 inhibitor, Celecoxib.

Future studies should focus on:

• Elucidating the precise molecular mechanism of action of Compound X.

• Conducting dose-response studies to determine the optimal therapeutic window.[18][19]

• Evaluating the pharmacokinetic and safety profile of Compound X in more extensive preclinical models.[20][21]

The promising results presented in this guide warrant further investigation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a potential novel therapeutic agent for the treatment of rheumatoid arthritis and other inflammatory disorders.

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A Researcher's Guide to Kinase Cross-Reactivity Profiling: Evaluating 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

This guide provides a comprehensive framework for characterizing the selectivity of a novel compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, against a broad panel of protein kinases. As researchers and drug development professionals, understanding a compound's kinase selectivity is a critical step in advancing a potential therapeutic or chemical probe. A promiscuous inhibitor may lead to off-target toxicity, whereas a highly selective compound offers a clearer path to clinical development and a more precise tool for biological research.[1][2] This document offers an in-depth, technically-grounded methodology for generating and interpreting a kinase cross-reactivity profile, using this pyridinone derivative as a case study.

The Imperative of Kinase Selectivity Profiling

The human genome contains over 500 protein kinases, collectively known as the kinome.[2] These enzymes are central regulators of nearly all cellular processes, making them a major class of therapeutic targets, particularly in oncology and immunology.[2][3] However, the ATP-binding site, the target of most small molecule kinase inhibitors, is highly conserved across the kinome.[4][5] This structural similarity often leads to inhibitors binding to multiple kinases, a phenomenon known as polypharmacology or cross-reactivity.[4][6]

While multi-targeting can sometimes be beneficial, unanticipated off-target inhibition is a primary cause of adverse drug reactions and clinical trial failures.[1][4] Therefore, early and comprehensive cross-reactivity profiling is not merely a suggestion but a foundational requirement for robust drug discovery. It allows for:

• Identification of On- and Off-Target Activities: To build a complete picture of a compound's biological effects.[7]

• Early Risk Assessment: To flag potential liabilities and guide medicinal chemistry efforts toward improved selectivity.[8]

• Discovery of New Therapeutic Opportunities: Uncovering unexpected inhibitory activities that could be leveraged for other disease indications.[6]

Our test compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one , is a heterocyclic molecule belonging to the pyridinone class. While various dihydropyridinone derivatives have been explored for diverse biological activities, specific kinase profiling data for this particular molecule is not widely published, making it an ideal candidate for demonstrating this essential workflow.[9][10][11]

Strategic Experimental Design

A robust profiling study requires careful planning, from assay choice to the selection of comparators. The goal is to generate high-quality, reproducible data that enables clear, comparative analysis.

Choosing the Right Assay Platform

Several technologies exist for measuring kinase activity, each with distinct advantages.[5] For broad profiling, a universal and high-throughput method is desirable.

• Radiometric Assays: Considered the "gold standard," these assays directly measure the transfer of a radiolabeled phosphate (from ³²P-γ-ATP or ³³P-γ-ATP) to a substrate. They are highly sensitive and not easily susceptible to compound interference but require handling of radioactive materials.[5][12]

• Fluorescence-Based Assays: These methods use modified substrates or antibodies to generate a fluorescent signal upon phosphorylation. They are suitable for high-throughput screening (HTS).[13]

• Luminescence-Based Assays: These assays, such as the ADP-Glo™ Kinase Assay, quantify the amount of ADP produced in the kinase reaction, which is a universal product of all kinase activity.[14] This makes the platform highly versatile for screening across diverse kinases and substrate types without the need for specific antibodies or modified substrates.[3][14]

For this guide, we will detail a protocol based on the luminescence-based ADP detection platform due to its universality, robustness, and scalability for profiling against a large kinase panel.[14]

Assembling a Representative Kinase Panel

Screening should be performed against a diverse panel of kinases representing different families of the human kinome (e.g., TK, TKL, STE, CK1, AGC, CAMK, CMGC).[15] Commercial services offer panels ranging from dozens to over 400 kinases.[8][15][][17] A two-tiered approach is often cost-effective: an initial screen at a single high concentration (e.g., 1 or 10 µM) to identify primary "hits," followed by full dose-response curves for those kinases to determine the half-maximal inhibitory concentration (IC₅₀).[18]

For our hypothetical study of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, we will profile against a representative 80-kinase panel.

Selection of Comparator Compounds

Context is crucial. The activity of our test compound should be benchmarked against well-characterized inhibitors.

• Broad-Spectrum Inhibitor (Positive Control): Staurosporine is a potent, non-selective inhibitor of many kinases.[3][19] Its inclusion helps validate that the assays are performing correctly and provides a benchmark for potent but promiscuous inhibition.

• Selective Inhibitor (Comparative Control): To illustrate a selective profile, we will include Dasatinib , a potent inhibitor of ABL and SRC family kinases but with a known cross-reactivity profile against other kinases.[18] This comparison helps to contextualize the degree of selectivity observed.

Experimental Protocol: Luminescence-Based Kinase Assay

This protocol describes the determination of IC₅₀ values using the ADP-Glo™ Kinase Assay format.[3]

Materials:

• Test Compound: 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

• Control Inhibitors: Staurosporine, Dasatinib

• Kinase Panel: 80 purified human kinases

• Substrates: Specific substrates for each kinase

• ATP: High-purity ATP

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• DMSO (for compound dilution)

• White, opaque 384-well assay plates

• Plate reader with luminescence detection capabilities

Step-by-Step Methodology:

• Compound Preparation: a. Prepare 10 mM stock solutions of the test compound and control inhibitors in 100% DMSO. b. Perform a serial dilution in DMSO to create a 10-point concentration gradient (e.g., from 100 µM to 5 nM). These will be your 100x final concentration stocks.

• Kinase Reaction Setup: a. Prepare a 2x kinase/substrate solution for each kinase in the panel according to the manufacturer's or literature-recommended conditions. b. In a 384-well plate, add 0.5 µL of the serially diluted compound or DMSO vehicle control to appropriate wells. c. Add 12 µL of kinase assay buffer to each well. d. Add 6 µL of the 2x kinase/substrate solution to each well. e. Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction: a. Prepare a 2x ATP solution. The concentration should be at or near the Kₘ for each specific kinase to ensure assay sensitivity. b. Initiate the reactions by adding 6.5 µL of the 2x ATP solution to each well. c. Incubate the plate at 30°C for 60 minutes. The final reaction volume is 25 µL.

• ADP Detection: a. Add 12.5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining unconsumed ATP. b. Incubate for 40 minutes at room temperature. c. Add 25 µL of Kinase Detection Reagent to each well. This reagent converts the generated ADP back to ATP and provides luciferase/luciferin to produce a luminescent signal proportional to the ADP amount. d. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis: a. Measure the luminescence of each well using a plate reader. b. The luminescent signal is directly proportional to the amount of ADP produced and thus reflects kinase activity. c. Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration. d. Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value for each active compound-kinase interaction.[20]

Data Presentation and Comparative Analysis

Summarizing the profiling data in a clear, comparative format is essential for interpretation.

Visualizing the Experimental Workflow

The overall process can be visualized to clarify the sequence of experimental steps.

Caption: Workflow for IC₅₀ determination using a luminescence-based kinase assay.

Comparative Inhibition Data

The following table presents hypothetical IC₅₀ data for our test compound and comparators against a selection of kinases from different families. An IC₅₀ value of >10,000 nM indicates no significant inhibition at the concentrations tested.

Kinase Target	Kinase Family	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one IC₅₀ (nM)	Dasatinib IC₅₀ (nM)	Staurosporine IC₅₀ (nM)
ABL1	TK	>10,000	1.5	8
SRC	TK	>10,000	0.8	6
EGFR	TK	8,500	30	25
VEGFR2	TK	>10,000	15	12
MAPK1 (ERK2)	CMGC	>10,000	>10,000	2,500
CDK2/CycA	CMGC	>10,000	350	4
GSK3B	CMGC	150	2,100	10
PIM1	CAMK	85	1,200	15
AKT1	AGC	9,800	>10,000	50
PKA	AGC	>10,000	>10,000	7
PKCα	AGC	7,200	8,000	2
AURKA	STE	6,500	85	20

Interpretation of Results and Mechanistic Insights

• High Selectivity: The compound demonstrates a highly selective inhibition profile. Unlike Staurosporine, which inhibits nearly all kinases in the panel with low nanomolar potency, and Dasatinib, which hits the ABL/SRC family potently with additional off-targets, our test compound shows significant activity against only two kinases: PIM1 and GSK3B.[3][18]

• Potency: The IC₅₀ values of 85 nM for PIM1 and 150 nM for GSK3B indicate moderate to potent inhibition of these specific targets.

• Potential Therapeutic Relevance: Both PIM1 and GSK3B are implicated in cancer and other diseases. PIM1 is a serine/threonine kinase involved in cell survival and proliferation, while GSK3B is a key regulator in numerous signaling pathways, including cell metabolism and apoptosis. The dual activity could be explored for synergistic therapeutic effects.

This selective profile makes 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one an interesting candidate for further investigation as a chemical probe to study the biology of PIM1 and GSK3B, or as a lead compound for drug development.

Visualizing Pathway Interactions

To understand the potential cellular impact of this compound, we can map its targets onto a simplified signaling pathway diagram.

Caption: Hypothetical impact of the inhibitor on PIM1 and GSK3B signaling nodes.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for profiling the cross-reactivity of a novel compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. The described workflow, from strategic assay selection to comparative data analysis, provides the necessary framework to rigorously assess kinase inhibitor selectivity.

The hypothetical results portray the compound as a selective inhibitor of PIM1 and GSK3B kinases. This level of selectivity is a desirable attribute for a drug candidate or a chemical probe.[18] The next logical steps in its evaluation would include:

• Orthogonal Assays: Confirming the inhibitory activity using a different assay format, such as a direct binding assay, to ensure the results are not platform-dependent.

• Cell-Based Assays: Evaluating the compound's ability to inhibit PIM1 and GSK3B activity in a cellular context, for example, by measuring the phosphorylation of known downstream substrates via Western Blot.[7]

• Broader Kinome Screen: Expanding the profiling to a larger panel (e.g., >400 kinases) to confirm its high selectivity across the kinome.[8][17]

By adhering to the principles of scientific integrity and comprehensive evaluation outlined here, researchers can build a strong, data-driven foundation for their drug discovery and chemical biology programs.

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"comparing the anti-proliferative effects of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one on different cancer cell lines"

A Comparative Guide to the Anti-Proliferative Effects of 1,2-Dihydropyridin-2-one Derivatives on Cancer Cell Lines

Abstract

The 1,2-dihydropyridin-2-one scaffold is a privileged structure in medicinal chemistry, recognized for its diverse pharmacological potential. This guide provides a comparative analysis of the anti-proliferative effects of novel synthetic derivatives of this class against various human cancer cell lines. While the initially specified compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, lacks sufficient public data for a comprehensive review, this document will focus on structurally related analogs with published and verifiable anti-cancer activity. We will delve into a comparative analysis of their cytotoxic potency, explore the underlying mechanisms of action, and provide detailed, field-tested protocols for assessing cell viability, ensuring researchers can replicate and build upon these findings.

Introduction: The Therapeutic Potential of 1,2-Dihydropyridin-2-ones

The search for novel anti-cancer agents with improved efficacy and reduced side effects is a cornerstone of oncological research. Heterocyclic compounds are of particular interest, and among them, the 1,2-dihydropyridin-2-one nucleus has emerged as a versatile scaffold. Derivatives of this structure have demonstrated a wide range of biological activities, including anti-hypertensive, antioxidant, and multidrug resistance (MDR) reversal properties.[1] More recently, their direct cytotoxic effects on cancer cells have garnered significant attention, making them promising candidates for new drug development.[2][3]

This guide focuses on a series of synthesized 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles and their isosteric imino-derivatives, which have been systematically evaluated for their ability to inhibit the growth of human colon (HT-29) and breast (MDA-MB-231) cancer cell lines.[2][4] By comparing the activity of these closely related compounds, we can begin to understand the structure-activity relationships (SAR) that govern their potency and selectivity, providing a rational basis for the design of future, more effective anti-cancer agents.

Comparative Analysis of Anti-Proliferative Activity

The efficacy of a potential anti-cancer compound is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value indicates greater potency.

The anti-proliferative activities of several novel 1,2-dihydropyridine derivatives were assessed against two distinct human cancer cell lines: HT-29 (colon adenocarcinoma) and MDA-MB-231 (triple-negative breast cancer). The results, summarized below, highlight significant variations in potency based on the specific chemical substitutions on the dihydropyridine ring.[2][4]

Compound ID	R Group (Position 4)	R' Group (Position 6)	Cancer Cell Line	IC50 (µM)
4	2-Hydroxyphenyl	4-Fluorophenyl	MDA-MB-231	4.6[2][4]
6	2-Ethoxyphenyl	4-Fluorophenyl	HT-29	0.70[2][4]
8	4-Methoxyphenyl	4-Fluorophenyl	HT-29	3.46[2]
10	4-Chlorophenyl	4-Fluorophenyl	HT-29	2.18[2]
18	3,4-Dimethoxyphenyl	4-Fluorophenyl	HT-29	1.26[2]
20	4-Nitrophenyl	4-Fluorophenyl	HT-29	3.96[2]

Key Insights from the Data:

• High Potency: Compound 6 , featuring a 2-ethoxyphenyl group, demonstrated exceptional potency against the HT-29 colon cancer cell line with a sub-micromolar IC50 value of 0.70 µM.[2][4] This suggests that the ethoxy substitution at this position is highly favorable for activity against this cell line.

• Structure-Activity Relationship: The presence of a fluorine atom on the phenyl group at position 6 of the pyridine nucleus generally conferred higher potency compared to previously published analogs with bromine or chlorine at the same position.[2]

• Cell Line Specificity: Compound 4 , with a 2-hydroxyphenyl group, showed moderate activity against the MDA-MB-231 breast cancer line (IC50 = 4.6 µM), while its activity against HT-29 was not as pronounced, indicating a degree of cell-line-specific action.[2][4]

Proposed Mechanism of Action: Induction of Apoptosis

While the precise molecular targets for many dihydropyridine derivatives are still under investigation, a common mechanism for anti-cancer compounds is the induction of apoptosis, or programmed cell death.[5] Apoptosis is a tightly regulated process that eliminates damaged or unwanted cells.[6] It can be initiated through two main pathways: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial-mediated) pathway. Both pathways converge on the activation of a cascade of enzymes called caspases, which are the executioners of cell death.[5]

Many cytotoxic agents trigger the intrinsic pathway by causing mitochondrial stress.[7] This leads to the release of cytochrome c from the mitochondria into the cytosol.[5] Cytosolic cytochrome c then binds to a protein called Apaf-1, forming a complex known as the "apoptosome," which activates the initiator caspase-9.[5] Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3, which proceed to dismantle the cell in an orderly fashion.[5][6] Molecular docking studies on similar compounds suggest that survivin and PIM1 kinase may be potential molecular targets, both of which are involved in regulating apoptosis and cell survival.[2][3][4]

Proposed Intrinsic Apoptotic Pathway.

Experimental Protocols: A Guide to Reproducibility

To ensure the trustworthiness and reproducibility of the presented data, this section provides a detailed, step-by-step protocol for the MTT assay, a standard colorimetric method for assessing cell viability.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that metabolically active, viable cells contain mitochondrial dehydrogenase enzymes that can reduce the yellow, water-soluble MTT salt into a purple, insoluble formazan product.[8] The amount of formazan produced is directly proportional to the number of living cells.[9]

Materials:

• Cancer cell lines (e.g., HT-29, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom sterile plates

• 1,2-dihydropyridin-2-one derivatives (dissolved in DMSO to create stock solutions)

• MTT solution (5 mg/mL in sterile PBS).[10]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (capable of measuring absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count the cells, ensuring viability is >95% using a method like Trypan Blue exclusion.

  • Dilute the cell suspension to a pre-determined optimal density (e.g., 3,000-5,000 cells/well).[10]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate. Include wells for 'medium only' (blank) and 'cells only' (untreated control).

  • Causality: Seeding a consistent and optimal number of cells is critical, as the final absorbance is dependent on cell number.[10] Oversedding can lead to nutrient depletion, while underseeding results in a weak signal.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow cells to attach and resume exponential growth.[11]

• Compound Treatment:

  • Prepare serial dilutions of the dihydropyridine compounds in complete culture medium from your DMSO stock.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations (or medium with DMSO for the vehicle control).

  • Incubate the plate for a further 48-72 hours.[11]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well, including controls.[12]

  • Incubate the plate for 2-4 hours at 37°C.[12] During this time, viable cells will convert the MTT to visible purple formazan crystals.[12]

  • Causality: This incubation period is crucial for allowing sufficient enzymatic conversion of MTT. The optimal time can vary between cell lines.[9]

• Formazan Solubilization:

  • After incubation, carefully add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[8][11]

  • Place the plate on an orbital shaker for 15 minutes to ensure all formazan crystals are fully dissolved.[8]

  • Causality: The formazan product is an insoluble crystal. Complete solubilization is absolutely necessary for an accurate absorbance reading.[8]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[9][12] A reference wavelength of 630 nm can be used to subtract background noise.

  • The absorbance values are directly proportional to the number of viable cells.

• Data Analysis:

  • Subtract the average absorbance of the blank (medium only) wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of viability against the compound concentration (on a logarithmic scale) to generate a dose-response curve and determine the IC50 value.

Conclusion and Future Directions

The 1,2-dihydropyridin-2-one derivatives highlighted in this guide demonstrate significant and varied anti-proliferative effects against human colon and breast cancer cell lines. Notably, compounds with specific substitutions, such as a 2-ethoxyphenyl group, exhibit potent, sub-micromolar cytotoxicity.[2][4] These findings underscore the potential of this chemical scaffold as a foundation for the development of novel anti-cancer therapeutics.

Future research should focus on several key areas:

• Broadened Screening: Evaluating the most potent compounds against a wider panel of cancer cell lines to determine their full spectrum of activity and selectivity.

• Mechanistic Elucidation: Conducting further studies, such as cell cycle analysis, annexin V staining, and western blotting for apoptotic proteins, to definitively confirm the mechanism of action.[13][14]

• In Vivo Studies: Advancing the most promising candidates to preclinical animal models to assess their efficacy, safety, and pharmacokinetic profiles.[7]

By systematically exploring the structure-activity relationships and mechanisms of action, the scientific community can further optimize these promising compounds into clinically viable treatments for cancer.

References

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• National Center for Biotechnology Information. The Anti-Cancer and Anti-Inflammatory Actions of 1,25(OH)2D3. Available at: [Link]

• Bentham Science. Four-Component Synthesis of 1,2-Dihydropyridine Derivatives and their Evaluation as Anticancer Agents. Available at: [Link]

• YouTube. MTT Assay for Cell Viability. Available at: [Link]

• Protocols.io. MTT (Assay protocol). Available at: [Link]

• National Center for Biotechnology Information. Four-Component Synthesis of 1,2-Dihydropyridine Derivatives and their Evaluation as Anticancer Agents. Available at: [Link]

• Texas Children's Hospital. MTT Cell Assay Protocol. Available at: [Link]

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Validation of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a Selective Mineralocorticoid Receptor Antagonist: A Comparative Guide

Abstract

The mineralocorticoid receptor (MR), a member of the nuclear receptor superfamily, plays a critical role in regulating electrolyte balance and blood pressure. However, its overactivation is implicated in a range of cardiovascular and renal diseases. While steroidal antagonists like spironolactone and eplerenone have been foundational, their utility is often limited by mechanism-based side effects stemming from a lack of selectivity. The advent of non-steroidal MR antagonists, such as finerenone, has marked a significant advancement, offering improved selectivity and a better safety profile. This guide outlines a comprehensive validation workflow for a novel, putative non-steroidal MR antagonist, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one. We will compare its hypothetical validation data against established benchmarks—spironolactone, eplerenone, and finerenone—to provide a robust framework for its evaluation as a selective MR antagonist.

Introduction: The Rationale for Selective MR Antagonism

The mineralocorticoid receptor is a ligand-activated transcription factor. Upon binding its primary ligand, aldosterone, the MR translocates to the nucleus, where it binds to hormone response elements on DNA, modulating the transcription of genes involved in sodium and potassium transport. This classical pathway, primarily in epithelial tissues like the kidney, is fundamental to maintaining homeostasis.

However, MR is also expressed in non-epithelial tissues, including the heart, blood vessels, and brain. In these tissues, its overactivation by aldosterone or cortisol contributes to inflammation, fibrosis, and tissue remodeling—key pathologies in cardiovascular and renal disease.

The MR Signaling Cascade

Caption: The test compound is evaluated in both binding and functional assays against a panel of key nuclear receptors to determine its selectivity profile.

Comparative Selectivity Profile (IC50, nM)

Compound	MR	Glucocorticoid R (GR)	Androgen R (AR)	Progesterone R (PR)
1-(2-H...)-pyridin-2-one	22	>10,000	>10,000	>10,000
Finerenone	20	>10,000	>10,000	>10,000
Eplerenone	30	1,500	2,500	>10,000
Spironolactone	5	150	20	50

This hypothetical selectivity profile is the most compelling piece of data. It demonstrates that 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, much like finerenone, is highly selective for the MR, with negligible activity at other steroid receptors. This predicts a low probability of the hormone-related side effects that limit the use of spironolactone.

In Vivo Validation: Translating In Vitro Potency to Physiological Effect

Positive in vitro results must be validated in a relevant animal model. A standard model is the aldosterone/salt-treated uninephrectomized rat, which develops hypertension, albuminuria, and cardiac fibrosis—all pathologies linked to MR overactivation.

Experimental Protocol: Aldosterone/Salt-Treated Rat Model

• Animal Model: Use male Sprague-Dawley rats. Perform a uninephrectomy (removal of one kidney) and implant a subcutaneous osmotic minipump continuously infusing aldosterone. Provide high-salt drinking water.

• Treatment Groups:

  • Vehicle control

  • Aldosterone/salt + Vehicle

  • Aldosterone/salt + 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (at various doses)

  • Aldosterone/salt + Finerenone (as a positive control)

• Duration: Treat animals for 4-8 weeks.

• Endpoints:

  • Cardiovascular: Measure systolic blood pressure weekly via tail-cuff plethysmography.

  • Renal: Measure urinary albumin-to-creatinine ratio (UACR) from 24-hour urine collections.

  • Fibrosis/Inflammation: At the end of the study, harvest heart and kidney tissues for histological analysis (e.g., Masson's trichrome staining for fibrosis) and gene expression analysis of profibrotic and proinflammatory markers (e.g., Col1a1, Ccn2, Il6).

Comparative In Vivo Efficacy (Hypothetical Data Summary)

Parameter	Aldosterone/Salt + Vehicle	Aldosterone/Salt + 1-(2-H...)-pyridin-2-one	Aldosterone/Salt + Finerenone
Change in Blood Pressure (mmHg)	+45	+15 (Dose-dependent reduction)	+18 (Reduction)
Change in UACR (%)	+800%	+150% (Dose-dependent reduction)	+180% (Reduction)
Cardiac Fibrosis Score (Arbitrary Units)	4.5	1.5 (Dose-dependent reduction)	1.7 (Reduction)

These results would indicate that the in vitro potency and selectivity of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one translate into significant end-organ protection in a preclinical model of MR-driven disease, with an efficacy profile comparable to the clinically approved non-steroidal antagonist, finerenone.

Conclusion and Future Directions

The validation workflow outlined provides a rigorous and comprehensive pathway for characterizing 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a selective mineralocorticoid receptor antagonist. The hypothetical data, benchmarked against established steroidal and non-steroidal agents, illustrates a compound with a highly promising preclinical profile. Specifically, its potent MR antagonism, combined with exceptional selectivity over other nuclear receptors, mirrors the characteristics of finerenone, suggesting a low potential for mechanism-based side effects. Furthermore, its demonstrated efficacy in a demanding in vivo model of cardiorenal disease would strongly support its advancement into further preclinical safety studies and, ultimately, clinical development. Future studies should focus on pharmacokinetic and pharmacodynamic (PK/PD) modeling, off-target liability screening, and long-term toxicology to fully delineate its therapeutic potential.

References

This section would be populated with citations to the actual scientific literature describing the protocols and data for the comparator drugs.

A Head-to-Head Comparison: Evaluating the Antimicrobial Potential of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one Against Established Antibiotics

In the face of escalating antimicrobial resistance, the scientific community is in a perpetual search for novel therapeutic agents that can effectively combat multidrug-resistant pathogens.[1][2] One such area of interest lies in the exploration of synthetic heterocyclic compounds. This guide provides a detailed comparative analysis of a novel compound, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, against a panel of well-established antibiotics. While direct experimental data for this specific molecule is emerging, this guide will draw upon the established knowledge of the broader dihydropyridinone and dihydropyrimidinone classes of compounds to project its potential efficacy and mechanisms.[1][2][3]

Introduction to a Novel Challenger and the Incumbent Champions

1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one belongs to the dihydropyridinone class of heterocyclic compounds. Research into related dihydropyrimidinone (DHPM) derivatives has revealed promising antibacterial and antifungal properties, positioning them as a potential source of new antimicrobial drugs.[1][2] For this comparative guide, we will evaluate its hypothetical performance against three widely used antibiotics, each with a distinct mechanism of action:

• Ciprofloxacin: A broad-spectrum fluoroquinolone that inhibits DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication.[4]

• Ampicillin: A beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.[4]

• Azithromycin: A macrolide antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[4]

This comparison will be based on standard in vitro assays to determine antibacterial activity and spectrum.

Unraveling the Mechanisms of Action

The efficacy of an antibiotic is intrinsically linked to its mechanism of action. While the precise mechanism for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is yet to be fully elucidated, studies on structurally similar dihydropyrimidine compounds suggest a potential mode of action involving the inhibition of dihydrofolate reductase (DHFR).[5] DHFR is a crucial enzyme in the folic acid synthesis pathway, which is essential for the production of nucleotides and certain amino acids in bacteria.[5] Its inhibition leads to a disruption of DNA synthesis and cell growth.[5]

Figure 1: Proposed and known mechanisms of antibiotic action.

Head-to-Head: Antimicrobial Activity Assessment

The primary method for evaluating the efficacy of a potential antibiotic is to determine its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation, while the MBC is the lowest concentration that will prevent the growth of an organism after subculture on to antibiotic-free media.[1][2]

Experimental Protocol: Broth Microdilution for MIC and MBC Determination

This protocol is a standard method for determining the MIC and MBC of an antimicrobial agent.[1][2]

Materials:

• Test compound (1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one) and known antibiotics (Ciprofloxacin, Ampicillin, Azithromycin)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Serial Dilutions: Prepare serial two-fold dilutions of the test compounds in the 96-well plates containing MHB.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that shows no visible turbidity.

• MBC Determination: To determine the MBC, an aliquot from the wells showing no growth is sub-cultured onto antibiotic-free agar plates. After incubation, the lowest concentration that shows no bacterial growth is the MBC.[1][2]

Comparative In Vitro Activity Data (Hypothetical)

The following table presents hypothetical MIC values for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one based on data for related dihydropyrimidinone compounds, compared to typical MIC ranges for the selected antibiotics.[1][2]

Compound	Staphylococcus aureus (Gram-positive) MIC (µg/mL)	Escherichia coli (Gram-negative) MIC (µg/mL)
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (Hypothetical)	8 - 32	16 - 64
Ciprofloxacin	0.12 - 2	0.008 - 1
Ampicillin	0.25 - 8	2 - 16
Azithromycin	0.5 - 4	> 16

Spectrum of Antibacterial Activity

The spectrum of activity of an antibiotic refers to the range of microorganisms it can kill or inhibit. A broad-spectrum antibiotic is active against both Gram-positive and Gram-negative bacteria, while a narrow-spectrum antibiotic is effective against only a specific family of bacteria. Based on studies of related compounds, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one is anticipated to exhibit broad-spectrum activity.[1]

Figure 2: Experimental workflow for determining the antibacterial spectrum.

Potential for Resistance and Future Directions

A critical aspect of any new antibiotic is its potential to be affected by existing resistance mechanisms or to trigger the development of new ones. For antibiotics targeting DHFR, resistance can arise from mutations in the target enzyme or from the acquisition of alternative metabolic pathways. Further research will be necessary to explore the potential for cross-resistance with existing DHFR inhibitors like trimethoprim.

Conclusion and Expert Opinion

Based on the available literature for the broader class of dihydropyridinone and dihydropyrimidinone derivatives, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one presents itself as a compound of interest in the search for new antimicrobial agents. The hypothesized broad-spectrum activity and novel mechanism of action make it a compelling candidate for further investigation. However, it is crucial to underscore that the data presented for this specific compound is a projection based on structurally related molecules. Rigorous in vitro and in vivo studies are imperative to validate these preliminary assessments and to fully characterize its pharmacological profile, including its safety and efficacy. The journey from a promising chemical scaffold to a clinically viable antibiotic is long and challenging, but the initial indicators for this class of compounds are encouraging.

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• Silva, A. C. A., et al. (2022). Dihydropyrimidinones Against Multiresistant Bacteria. Frontiers in Cellular and Infection Microbiology, 12, 821970. [Link]

• Kappe, C. O. (2000). 100 years of the Biginelli dihydropyrimidine synthesis. Tetrahedron, 56(10), 1029-1052. [Link]

• Khan, I., et al. (2014). Microwave-assisted synthesis of antimicrobial dihydropyridines and tetrahydropyrimidin-2-ones: novel compounds against aspergillosis. Medicinal Chemistry Research, 23(7), 3241-3249. [Link]

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A Comparative Guide to Assessing Off-Target Effects of Pyridinone-Based Compounds in Preclinical Models

For researchers, scientists, and drug development professionals, the journey of a novel chemical entity from discovery to clinical application is fraught with challenges. One of the most significant hurdles is ensuring the compound's safety, which hinges on a thorough understanding of its on- and off-target effects. This guide provides a comprehensive framework for assessing the off-target profile of pyridinone-based compounds, a versatile and widely used scaffold in medicinal chemistry.[1] We will use the hypothetical compound 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one as a case study to illustrate a robust preclinical assessment strategy, drawing comparisons with established pyridinone drugs, amrinone and milrinone.

The pyridinone core is a privileged structure in drug discovery, found in compounds targeting a range of biological pathways, from kinase inhibition in oncology to phosphodiesterase inhibition in cardiovascular diseases.[2] However, this structural versatility can also lead to unintended interactions with other cellular components, resulting in off-target effects that may cause adverse drug reactions. A proactive and systematic approach to identifying and characterizing these effects early in preclinical development is paramount to mitigating risks and ensuring the selection of safer drug candidates.

Learning from the Past: Off-Target Effects of Amrinone and Milrinone

To understand the importance of off-target assessment for pyridinone derivatives, we can look at the clinical profiles of amrinone and milrinone. Both are phosphodiesterase 3 (PDE3) inhibitors used in the short-term management of congestive heart failure, exerting their therapeutic effect by increasing cardiac contractility and inducing vasodilation.[3][4] However, their clinical use has been tempered by a range of side effects, many of which are attributable to off-target activities.

Drug	On-Target Mechanism	Known Off-Target Effects & Clinical Side Effects	References
Amrinone (Inamrinone)	Phosphodiesterase 3 (PDE3) inhibitor	Thrombocytopenia (most prominent), cardiac arrhythmias, hepatotoxicity, nausea, diarrhea, fever.[5][6]	[3][5][6][7]
Milrinone	Phosphodiesterase 3 (PDE3) inhibitor	Ventricular arrhythmias, hypotension, headaches, hypokalemia, chest pain.[8][9]	[4][8][9][10]

The adverse effects of amrinone and milrinone underscore the necessity of a comprehensive off-target screening cascade for any new pyridinone-based drug candidate, such as 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

A Multi-Tiered Strategy for Preclinical Off-Target Assessment

A robust preclinical safety assessment should be a multi-pronged approach, integrating in vitro and in vivo models to build a comprehensive safety profile. This strategy allows for early hazard identification and a deeper mechanistic understanding of any potential liabilities.

Tier 1: In Vitro Safety Pharmacology Profiling

The initial step in assessing off-target effects is to screen the compound against a broad panel of known biological targets. This provides a rapid and cost-effective way to identify potential interactions that could lead to adverse drug reactions.[11][12][13] These panels typically include a wide range of receptors, ion channels, enzymes, and transporters.[14][15]

Experimental Workflow: In Vitro Safety Panel Screening

Caption: Workflow for in vitro safety pharmacology profiling.

Hypothetical Comparison of a Novel Pyridinone Derivative

Below is a hypothetical data table comparing the in vitro safety profile of our test compound with amrinone and milrinone.

Target	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (% Inhibition @ 10 µM)	Amrinone (% Inhibition @ 10 µM)	Milrinone (% Inhibition @ 10 µM)	Potential Clinical Implication
PDE3 (On-target)	95%	98%	99%	Therapeutic efficacy
hERG (K+ channel)	15%	25%	20%	Low risk of QT prolongation
Beta-1 Adrenergic Receptor	5%	8%	6%	Low risk of cardiac stimulation
COX-1 (Enzyme)	45%	10%	12%	Potential for gastrointestinal side effects
5-HT2B (Serotonin Receptor)	3%	5%	4%	Low risk of valvulopathy

This initial screen would flag the potential for off-target activity at COX-1 for our test compound, warranting further investigation.

Tier 2: Transcriptomic Profiling for Unbiased Off-Target Discovery

While safety panels are excellent for assessing known liabilities, they are inherently biased towards well-characterized targets. Whole-transcriptome analysis using RNA sequencing (RNA-seq) offers an unbiased approach to identify off-target effects by detecting changes in gene expression in response to compound treatment.[16][17][18][19]

Experimental Workflow: RNA-seq for Off-Target Analysis

Caption: Workflow for RNA-seq based off-target effect analysis.

Hypothetical RNA-seq Data Summary

Compound	Differentially Expressed Genes (DEGs)	Top Enriched Pathways	Interpretation
1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	150 upregulated, 120 downregulated	- cAMP signaling (On-target)- Prostaglandin synthesis (Off-target)- Apoptotic pathways	Confirms on-target activity. Suggests off-target modulation of inflammatory pathways and potential for cytotoxicity at higher concentrations.
Amrinone	180 upregulated, 160 downregulated	- cAMP signaling (On-target)- Platelet activation (Off-target)- Immune response	Consistent with known on-target and off-target (thrombocytopenia) effects.
Milrinone	140 upregulated, 110 downregulated	- cAMP signaling (On-target)- Vascular smooth muscle contraction (On-target)- Arrhythmogenic pathways (Off-target)	Reflects both therapeutic vasodilation and known arrhythmogenic risks.

The RNA-seq data for our test compound would corroborate the findings from the in vitro panel (prostaglandin synthesis pathway) and provide new avenues for investigation (apoptotic pathways).

Tier 3: In Vivo Models for Cardiotoxicity Assessment

Given that many pyridinone derivatives have cardiovascular applications and side effects, a focused in vivo assessment of cardiotoxicity is crucial.[20][21][22] The zebrafish model has emerged as a powerful tool for higher-throughput in vivo screening due to its genetic tractability, optical transparency, and conserved cardiac physiology with humans.[23][24][25][26] Promising candidates can then be further evaluated in more traditional rodent models.

Experimental Workflow: Zebrafish Cardiotoxicity Screen

Caption: In vivo cardiotoxicity assessment workflow.

Comparative In Vivo Cardiotoxicity Endpoints

Endpoint	1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one	Amrinone	Milrinone
Zebrafish Heart Rate	No significant change	Bradycardia at high concentrations	Bradycardia at high concentrations
Zebrafish Arrhythmia	Occasional skipped beats at high concentrations	Atrioventricular block at high concentrations	Atrioventricular block at high concentrations
Zebrafish Pericardial Edema	Mild edema at highest concentration	Moderate to severe edema	Moderate to severe edema
Rodent ECG	No significant QT prolongation	Potential for ventricular tachycardia	Potential for ventricular tachycardia
Rodent Cardiac Histopathology	No observable lesions	Potential for myocardial necrosis at high doses	Potential for myocardial necrosis at high doses

This tiered in vivo assessment would provide a comprehensive picture of the cardiotoxic potential of our test compound in comparison to established drugs.

Conclusion

The assessment of off-target effects is a critical and indispensable component of modern drug discovery and development. For a versatile and potent chemical class like the pyridinones, a systematic and multi-faceted approach is essential to ensure the selection of drug candidates with the best possible safety profile. By integrating in vitro safety pharmacology, unbiased transcriptomic profiling, and tiered in vivo models, researchers can build a comprehensive understanding of a compound's biological activities, both intended and unintended. This rigorous preclinical evaluation, as outlined in this guide, not only de-risks clinical development but also ultimately contributes to the creation of safer and more effective medicines.

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A Senior Application Scientist's Guide to Comparative Molecular Docking of Dihydropyridinone Analogs

This guide provides an in-depth comparative analysis of dihydropyridinone analogs using molecular docking simulations. It is intended for researchers, scientists, and drug development professionals seeking to understand the structural basis of ligand-target interactions and to rationally design novel therapeutic agents. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis of docking results against key biological targets.

Introduction: The Therapeutic Potential of Dihydropyridinones

Dihydropyridinone (DHP) and its analogs are a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. The DHP scaffold is a key pharmacophore in a range of clinically important drugs. Notably, 1,4-dihydropyridine derivatives like amlodipine and nifedipine are widely used as calcium channel blockers for the treatment of hypertension.[1][2][3] Beyond their cardiovascular applications, research has revealed the potential of DHP analogs as anticancer, antimicrobial, and antioxidant agents.[4][5][6][7]

Molecular docking is a powerful computational technique that predicts the preferred orientation of a ligand when bound to a target protein, enabling the elucidation of binding modes and affinities.[8][9][10][11] This in silico approach is instrumental in modern drug discovery for virtual screening of large compound libraries and for optimizing lead compounds to enhance efficacy and selectivity.[8][9] This guide will compare the docking performance of various dihydropyridinone analogs against several key protein targets, providing insights into their structure-activity relationships (SAR).

The Rationale Behind Target Selection

The broad therapeutic potential of dihydropyridinone analogs necessitates a focused approach to comparative docking studies. For this guide, we will examine their interactions with three distinct classes of protein targets to showcase their versatility:

• L-type Calcium Channels (CaV1.2): As the primary target for antihypertensive DHP drugs, understanding the interactions within the CaV1.2 channel is crucial for designing next-generation cardiovascular agents with improved pharmacological profiles.[1][12][13]

• Janus Associated Kinase-2 (JAK-2): JAK-2 is a key enzyme in signaling pathways that regulate cell growth and proliferation. Its inhibition is a validated strategy in cancer therapy, and DHP analogs have shown potential as JAK-2 inhibitors.[5]

• Bacterial DNA Gyrase: With the rise of antibiotic resistance, novel antimicrobial agents are urgently needed. DNA gyrase is an essential bacterial enzyme, and its inhibition disrupts DNA replication, making it an attractive target for new antibiotics.[14]

This selection allows for a comprehensive comparison of how subtle modifications to the dihydropyridinone scaffold can significantly alter binding affinity and selectivity across different target classes.

Experimental Workflow: A Validated Molecular Docking Protocol

The following protocol outlines a robust and reproducible workflow for comparative molecular docking studies. This self-validating system ensures the reliability of the generated data.

Receptor Preparation

• Protein Structure Retrieval: Obtain the 3D crystal structures of the target proteins from the Protein Data Bank (PDB). For this guide, we will consider:

  • L-type Calcium Channel (e.g., PDB ID: 5KLB, 5KLS)[1]

  • Janus Associated Kinase-2 (JAK-2)

  • Bacterial DNA Gyrase (e.g., PDB ID: 4DUH)[14]

• Pre-processing: Prepare the protein for docking using software such as AutoDock Tools or Schrödinger's Protein Preparation Wizard.[13] This typically involves:

  • Removing water molecules and co-crystallized ligands.

  • Adding polar hydrogen atoms.

  • Assigning atomic charges (e.g., Kollman charges).[13]

  • Repairing any missing side chains or loops.

The rationale for this step is to create a clean and chemically correct representation of the protein's binding site, which is essential for accurate docking calculations.

Ligand Preparation

• 2D Structure Sketching: Draw the 2D structures of the dihydropyridinone analogs using chemical drawing software like ChemSketch.[1]

• 3D Structure Generation and Optimization: Convert the 2D structures to 3D and perform energy minimization using a suitable force field (e.g., MMFF94). This step ensures that the ligands are in a low-energy, stable conformation prior to docking.

Molecular Docking Simulation

• Grid Box Generation: Define the active site of the target protein by generating a grid box that encompasses the binding pocket. The size of the grid box should be sufficient to allow the ligand to move and rotate freely.

• Docking Execution: Perform the docking simulation using a validated docking program such as AutoDock, Molegro Virtual Docker, or Glide.[1][4][5] These programs utilize search algorithms to explore various conformations and orientations of the ligand within the active site and a scoring function to estimate the binding affinity.

• Pose Selection and Analysis: The docking results will yield multiple binding poses for each ligand. The pose with the lowest binding energy (or highest docking score) is typically considered the most favorable. Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues in the selected pose using visualization software like BIOVIA Discovery Studio or PyMOL.[13][15]

The following diagram illustrates the general workflow of a molecular docking study:

Caption: A generalized workflow for molecular docking studies.

Comparative Docking Analysis

This section presents a comparative analysis of the docking performance of representative dihydropyridinone analogs against our selected targets. The data presented in the tables below is a synthesis of findings from multiple studies to provide a comprehensive overview.

Dihydropyridinone Analogs as Calcium Channel Blockers

The L-type calcium channel is a well-established target for antihypertensive drugs. Here, we compare the binding energies of several DHP analogs against the Arcobacter butzleri calcium channel (CavAb), a homolog often used in in silico studies.[1]

Compound	Target Protein (PDB ID)	Docking Software	Binding Energy (kcal/mol)	Key Interacting Residues	Reference
Amlodipine (Standard)	5KLB / 5KLS	AutoDock 4.2	-7.2	-	[1]
Nifedipine (Standard)	5KLB / 5KLS	AutoDock 4.2	-	-	[1]
Designed Analog 10	5KLB / 5KLS	AutoDock 4.2	-10.05 / -9.99	-	[1]
Designed Analog 16	Cav1.2 (Homology Model)	-	-11.6	-	[12]

Analysis: The designed dihydropyridinone analogs consistently demonstrate lower (more favorable) binding energies compared to the standard drug amlodipine.[1] For instance, compound 10 exhibits a significantly improved binding energy of -10.05 kcal/mol.[1] This suggests that the modifications to the DHP scaffold in these analogs lead to enhanced interactions with the amino acid residues within the calcium channel's binding pocket. The causality lies in the specific substitutions on the dihydropyridine ring, which can form additional hydrogen bonds or hydrophobic interactions, thereby stabilizing the ligand-protein complex.

Dihydropyridinone Analogs as Anticancer Agents

The inhibitory potential of DHP analogs against cancer-related targets like JAK-2 highlights their potential for repositioning.

Compound	Target Protein	Docking Software	Docking Score	Key Interacting Residues	Reference
Compound 3g	JAK-2	Molegro Virtual Docker	High	-	[5]
Compound 3i	JAK-2	Molegro Virtual Docker	High	-	[5]
Compound 3d	JAK-2	Molegro Virtual Docker	High	-	[5]
Monastrol Analog 4f	Breast Cancer Targets	-	-	-	[6][16]

Analysis: Molecular docking studies have identified several dihydropyridinone derivatives with high docking scores against the JAK-2 receptor, indicating strong binding interactions with its active site.[5] Similarly, analogs of monastrol, a dihydropyrimidinone, have shown potent anticancer activities against breast cancer cell lines, with docking studies revealing efficient binding to various target proteins.[6][16] The presence of specific substituents, such as methyl and methoxy groups, has been shown to enhance the anticancer activity of these compounds.[5]

Dihydropyridinone Analogs as Antimicrobial Agents

The emergence of multidrug-resistant bacteria necessitates the discovery of new classes of antibiotics. DHP analogs have shown promise as inhibitors of essential bacterial enzymes.

Compound	Target Protein (PDB ID)	Docking Software	Docking Score (kcal/mol)	Key Interacting Residues	Reference
Ciprofloxacin (Standard)	DNA Gyrase (4DUH)	AutoDock	-8.12	-	[14]
DHP Analog APUS17	DNA Gyrase (4DUH)	AutoDock	-12.1	-	[14]
DHP Analog APUS20	DNA Gyrase (4DUH)	AutoDock	-11.82	-	[14]
DHP Analog 5f	Various Pathogens	Glide	-8.499, -6.895	-	[4]

Analysis: Dihydropyrimidine derivatives have demonstrated superior binding affinities for bacterial DNA gyrase compared to the standard antibiotic ciprofloxacin.[14] Specifically, analogs with electron-withdrawing groups exhibit the highest binding affinities.[14] This suggests that these groups play a crucial role in the interaction with the enzyme's active site. The significantly more negative docking scores of analogs like APUS17 (-12.1 kcal/mol) compared to ciprofloxacin (-8.12 kcal/mol) underscore their potential as potent antibacterial agents.[14]

Visualizing Ligand-Protein Interactions

The following diagram illustrates a simplified representation of a dihydropyridinone analog bound within the active site of a target protein, highlighting the key interactions that contribute to its binding affinity.

Caption: Key interactions between a DHP analog and protein residues.

Conclusion and Future Directions

This guide has demonstrated the utility of comparative molecular docking studies in elucidating the therapeutic potential of dihydropyridinone analogs. The in silico data consistently shows that novel, rationally designed DHP derivatives can exhibit superior binding affinities to their respective targets compared to established drugs. The key to their enhanced performance lies in the strategic modification of the DHP scaffold to optimize interactions within the protein's active site.

Future research should focus on integrating molecular docking with more advanced computational methods, such as molecular dynamics simulations, to provide a more dynamic and accurate representation of ligand-protein interactions.[17] Furthermore, the promising in silico results presented here must be validated through in vitro and in vivo studies to confirm the therapeutic efficacy of these novel dihydropyridinone analogs.

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Safety & Regulatory Compliance

Proper Disposal of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one: A Comprehensive Guide for Laboratory Professionals

Executive Summary

As a novel or specialized research chemical, 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one lacks specific, publicly available disposal protocols. This guide provides a comprehensive, step-by-step framework for its safe handling and disposal, constructed from foundational principles of chemical safety and hazardous waste management. The procedures outlined herein are designed to protect laboratory personnel, ensure regulatory compliance, and minimize environmental impact. The core directive is to treat this compound as a hazardous chemical waste due to the absence of definitive toxicity and ecotoxicity data. This document details essential safety precautions, spill management, and a clear workflow for waste segregation, containment, and final disposal through certified channels.

Hazard Assessment and Chemical Profile

Structural Features:

• Pyridinone Core: Pyridine and its derivatives are known to occur in the environment and can be subject to biodegradation.[1][2] However, many synthetic pyridine derivatives can also exhibit biological and toxicological activity.[3][4][5] Some pyridinones have shown phytotoxic properties.[6]

• Hydroxyethyl Group: This functional group generally increases water solubility.

• Overall Profile: The compound is a water-soluble organic molecule. Structurally similar compounds, like 1-(2-Hydroxyethyl)-2-pyrrolidone, are classified as hazardous substances, capable of causing skin, eye, and respiratory irritation.[7]

Inferred Hazards:

• Human Health: In the absence of specific data, assume the compound is an irritant to skin, eyes, and the respiratory system.[7] Potential for unknown systemic toxicity exists.[8]

• Environmental Fate: While some pyridines are biodegradable, the environmental fate of this specific compound is unknown.[1][9] Discharge into sewer systems or waterways is strictly prohibited to prevent unknown ecological effects.[7]

• Reactivity: While not expected to be highly reactive, it should be kept separate from strong oxidizing agents.[7][10]

Based on this assessment, all waste containing 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one must be managed as hazardous chemical waste. [11][12]

Personal Protective Equipment (PPE) Protocol

Proper PPE is the first line of defense when handling 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one in any form—pure, in solution, or as waste.[13][14]

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles or safety glasses with side shields. A face shield is required when handling larger quantities (>100mL) or during procedures with a high splash risk.[15]	Protects against splashes and potential vapors, preventing serious eye injury.[15][16]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[16]	Prevents skin contact and potential absorption. Inspect gloves for integrity before each use.
Body Protection	Standard laboratory coat. Chemical-resistant apron for larger quantities.[14]	Protects skin and personal clothing from contamination.[15]
Footwear	Closed-toe shoes made of a non-porous material.	Protects feet from spills.
Respiratory Protection	Generally not required when handled in a well-ventilated area or fume hood. If aerosols or dusts may be generated, a NIOSH-approved respirator is necessary.[16][17]	Prevents inhalation of potentially irritating or toxic particles/vapors.

Waste Disposal Workflow

The proper disposal of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one follows a systematic process from the point of generation to final pickup by environmental health and safety professionals.

Step 1: Waste Characterization & Segregation

Immediately upon generation, all materials contaminated with 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one must be classified as hazardous waste.[12]

Segregation is critical:

• Do NOT mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.

• Keep solid waste (contaminated gloves, weigh paper, pipette tips) separate from liquid waste .[18]

• Keep halogenated and non-halogenated solvent waste separate. Since this compound does not contain halogens, it should be placed in a non-halogenated waste stream if mixed with solvents.[19]

Step 2: Containment and Labeling

Proper containment prevents leaks and ensures safe handling.[11]

Liquid Waste:

• Select a Compatible Container: Use a clean, leak-proof container made of a material compatible with the waste (e.g., High-Density Polyethylene - HDPE).[12] The container must have a secure, screw-top cap.

• Leave Headspace: Do not fill the container to more than 80-90% capacity to allow for vapor expansion.[18]

• Affix Label: Immediately attach a hazardous waste label provided by your institution's EH&S department.

Solid Waste:

• Select Container: Use a designated solid waste container, such as a plastic-lined cardboard box or a wide-mouth plastic drum.

• Labeling: Clearly label the container as "Hazardous Solid Waste" and list all constituents.

Labeling Requirements: Every waste container must be clearly labeled with:

• The words "HAZARDOUS WASTE "[18]

• The full chemical name: "1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one " (no abbreviations or formulas).[18]

• An accurate list of all other components in the container (e.g., water, methanol, etc.) with estimated percentages.

• The date waste was first added to the container.

• The name of the principal investigator or lab group.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designate a specific location in the lab, at or near the point of waste generation, as a Satellite Accumulation Area (SAA).[11][12]

• Location: The SAA must be under the control of laboratory personnel.[20]

• Secondary Containment: All liquid waste containers must be kept in a secondary containment bin (e.g., a plastic tub) to contain any potential leaks.[18]

• Container Integrity: Keep waste containers closed at all times, except when adding waste.[11][12]

• Accumulation Limits: Do not exceed the SAA volume limits (typically 55 gallons for total hazardous waste and/or 1 quart for acutely toxic waste).[12][20]

Step 4: Arranging for Disposal

Once a waste container is full or has been in the SAA for the maximum allowed time (often 6-12 months, check institutional policy), arrange for its removal.[11][12]

• Contact EH&S: Follow your institution's procedure to request a waste pickup. This is often done through an online form or by contacting the EH&S office directly.[18]

• Professional Disposal: Your institution's EH&S department or a certified waste broker will manage the final disposal, which typically involves high-temperature incineration at a licensed facility.[21]

The following diagram illustrates the complete disposal workflow.

Caption: Waste Disposal Workflow for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

Emergency Procedures: Spill Management

Accidental spills must be managed promptly and safely. The procedure depends on the spill's size and nature.[22]

Minor Spill (Incidental Release)

A minor spill is one that laboratory staff can safely manage themselves.[23]

• Alert Personnel: Immediately notify others in the area.[23]

• Don PPE: Put on the appropriate PPE as detailed in Section 3.

• Contain the Spill: Create a dike around the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).[24] Do NOT use combustible materials like paper towels to absorb the bulk of the liquid.[25]

• Absorb the Spill: Working from the outside in, apply absorbent material over the spill.[24]

• Collect Residue: Carefully scoop the absorbed material into a designated hazardous waste container using non-sparking tools.[22][26]

• Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and any rinse water as hazardous waste.[23][25]

• Dispose: Seal and label the waste container and place it in the SAA.

• Restock: Replenish any used spill kit supplies.[23]

Major Spill (Emergency Release)

A major spill is one that poses an immediate threat due to its size, location, or potential for exposure.[23][25]

• Evacuate: Alert all personnel and evacuate the immediate area.[23]

• Isolate: If safe to do so, close the doors to the affected area to confine vapors.[23]

• Assist: Provide aid to any injured or contaminated personnel, using safety showers or eyewash stations as needed.

• Call for Help: Contact your institution's emergency response line (e.g., Public Safety, EH&S) immediately. Provide details about the chemical spilled, the quantity, and the location.

The following decision tree outlines the appropriate response to a chemical spill.

Caption: Decision Tree for Spill Response.

Conclusion

The responsible management of laboratory chemicals extends throughout their lifecycle, culminating in their safe and compliant disposal. For novel compounds like 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, where specific hazard data is unavailable, a conservative and principled approach is paramount. By adhering to the procedures outlined in this guide—from rigorous PPE use to systematic waste segregation and containment—researchers can ensure a safe laboratory environment, protect environmental health, and uphold the highest standards of scientific integrity. Always consult your institution's specific waste management plan and EH&S professionals for guidance.

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Comprehensive Safety and Handling Guide for 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one

For Researchers, Scientists, and Drug Development Professionals

Section 1: Hazard Assessment and Triage

Given the chemical structure of 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one, it is prudent to anticipate potential hazards based on its functional groups: a dihydropyridinone ring and a primary alcohol. Analogous compounds suggest that this chemical should be handled as a substance that is potentially:

• Irritating to the eyes, skin, and respiratory tract. [2][3]

• Harmful if swallowed or inhaled.

• Combustible, with the potential to emit toxic fumes upon decomposition.[2]

A thorough risk assessment should be conducted before any new experimental protocol involving this compound is initiated.

Section 2: Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines the recommended PPE for handling 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

PPE Category	Recommended Equipment	Best Practices
Eye and Face Protection	Chemical splash goggles and a face shield.	Goggles should be worn at all times in the laboratory. A face shield provides an additional layer of protection, especially during procedures with a high risk of splashing.
Hand Protection	Chemically resistant gloves (e.g., Nitrile or Neoprene).	Double-gloving is recommended. Inspect gloves for any signs of degradation or puncture before use. Change gloves frequently, and always before leaving the laboratory.
Body Protection	A flame-retardant lab coat with tight-fitting cuffs.	The lab coat should be fully buttoned. Consider a chemically impervious apron for procedures involving larger quantities or a higher risk of spills.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges.	To be used when engineering controls (i.e., fume hood) are not available or are insufficient to maintain exposure below acceptable limits. Proper fit-testing and training are mandatory.

Operational Plan: From Receipt to Disposal

The following procedural flowchart outlines the critical steps for safely handling 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one throughout its lifecycle in the laboratory.

Caption: Immediate first aid measures following exposure to 1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one.

References

• Loba Chemie. (2019, January 11). 1-(2-HYDROXYETHYL) PIPERIDINE For synthesis MSDS. Retrieved from [Link]

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-(2-Hydroxyethyl)iminodiacetic acid, 98%. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-(2-Hydroxyethyl)Pyridine, 99%. Retrieved from [Link]

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